2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

• CAS: 5871-68-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

Abstract

The 1,5-benzothiazepine nucleus is a privileged heterocyclic scaffold renowned for its diverse and significant pharmacological activities.[1][2][3] Derivatives of this core structure are integral to a range of clinically used drugs, including those targeting cardiovascular and central nervous system disorders.[1][2][4] This guide provides a comprehensive, field-proven methodology for the synthesis and rigorous characterization of a specific analogue, 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one. The incorporation of the thienyl moiety, a bioisostere of the phenyl ring, is a strategic design choice aimed at exploring novel structure-activity relationships (SAR) and potentially enhancing therapeutic efficacy. We will detail a robust two-step synthetic pathway, commencing with the synthesis of a chalcone precursor followed by a cyclocondensation reaction. Furthermore, this document outlines a complete workflow for structural elucidation and purity confirmation using a suite of modern analytical techniques, providing researchers and drug development professionals with a self-validating protocol for obtaining and verifying this high-interest compound.

Strategic Rationale and Background

The enduring interest in 1,5-benzothiazepines stems from their remarkable therapeutic versatility. This scaffold is found in drugs like Diltiazem, a calcium channel blocker, and Quetiapine, an atypical antipsychotic, demonstrating its broad applicability.[2][4] The biological activity of these compounds can be finely tuned by modifying the substituents at various positions of the benzothiazepine core.[1] The general synthetic route involves the reaction of 2-aminothiophenol with α,β-unsaturated carbonyl compounds, commonly known as chalcones.[4][5][6] This reaction provides a reliable and modular approach to generate a diverse library of derivatives.

Our focus on the 2-thienyl analogue is predicated on the principle of bioisosteric replacement. The thiophene ring mimics the steric and electronic properties of a phenyl ring but introduces a heteroatom (sulfur) that can alter physicochemical properties such as solubility, metabolism, and target-binding interactions. This subtle modification can lead to significant changes in biological activity, offering a pathway to novel intellectual property and improved drug candidates.

Synthesis Pathway: A Two-Step Approach

The synthesis is logically divided into two primary stages: the formation of the chalcone intermediate and its subsequent conversion to the target benzothiazepine.

Caption: Overall two-step synthesis pathway.

Part A: Synthesis of the Chalcone Precursor

The foundational step is a Claisen-Schmidt condensation, a reliable base-catalyzed reaction for forming α,β-unsaturated ketones from an aldehyde and a ketone.[7]

Protocol: Synthesis of (2E)-1-phenyl-3-(thiophen-2-yl)prop-2-en-1-one

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve acetophenone (0.05 mol) and 2-thiophenecarboxaldehyde (0.05 mol) in 100 mL of ethanol.

• Catalyst Addition: While stirring vigorously, slowly add 25 mL of 10% aqueous sodium hydroxide (NaOH) solution dropwise. The dropwise addition is critical to control the exothermic reaction and prevent side product formation.

• Reaction: Allow the mixture to stir at room temperature for 4-6 hours. The formation of a solid precipitate indicates product formation. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Pour the reaction mixture into 200 mL of ice-cold water.

• Purification: Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry the solid. Recrystallize the crude product from ethanol to yield pure chalcone as pale yellow crystals.

Part B: Cyclocondensation to form 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

This step involves the reaction of the synthesized thienyl chalcone with 2-aminothiophenol. The mechanism proceeds via a nucleophilic Michael addition of the thiol (-SH) group to the β-carbon of the chalcone, followed by an intramolecular cyclization where the amino (-NH2) group attacks the carbonyl carbon, eliminating a molecule of water to form the seven-membered thiazepine ring.

Protocol: Synthesis of the Target Compound

• Setup: In a 100 mL round-bottom flask, combine the synthesized thienyl chalcone (0.01 mol) and 2-aminothiophenol (0.01 mol) in 20 mL of dimethylformamide (DMF).

• Catalyst Addition: Add 1 mL of glacial acetic acid to catalyze the cyclization.

• Reaction: Fit the flask with a reflux condenser and heat the mixture at 80-90°C for 5-7 hours. Monitor the reaction's completion using TLC (a typical solvent system is benzene:ethanol:ammonia at 7:2:1).

• Isolation: After cooling to room temperature, pour the reaction mixture into a beaker containing 150 mL of crushed ice.

• Purification: The resulting solid precipitate is collected by vacuum filtration, washed with cold water, and dried. The crude product is then purified by recrystallization from ethanol to afford the pure title compound.

Insight on Green Chemistry: For a more environmentally benign process, conventional solvents can be replaced. Using polyethylene glycol-400 (PEG-400) as a recyclable reaction medium can significantly increase yields and reduce reaction times.[5]

Comprehensive Characterization Workflow

Confirming the identity and purity of the synthesized compound is paramount. A multi-technique approach ensures a self-validating system where data from each analysis corroborates the others.

Caption: A multi-faceted workflow for compound characterization.

Physical and Chromatographic Analysis

• Melting Point: A sharp and defined melting point range is a primary indicator of high purity.

• Thin Layer Chromatography (TLC): A single spot on the TLC plate in an appropriate solvent system indicates the absence of significant impurities.

• High-Performance Liquid Chromatography (HPLC): For quantitative purity assessment, HPLC analysis should show a single major peak, allowing for purity determination greater than 98%.

Spectroscopic Elucidation

The combination of IR, NMR, and Mass Spectrometry provides definitive structural proof.

• Infrared (IR) Spectroscopy: This technique confirms the presence of key functional groups. The absence of the sharp carbonyl stretch from the chalcone precursor (~1690 cm⁻¹) and the appearance of new, characteristic bands are crucial.[5]

• ¹H Nuclear Magnetic Resonance (¹H NMR): Proton NMR is invaluable for mapping the carbon-hydrogen framework. The spectrum will reveal characteristic signals for the protons in the dihydrobenzothiazepine ring system, typically seen as a series of doublet of doublets due to their magnetic non-equivalence.[5] Aromatic protons from the benzo and thienyl rings will appear in the downfield region.

• ¹³C Nuclear Magnetic Resonance (¹³C NMR): This analysis confirms the carbon skeleton of the molecule, showing distinct signals for the carbonyl carbon, the carbons of the heterocyclic ring, and the aromatic carbons.

• Mass Spectrometry (MS): This technique provides the molecular weight of the compound. The detection of the molecular ion peak (M+) corresponding to the calculated mass of C₁₃H₁₁NOS₂ confirms the successful synthesis.

Table 1: Expected Characterization Data

Analysis Technique	Expected Result/Observation	Rationale
Melting Point	Sharp, defined range	Indicates high purity of the crystalline solid.
IR (cm⁻¹)	~3200 (N-H stretch), ~1650 (Amide C=O stretch), ~1600 (C=N stretch)	Confirms the formation of the benzothiazepine ring and the presence of key functional groups.[5]
¹H NMR (δ, ppm)	3.1-3.6 (2H, m, -CH₂-), 5.1-5.4 (1H, dd, -CH-), 6.8-7.8 (7H, m, Ar-H)	Verifies the specific proton environment of the heterocyclic ring and aromatic systems.[5]
Mass Spec (m/z)	Molecular ion peak corresponding to C₁₃H₁₁NOS₂	Confirms the molecular formula and weight of the target compound.

Field Insights and Potential Applications

The 1,5-benzothiazepine scaffold is a cornerstone in medicinal chemistry due to its proven track record.[1] Research has shown that substitutions on the aromatic rings significantly impact biological activity. For instance, the introduction of halogen atoms has been linked to enhanced anticancer properties.[5] The thienyl group in our target compound introduces unique electronic features and potential hydrogen bonding capabilities through its sulfur atom, which could lead to novel interactions with biological targets.

Derivatives of this class have demonstrated a wide array of activities, including:

• Anticancer: Cytotoxic effects against various cancer cell lines.[5]

• Antimicrobial: Activity against both Gram-positive and Gram-negative bacteria.[4]

• Enzyme Inhibition: Potential to inhibit key enzymes like tyrosinase.[8]

• Anti-inflammatory and Analgesic: Serving as precursors for molecules with these properties.[8]

Therefore, 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one is a prime candidate for screening in various biological assays to uncover its therapeutic potential.

Conclusion

This guide has presented a detailed and robust methodology for the synthesis and characterization of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one. By following the outlined two-step synthesis and the comprehensive characterization workflow, researchers can confidently produce and validate this high-purity compound. The strategic inclusion of the thienyl moiety opens up exciting avenues for drug discovery, building upon the already impressive pharmacological profile of the 1,5-benzothiazepine core. This molecule serves as a valuable building block for developing next-generation therapeutic agents.

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An In-Depth Technical Guide to the Chemical Properties of 2-(2-thienyl)-substituted 1,5-Benzothiazepines

This technical guide provides a comprehensive overview of the chemical properties of 2-(2-thienyl)-substituted 1,5-benzothiazepines, a class of heterocyclic compounds of significant interest to researchers, scientists, and drug development professionals. This document delves into the synthesis, spectroscopic characterization, chemical reactivity, and structure-activity relationships of these molecules, offering field-proven insights and detailed experimental protocols.

Introduction: The Significance of the 2-(2-thienyl)-1,5-Benzothiazepine Scaffold

The 1,5-benzothiazepine core is a privileged scaffold in medicinal chemistry, forming the backbone of several clinically important drugs with a broad spectrum of biological activities, including cardiovascular and central nervous system (CNS) effects.[1] The introduction of a 2-thienyl substituent onto this core can significantly modulate the compound's physicochemical properties and biological activity.[2] The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a versatile bioisostere for the phenyl ring and can engage in unique interactions with biological targets. This guide will explore the chemical nuances imparted by the 2-thienyl moiety, providing a foundational understanding for the rational design of novel therapeutic agents.

Synthesis of 2-(2-thienyl)-substituted 1,5-Benzothiazepines

The primary and most efficient route to 2-(2-thienyl)-substituted 1,5-benzothiazepines involves a domino reaction between a 2-thienyl chalcone (an α,β-unsaturated ketone) and 2-aminothiophenol.[3][4] This process is underpinned by a thia-Michael addition followed by an intramolecular cyclization.

Synthesis of the Precursor: 2-Thienyl Chalcones

The synthesis of the requisite 2-thienyl chalcone is a critical first step. The Claisen-Schmidt condensation is the most common method, involving the base-catalyzed reaction of 2-acetylthiophene with an appropriate aromatic aldehyde.[4]

Experimental Protocol: Synthesis of (E)-1-(Thiophen-2-yl)-3-phenylprop-2-en-1-one (a model 2-thienyl chalcone)

• Reaction Setup: To a solution of 2-acetylthiophene (10 mmol) and benzaldehyde (10 mmol) in ethanol (50 mL) in a round-bottom flask, add a 10% aqueous solution of sodium hydroxide (20 mL).

• Reaction Execution: Stir the reaction mixture vigorously at room temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, pour the reaction mixture into crushed ice and acidify with dilute hydrochloric acid. The precipitated solid is filtered, washed with cold water until neutral, and dried. Recrystallize the crude product from ethanol to afford the pure chalcone.

Causality Behind Experimental Choices: The use of a strong base like sodium hydroxide is essential to deprotonate the α-carbon of 2-acetylthiophene, generating the enolate nucleophile required for the condensation. Ethanol serves as a protic solvent that can solubilize the reactants and facilitate the reaction. The final precipitation and recrystallization steps are crucial for isolating and purifying the solid chalcone product.

Cyclization to the 1,5-Benzothiazepine Ring

The cyclization of the 2-thienyl chalcone with 2-aminothiophenol is the key step in forming the seven-membered benzothiazepine ring. Various catalysts and reaction conditions have been explored to optimize this transformation, including acid catalysis and microwave-assisted synthesis.[5]

Experimental Protocol: Synthesis of 2-(Thiophen-2-yl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine

• Reaction Setup: In a round-bottom flask, dissolve the synthesized 2-thienyl chalcone (5 mmol) and 2-aminothiophenol (5 mmol) in N,N-dimethylformamide (DMF) (20 mL).

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (0.5 mL).

• Microwave-Assisted Reaction: Place the flask in a microwave reactor and irradiate at a suitable power level (e.g., 300 W) for 2-3 minutes. Monitor the reaction progress by TLC.

• Work-up and Purification: After completion, allow the reaction mixture to cool to room temperature and pour it into ice-cold water. The resulting precipitate is filtered, washed with water, and dried. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane).

Self-Validating System: The purity and identity of the final product should be confirmed by a suite of analytical techniques, including melting point determination, TLC, and spectroscopic methods (NMR, IR, and Mass Spectrometry). The disappearance of the chalcone's α,β-unsaturated ketone signals and the appearance of new signals corresponding to the dihydrobenzothiazepine ring in the NMR spectrum provide definitive validation of the successful cyclization.

Diagram: Synthetic Pathway to 2-(2-thienyl)-substituted 1,5-Benzothiazepines

Caption: General synthetic scheme for 2-(2-thienyl)-1,5-benzothiazepines.

Spectroscopic Characterization

The structural elucidation of 2-(2-thienyl)-substituted 1,5-benzothiazepines relies heavily on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR are indispensable for confirming the structure and stereochemistry of these compounds.

Table 1: Representative 1H and 13C NMR Chemical Shifts (δ, ppm) for a 2-(Thiophen-2-yl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine scaffold in CDCl3.

Atom Position	1H Chemical Shift (ppm)	13C Chemical Shift (ppm)
Benzothiazepine Ring
C2-H	~5.0-5.5 (dd)	~55-60
C3-Ha	~3.0-3.5 (dd)	~35-40
C3-Hb	~2.5-3.0 (dd)
Aromatic-H	~6.5-7.8 (m)	~120-150
Thienyl Ring
H3'	~6.9-7.1 (dd)	~123-125
H4'	~6.8-7.0 (t)	~125-127
H5'	~7.2-7.4 (dd)	~127-129
Substituents
Phenyl-H	~7.0-7.6 (m)	~125-140

Note: Chemical shifts are approximate and can vary depending on the specific substitution pattern and solvent.[2][6][7]

Expertise & Experience: The diastereotopic protons at the C3 position of the dihydrobenzothiazepine ring typically appear as a pair of doublets of doublets (dd), providing valuable information about the conformation of the seven-membered ring. The chemical shifts of the thienyl protons are characteristic and confirm the presence and substitution pattern of the thiophene ring.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying key functional groups within the molecule.

Table 2: Characteristic IR Absorption Frequencies.

Functional Group	Wavenumber (cm-1)	Intensity
N-H stretch (if present)	3300-3500	Medium
Aromatic C-H stretch	3000-3100	Medium
Aliphatic C-H stretch	2850-2960	Medium
C=N stretch (imine)	1600-1650	Medium to Strong
C=C stretch (aromatic)	1450-1600	Medium to Weak
C-S stretch	600-800	Weak to Medium

Reference:[8][9][10]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compounds, further confirming their identity. The fragmentation of the benzothiazole and thiophene nuclei are characteristic.[11]

Chemical Reactivity

The chemical reactivity of 2-(2-thienyl)-substituted 1,5-benzothiazepines is primarily dictated by the reactivity of the thiophene ring and the benzothiazepine core.

Electrophilic Aromatic Substitution on the Thiophene Ring

The thiophene ring is an electron-rich aromatic system and readily undergoes electrophilic aromatic substitution reactions such as nitration, halogenation, and acylation.[12][13][14] The substitution is strongly directed to the C5' position (the α-position adjacent to the sulfur atom and remote from the benzothiazepine substituent). This regioselectivity is due to the superior stabilization of the cationic intermediate when the electrophile attacks at this position.

Diagram: Regioselectivity of Electrophilic Substitution

Caption: Preferred site of electrophilic attack on the thiophene ring.

Experimental Protocol: Nitration of a 2-(2-thienyl)-1,5-benzothiazepine

• Reaction Setup: Dissolve the 2-(2-thienyl)-1,5-benzothiazepine (1 mmol) in glacial acetic acid (10 mL) in a flask cooled in an ice bath.

• Nitrating Agent: Slowly add a solution of nitric acid (1.1 mmol) in glacial acetic acid (2 mL) dropwise while maintaining the temperature below 10 °C.

• Reaction Execution: After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

• Work-up and Purification: Pour the reaction mixture onto crushed ice. The precipitated product is filtered, washed with water, and dried. Recrystallization from a suitable solvent will yield the pure 5'-nitro derivative.

Trustworthiness: The structure of the nitrated product must be unequivocally confirmed by NMR spectroscopy. The appearance of a new set of signals for the thienyl ring protons and the disappearance of the H5' proton signal will validate the regioselectivity of the reaction.

Structure-Activity Relationships (SAR)

The biological activity of 2-(2-thienyl)-substituted 1,5-benzothiazepines is highly dependent on the nature and position of substituents on both the benzothiazepine and thiophene rings.[15][16][17]

• The 2-Thienyl Moiety: The presence of the thiophene ring itself is often beneficial for activity compared to a phenyl substituent, potentially due to its electronic properties and ability to form specific interactions with target proteins.[2]

• Substituents on the Thiophene Ring: Electron-withdrawing or electron-donating groups on the thiophene ring can significantly impact the molecule's electronic distribution and, consequently, its biological activity.

• Substituents on the Benzene Ring of the Benzothiazepine Core: Substitution on the benzene ring can influence the lipophilicity and metabolic stability of the compound.

• The 4-Position Substituent: The nature of the substituent at the 4-position of the benzothiazepine ring, often an aromatic ring, plays a crucial role in determining the overall shape and biological profile of the molecule.

Diagram: Key Areas for SAR Studies

Caption: Important positions for structural modification in SAR studies.

Conclusion

2-(2-thienyl)-substituted 1,5-benzothiazepines represent a promising class of compounds with significant potential in drug discovery. A thorough understanding of their chemical properties, including their synthesis, spectroscopic characteristics, and reactivity, is paramount for the design and development of new therapeutic agents. This guide has provided a comprehensive overview of these key aspects, grounded in established scientific principles and experimental protocols, to serve as a valuable resource for researchers in the field.

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In silico modeling and docking studies of 2-(2-thienyl)-1,5-benzothiazepines

An In-Depth Technical Guide to In Silico Modeling and Docking Studies of 2-(2-thienyl)-1,5-benzothiazepines

For Researchers, Scientists, and Drug Development Professionals

The 1,5-benzothiazepine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically significant agents with a wide array of biological activities, including cardiovascular and central nervous system effects.[1][2][3][4] The introduction of a 2-thienyl substituent offers novel structural diversity and potential for new therapeutic applications.[5] This technical guide provides a comprehensive overview of the in silico modeling and molecular docking workflows applied to the study of 2-(2-thienyl)-1,5-benzothiazepine derivatives. Authored from the perspective of a Senior Application Scientist, this document emphasizes not only the procedural steps but also the underlying scientific rationale, ensuring a blend of technical accuracy and field-proven insights. We will delve into ligand and protein preparation, computational docking, and post-simulation analyses, including ADMET prediction and molecular dynamics, to furnish a robust framework for the rational design of novel 1,5-benzothiazepine-based therapeutic agents.

Introduction: The Therapeutic Promise of 1,5-Benzothiazepines

The 1,5-benzothiazepine nucleus is a cornerstone in drug discovery, with derivatives like diltiazem (cardiovascular) and quetiapine (antipsychotic) demonstrating its therapeutic versatility.[1][2][3] These compounds are nitrogen- and sulfur-containing seven-membered heterocyclic molecules that have garnered significant interest due to their diverse bioactivities.[1] The exploration of novel derivatives, such as those incorporating a 2-thienyl group, aims to expand their pharmacological profile and address unmet medical needs.[5] Structure-based drug design (SBDD) is a powerful strategy that leverages the three-dimensional structure of biological targets to design and optimize new therapeutic agents.[6][7][8] By understanding the molecular interactions between a drug candidate and its target, we can rationally design molecules with enhanced affinity and specificity.[6]

The In Silico Drug Discovery Paradigm: A Senior Scientist's Perspective

The journey from a promising chemical scaffold to a viable drug candidate is arduous and expensive. In silico methodologies, such as molecular docking and molecular dynamics, have become indispensable tools in modern drug discovery, offering a cost-effective and rapid means to screen and prioritize compounds before committing to extensive wet-lab synthesis and testing.[9][10] The core principle of our approach is a self-validating system, where each computational step is designed to build upon the last, progressively refining our understanding of the molecule's potential.

The overarching workflow for in silico analysis can be visualized as a multi-stage funnel, designed to systematically filter and evaluate candidate molecules.

Caption: A generalized workflow for in silico drug discovery.

Part 1: Ligand and Protein Target Preparation - The Foundation of a Reliable Study

The fidelity of any in silico study is fundamentally dependent on the quality of the input structures. This section details the meticulous process of preparing both the 2-(2-thienyl)-1,5-benzothiazepine ligands and the chosen protein target.

Ligand Preparation: From 2D Structure to 3D Conformation

The initial step involves the generation of a three-dimensional structure of the 2-(2-thienyl)-1,5-benzothiazepine molecule. This is typically achieved using software like ChemDraw, followed by energy minimization to obtain a low-energy, stable conformation.

Protocol: Ligand Preparation

• 2D Structure Generation: Draw the 2-(2-thienyl)-1,5-benzothiazepine structure using a chemical drawing tool.

• Conversion to 3D: Convert the 2D structure to a 3D model.

• Energy Minimization: Employ a suitable force field (e.g., MMFF94) to perform energy minimization. This step is crucial for obtaining a realistic conformation of the ligand.

• File Format Conversion: Save the optimized 3D structure in a format compatible with docking software (e.g., .pdb, .mol2).

Protein Target Selection and Preparation: Identifying the Biological Partner

The selection of a relevant biological target is paramount. For 1,5-benzothiazepines, known targets include calcium channels, various kinases, and enzymes implicated in a range of diseases.[4][11] For this guide, let's consider a hypothetical kinase target. The 3D structure of the target protein is typically obtained from the Protein Data Bank (PDB).[12]

Protocol: Protein Target Preparation

• PDB Structure Retrieval: Download the crystal structure of the target protein from the PDB database.

• Pre-processing: Remove all non-essential molecules from the PDB file, including water molecules, co-factors, and existing ligands. This is done to create a clean binding site for the docking simulation.

• Addition of Hydrogen Atoms: Add polar hydrogen atoms to the protein structure, as they are often not resolved in crystal structures but are critical for accurate hydrogen bond calculations.

• Charge Assignment: Assign appropriate partial charges to each atom of the protein using a force field like CHARMM or AMBER.[13]

• Active Site Definition: Define the binding pocket or active site of the protein. This can be done by identifying the location of the co-crystallized ligand in the original PDB file or by using pocket-finding algorithms.

Part 2: Molecular Docking - Simulating the Molecular Handshake

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[9] In the context of drug discovery, it is used to predict how a small molecule (ligand) binds to the active site of a protein.[12]

Caption: The core workflow of a molecular docking experiment.

The Docking Process: A Step-by-Step Guide

The docking simulation itself involves a search algorithm that explores the conformational space of the ligand within the defined active site of the protein, and a scoring function that estimates the binding affinity for each generated pose.

Protocol: Molecular Docking

• Input Files: Provide the prepared ligand and protein files to the docking software (e.g., AutoDock, Schrödinger's Glide).[14]

• Grid Box Generation: Define a grid box that encompasses the active site of the protein. The docking algorithm will confine its search for ligand poses within this box.

• Running the Docking Simulation: Execute the docking run. The software will generate a set of possible binding poses for the ligand and calculate a docking score for each.

• Analysis of Results: Analyze the docking results, paying close attention to the top-ranked poses. Visualize the protein-ligand interactions for these poses to understand the binding mode. Key interactions to look for include hydrogen bonds, hydrophobic interactions, and pi-pi stacking.[15]

Interpreting the Data: Docking Scores and Binding Interactions

The output of a docking simulation is a set of ligand poses ranked by a scoring function. The docking score is an estimation of the binding free energy, with more negative values indicating a stronger predicted binding affinity.

Derivative	Docking Score (kcal/mol)	Key Interacting Residues	Interaction Type
2-(2-thienyl)-1,5-benzothiazepine	-9.2	Tyr234, Leu188, Val196	H-bond, Hydrophobic
4-chloro-2-(2-thienyl)-1,5-benzothiazepine	-9.8	Tyr234, Leu188, Met231	H-bond, Hydrophobic
4-methoxy-2-(2-thienyl)-1,5-benzothiazepine	-8.9	Tyr234, Leu188, Ser235	H-bond, Hydrophobic

This is an example table with hypothetical data for illustrative purposes.

Part 3: Post-Docking Analysis - Adding Layers of Validation

While molecular docking provides valuable initial insights, further computational analyses are essential to validate the predicted binding modes and assess the overall "drug-likeness" of the compounds.

Molecular Dynamics (MD) Simulations: Capturing the Dynamic Nature of Binding

Molecular dynamics simulations provide a more realistic representation of the protein-ligand complex by simulating the movement of atoms over time.[16][17] This allows for an assessment of the stability of the predicted binding pose.[17]

Protocol: Molecular Dynamics Simulation

• System Setup: Place the top-ranked protein-ligand complex from docking into a simulation box filled with water molecules and ions to mimic physiological conditions.

• Equilibration: Gradually heat the system to physiological temperature and allow it to equilibrate.

• Production Run: Run the simulation for a specified period (e.g., 100 nanoseconds).

• Trajectory Analysis: Analyze the simulation trajectory to assess the stability of the protein-ligand interactions over time. Key metrics include Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF).

Binding Free Energy Calculations: A More Rigorous Estimation

Methods like Molecular Mechanics Poisson-Boltzmann Surface Area (MM-PBSA) can be used to calculate the binding free energy from the MD simulation trajectory, providing a more accurate estimation of binding affinity than docking scores alone.[18]

ADMET Prediction: Assessing "Drug-Likeness"

ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is a crucial step in early-stage drug discovery.[19][20] Various in silico tools can predict these properties based on the chemical structure of the compound.[21][22][23]

Key ADMET Parameters to Evaluate:

• Lipinski's Rule of Five: A set of rules to evaluate drug-likeness and determine if a chemical compound has properties that would make it a likely orally active drug in humans.[24]

• Aqueous Solubility: Affects absorption and distribution.

• Blood-Brain Barrier Permeability: Important for CNS-targeting drugs.

• CYP450 Inhibition: Predicts potential for drug-drug interactions.

• Toxicity Prediction: Identifies potential liabilities such as mutagenicity or carcinogenicity.[20]

Derivative	LogP	Molecular Weight	H-bond Donors	H-bond Acceptors	Predicted Toxicity
2-(2-thienyl)-1,5-benzothiazepine	3.5	299.4	1	2	Low
4-chloro-2-(2-thienyl)-1,5-benzothiazepine	4.1	333.8	1	2	Low
4-methoxy-2-(2-thienyl)-1,5-benzothiazepine	3.2	329.4	1	3	Low

This is an example table with hypothetical data for illustrative purposes.

Conclusion and Future Directions

This technical guide has outlined a comprehensive in silico workflow for the study of 2-(2-thienyl)-1,5-benzothiazepine derivatives. By integrating molecular docking, molecular dynamics, and ADMET prediction, researchers can efficiently screen and prioritize promising candidates for further experimental validation. The insights gained from these computational studies provide a strong foundation for the rational design of novel 1,5-benzothiazepine-based drugs with improved efficacy and safety profiles. Future work should focus on the synthesis and in vitro biological evaluation of the most promising compounds identified through this in silico pipeline to validate the computational predictions.

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The Emerging Therapeutic Potential of Thienyl-Substituted Benzothiazepines: A Technical Guide

Foreword: Unlocking a Privileged Scaffold

The benzothiazepine nucleus represents a "privileged scaffold" in medicinal chemistry, a core structure that has yielded multiple clinically significant agents, most notably in the cardiovascular and central nervous system (CNS) arenas.[1][2] The fusion of a benzene ring with a seven-membered thiazepine ring creates a conformationally flexible yet constrained system, ideal for interacting with complex biological targets.[3] Our focus in this guide is the strategic incorporation of a thienyl (thiophene) moiety onto this scaffold. The electron-rich nature and bioisosteric properties of the thiophene ring can significantly modulate the parent molecule's pharmacokinetic and pharmacodynamic profile, offering new avenues for therapeutic intervention.[4][5] This document provides an in-depth exploration of the burgeoning pharmacological activities of thienyl-substituted benzothiazepines, intended for researchers and drug development professionals seeking to harness their potential.

Section 1: Neuroprotective Activities - Mitigating Neuronal Calcium Dysregulation

One of the most promising applications for thienyl-substituted benzothiazepines lies in neuroprotection, particularly in disease states characterized by excitotoxicity and calcium overload, such as stroke and neurodegenerative disorders.[6][7] The core mechanism revolves around the precise modulation of intracellular calcium homeostasis, a critical factor in neuronal survival.[8]

Mechanism of Action: A Dual Approach to Calcium Modulation

Thienyl-substituted benzothiazepines exert their neuroprotective effects primarily through a dual-pronged mechanism targeting key calcium channels.

• Blockade of the Mitochondrial Na+/Ca2+ Exchanger (NCLX): Under pathological conditions, excessive cytosolic Ca2+ is sequestered by mitochondria. While a temporary buffer, this can lead to mitochondrial dysfunction. The primary Ca2+ efflux pathway from mitochondria is the NCLX. Benzothiazepines, such as the widely studied CGP37157, are known blockers of this exchanger.[7][8][9] By inhibiting NCLX, these compounds prevent the rapid re-release of Ca2+ into the cytosol, mitigating delayed calcium deregulation and subsequent cell death pathways.

• Inhibition of L-type Voltage-Gated Calcium Channels (VGCCs): In addition to their mitochondrial action, these compounds often demonstrate inhibitory activity against L-type VGCCs on the plasma membrane.[7] This directly reduces the initial influx of calcium into the neuron during depolarizing insults, tackling the excitotoxicity cascade at its source.

This dual-inhibition strategy provides a more comprehensive approach to preventing the catastrophic rise in intracellular calcium that triggers apoptotic and necrotic cell death in neurons.[7][9]

Visualization: Calcium Modulation Pathway

The following diagram illustrates the key sites of action for neuroprotective benzothiazepines in a neuron under excitotoxic stress.

Caption: Dual-action neuroprotection by thienyl-benzothiazepines.

Experimental Protocol: Assessing Neuroprotection in an In Vitro Ischemia Model

A standard method to evaluate the neuroprotective efficacy of a compound is the oxygen-glucose deprivation (OGD) model in organotypic hippocampal slice cultures, which simulates ischemic conditions.

Protocol: Oxygen-Glucose Deprivation (OGD) Assay

• Slice Culture Preparation: Prepare organotypic hippocampal slice cultures from P8-P10 rat pups and maintain in culture for 7-10 days.

• OGD Induction:

  • Replace the normal culture medium with a glucose-free medium.

  • Transfer the cultures to a hypoxic chamber (e.g., with an atmosphere of 95% N₂ and 5% CO₂).

  • Incubate for 30-45 minutes at 37°C to induce ischemic injury.

• Compound Application:

  • Prepare stock solutions of the test thienyl-benzothiazepine compound in DMSO.

  • Immediately following the OGD period, replace the glucose-free medium with a normal culture medium containing the test compound at various concentrations (e.g., 1 µM, 10 µM, 30 µM) or vehicle control (DMSO). This simulates reperfusion.

• Incubation: Return the slice cultures to a normoxic incubator (95% air, 5% CO₂) and incubate for 24-48 hours.

• Viability Assessment:

  • Stain the slices with Propidium Iodide (PI), a fluorescent dye that enters dead cells with compromised membranes.

  • Acquire fluorescent images using an epifluorescence microscope.

  • Quantify the PI fluorescence intensity in the CA1 pyramidal cell layer, a region highly vulnerable to ischemic damage.

• Data Analysis: Compare the PI fluorescence in compound-treated slices to vehicle-treated slices. A statistically significant reduction in fluorescence indicates neuroprotection. Express results as a percentage of the vehicle control.

Section 2: Anticancer Activities - Targeting Key Oncogenic Pathways

The structural versatility of the thienyl-benzothiazepine scaffold has enabled the development of derivatives with potent and selective anticancer activity.[10][11] These compounds often target fundamental signaling pathways that are dysregulated in various cancers.

Mechanism of Action: Multi-Target Inhibition

The anticancer effects of these compounds are not limited to a single mechanism but often involve the modulation of several key oncogenic targets.

• EGFR Tyrosine Kinase Inhibition: The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, when overactive, drives cell proliferation, survival, and metastasis. Several novel benzothiazepine derivatives have been shown to be effective inhibitors of EGFR tyrosine kinase.[10][12] By blocking the ATP-binding site of the kinase domain, these compounds prevent autophosphorylation and the activation of downstream pro-survival pathways.

• Modulation of Downstream Signaling Cascades: Inhibition of EGFR or other upstream kinases leads to the downregulation of critical signaling pathways, including:

  • PI3K/Akt/mTOR: A central pathway regulating cell growth, proliferation, and survival.[12]

  • JAK/STAT: A pathway crucial for cytokine signaling and often implicated in inflammation-driven cancers.[12]

  • ERK/MAPK: A key pathway that transmits signals from the cell surface to the nucleus to control gene expression and cell division.[12]

• Induction of Apoptosis: Thienyl-benzothiazepines can trigger programmed cell death by disrupting the mitochondrial membrane potential and altering the expression of key apoptosis-related genes, such as increasing the pro-apoptotic Bax while decreasing the anti-apoptotic Bcl-xL.[12]

Quantitative Data: In Vitro Cytotoxicity

The efficacy of novel anticancer agents is quantified by their half-maximal inhibitory concentration (IC₅₀) value, which represents the concentration of the drug required to inhibit the growth of 50% of a cancer cell population.

Compound Class	Cancer Cell Line	Target/Mechanism	IC₅₀ (µM)	Reference
1,5-Benzothiazepine Derivative	HT-29 (Colon)	EGFR Tyrosine Kinase	< 10 (Specific values varied)	[10]
1,5-Benzothiazepine Derivative	MCF-7 (Breast)	EGFR Tyrosine Kinase	< 10 (Specific values varied)	[10]
1,5-Benzothiazepine Derivative	DU-145 (Prostate)	General Cytotoxicity	15.42 - 41.34	[11]
1,5-Benzothiazepine Derivative	Hep-2 (Liver)	General Cytotoxicity	17.65 - 45.12	[11]
2-Thienyl-Substituted Compound	Various	General Cytotoxicity	0.82 - 12.90	[4]

Visualization: Anticancer Signaling Workflow

This diagram illustrates the workflow of how thienyl-benzothiazepines interfere with cancer cell signaling.

Caption: Multi-target anticancer mechanism of thienyl-benzothiazepines.

Experimental Protocol: Assessing In Vitro Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential drug candidates.

Protocol: MTT Cell Proliferation Assay

• Cell Seeding: Seed cancer cells (e.g., HT-29, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of the thienyl-benzothiazepine compound in the appropriate cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound or vehicle control (DMSO).

  • Incubate for 48-72 hours.

• MTT Addition:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for another 3-4 hours. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT tetrazolium salt into purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Section 3: Antimicrobial and Cardiovascular Potential

Antimicrobial Activity

The thienyl and benzothiazole moieties are independently known to be present in compounds with significant antimicrobial properties.[5][13][14] Their combination in a benzothiazepine framework is a rational strategy for developing novel anti-infective agents. The mechanisms for related compounds often involve the inhibition of essential bacterial enzymes like DNA gyrase or metabolic enzymes such as dihydrofolate reductase.[15]

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial drug that prevents the visible growth of a microorganism.

Compound Class	Microorganism	MIC (µg/mL)	Reference
2-Thienyl Heterocycle	S. aureus	12.5 - 250	[13]
2-Thienyl Heterocycle	E. coli	25 - >250	[13]
2-Thienyl Heterocycle	C. albicans	12.5 - 250	[13]
1,5-Benzothiazepine	Gram-positive bacteria	Significant Activity	[16]
1,5-Benzothiazepine	Gram-negative bacteria	Significant Activity	[16]

Protocol: Broth Microdilution for MIC Determination

• Preparation: In a 96-well plate, prepare two-fold serial dilutions of the test compound in a suitable bacterial growth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add a standardized bacterial inoculum (e.g., 5 x 10⁵ CFU/mL) to each well. Include a positive control (bacteria, no compound) and a negative control (medium only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Analysis: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).

Cardiovascular Activity: Calcium Channel Blockade

The foundational pharmacological activity of the benzothiazepine class is the blockade of L-type calcium channels, with diltiazem being the archetypal drug. This action leads to vasodilation and a reduction in cardiac contractility and heart rate, making these compounds effective for treating hypertension and angina. The introduction of a thienyl group can fine-tune the selectivity and potency of this interaction. The inhibitory concentrations for Ca(v)1.2 channels are typically much lower than for other subtypes like Ca(v)1.3, highlighting a degree of selectivity.

Conclusion and Future Directions

Thienyl-substituted benzothiazepines represent a highly versatile and promising class of compounds. Their ability to engage with multiple high-value biological targets—including neuronal calcium channels, oncogenic kinases, and microbial enzymes—underscores their vast therapeutic potential. The evidence strongly supports their continued investigation in neurodegenerative diseases, oncology, and infectious diseases. Future research should focus on optimizing the substitution patterns on both the thienyl and benzothiazepine rings to enhance potency, selectivity, and drug-like properties. The synthesis of focused libraries and their evaluation using the high-throughput versions of the protocols described herein will be critical in identifying lead candidates for preclinical and clinical development.

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The Architecture of Innovation: A Technical Guide to the Discovery and Synthesis of Novel 2-(Heterocyclic)-1,5-Benzothiazepine Analogues

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,5-benzothiazepine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of clinically significant drugs such as the calcium channel blocker Diltiazem and the atypical antipsychotic Quetiapine.[1][2][3] Its privileged seven-membered heterocyclic structure offers a versatile template for designing novel therapeutic agents. This guide provides an in-depth exploration of the discovery and synthesis of a promising new frontier in this class: 2-(heterocyclic)-1,5-benzothiazepine analogues. By introducing a secondary heterocyclic moiety at the 2-position, we unlock new dimensions of chemical space, offering opportunities to modulate physicochemical properties, target engagement, and pharmacological profiles. This document details the strategic rationale, synthetic methodologies, characterization techniques, and preliminary biological evaluation protocols essential for advancing this class of compounds from concept to clinical candidate.

Introduction: The Strategic Imperative for Novel Benzothiazepine Analogues

The enduring relevance of the 1,5-benzothiazepine core lies in its proven track record of interacting with a diverse range of biological targets, from ion channels to G-protein coupled receptors.[4][5] However, the ever-present challenges of drug resistance, off-target effects, and the need for improved therapeutic indices demand continuous innovation. Our focus on appending a heterocyclic ring at the 2-position is a deliberate strategy rooted in the principles of medicinal chemistry.

The Power of Heterocyclic Bioisosteres:

Heterocyclic rings are not mere structural placeholders; they are functional modules that can profoundly influence a molecule's properties.[6] Employing them as bioisosteres —substituents with similar physical or chemical properties that elicit comparable biological responses—is a powerful tactic for lead optimization.[7] A strategically chosen heterocycle can:

• Enhance Target Binding: Introduce new hydrogen bond donors or acceptors, or engage in π-π stacking interactions with the target protein.

• Modulate Physicochemical Properties: Fine-tune lipophilicity (LogP), solubility, and metabolic stability (ADME properties), which are critical for bioavailability and dosing regimens.[6][8]

• Explore New Chemical Space: Create analogues with distinct intellectual property profiles.

• Reduce Toxicity: Replace a potentially toxic functional group with a benign heterocyclic equivalent.[6]

This guide will illuminate the pathway to harnessing these advantages through rational design and synthesis.

Synthetic Pathways: From Precursors to Products

The cornerstone of 1,5-benzothiazepine synthesis is the cyclocondensation reaction between a 2-aminothiophenol and a suitable three-carbon synthon. The most prevalent and versatile of these synthons are α,β-unsaturated carbonyl compounds, commonly known as chalcones.[2][9]

The Core Reaction: Chalcone Condensation

The fundamental synthetic logic involves the nucleophilic attack of the thiol group of 2-aminothiophenol onto the β-carbon of the chalcone (a Michael addition), followed by an intramolecular cyclization and dehydration involving the amino group and the carbonyl carbon.

Diagram 1: General Synthetic Workflow

Caption: High-level overview of the synthetic process.

Causality in Experimental Design: Choosing the Right Conditions

While the core reaction is straightforward, the choice of catalyst and reaction conditions is critical for achieving high yields, purity, and, in some cases, stereoselectivity. Modern approaches have moved towards greener and more efficient methods.

• Conventional Methods: Early syntheses often relied on strong acids (like HCl or trifluoroacetic acid) or bases (like piperidine) in organic solvents such as ethanol or toluene, frequently requiring prolonged heating.[8][9] These methods can lead to side reactions and purification challenges.

• Green Chemistry Approaches: Recent advancements prioritize environmental sustainability and efficiency.

  • PEG-400 Mediated Synthesis: Polyethylene glycol (PEG-400) serves as a non-toxic, recyclable solvent and reaction mediator. It can facilitate reactions at milder temperatures (e.g., 60°C) and often leads to higher yields in shorter reaction times.[1]

  • Microwave-Assisted Synthesis: Microwave irradiation can dramatically accelerate the reaction, often reducing reaction times from hours to minutes. This is due to efficient and uniform heating of the polar reactants.

  • Catalysis: The use of catalysts like Ceric Ammonium Nitrate (CAN) can promote the reaction under mild conditions, such as ultrasonication in ethanol, providing a clean and rapid route to the desired products.[10]

The choice of a "green" method like PEG-400 mediation is driven by the desire for higher efficiency, reduced environmental impact, and simpler product isolation, making it a preferred approach in modern drug discovery labs.[1]

Experimental Protocol: Synthesis of a 2-(Pyrazol-1-yl)-1,5-Benzothiazepine Analogue

This section provides a detailed, self-validating protocol for a representative synthesis. The target molecule incorporates a pyrazole ring, a common and valuable heterocycle in medicinal chemistry.

Step 1: Synthesis of the Heterocyclic Chalcone Precursor

• Reagents & Setup: To a solution of 1-(1H-pyrazol-1-yl)ethan-1-one (1.0 eq) and a substituted benzaldehyde (1.0 eq) in ethanol (20 mL), add a 10% aqueous solution of sodium hydroxide (2.0 eq) dropwise with stirring at room temperature.

• Reaction: Continue stirring at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexane:ethyl acetate mobile phase.

• Work-up & Isolation: Once the starting materials are consumed, pour the reaction mixture into ice-cold water (100 mL). The chalcone will precipitate as a solid. Filter the solid, wash thoroughly with water until the filtrate is neutral, and dry under vacuum.

• Purification: Recrystallize the crude product from ethanol to yield the pure chalcone.

Step 2: Cyclocondensation to Form the 1,5-Benzothiazepine

• Reagents & Setup: In a round-bottom flask, combine the synthesized pyrazolyl-chalcone (1.0 eq) and 2-aminothiophenol (1.1 eq) in PEG-400 (15 mL). Add a catalytic amount of bleaching clay (optional, can enhance reaction rate).[1]

• Reaction: Heat the mixture to 60°C with stirring for approximately 1 hour.[1] Monitor the reaction completion by TLC (8:2 hexane:ethyl acetate).

• Work-up & Isolation: After cooling to room temperature, add cold water to the reaction mixture. The product will precipitate. Filter the solid product.

• Purification: Wash the crude product with a small amount of cold ethanol to remove residual PEG-400 and unreacted starting materials. Recrystallize the solid from an appropriate solvent system (e.g., ethanol/DMF) to obtain the pure 2-(pyrazol-1-yl)-1,5-benzothiazepine analogue.

Structural Elucidation and Characterization

Unambiguous confirmation of the synthesized structure is paramount. A combination of spectroscopic techniques is employed for this purpose.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the number of different types of protons and their neighboring environments. Key signals to confirm structure include the aromatic protons of the benzothiazepine and heterocyclic rings, and the characteristic diastereotopic protons of the seven-membered thiazepine ring.[11][12]

  • ¹³C NMR: Shows the number of different types of carbon atoms in the molecule, confirming the carbon skeleton.[11]

• Mass Spectrometry (MS): Determines the molecular weight of the compound. High-resolution mass spectrometry (HRMS) provides the exact mass, allowing for the confirmation of the molecular formula.

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups. For 1,5-benzothiazepines, a key signal is the N-H stretch (around 3070 cm⁻¹), and the absence of the chalcone's C=O stretch indicates successful cyclization.

Table 1: Representative Characterization Data

Analysis	Expected Result for a 2-(Pyrazol-1-yl)-4-phenyl-1,5-benzothiazepine
¹H NMR (DMSO-d₆, δ ppm)	7.0-8.0 (m, Ar-H), 6.5 (t, 1H, pyrazole-H), 5.5 (dd, 1H, CH), 3.5 (dd, 1H, CH₂), 3.2 (dd, 1H, CH₂)
¹³C NMR (DMSO-d₆, δ ppm)	160-120 (Ar-C), 140 (pyrazole-C), 107 (pyrazole-C), 58 (CH), 35 (CH₂)
LC-MS (ESI+)	[M+H]⁺ peak corresponding to the calculated molecular weight.
IR (KBr, cm⁻¹)	~3070 (N-H stretch), ~1590 (C=N stretch), Absence of C=O stretch (~1650 cm⁻¹)

Biological Evaluation: A Protocol for Anticancer Screening

Given that many heterocyclic scaffolds exhibit cytotoxic properties, a primary screen for anticancer activity is a logical starting point. The MTT assay is a standard colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.[6]

Diagram 2: Workflow for In Vitro Anticancer Screening

Caption: Step-by-step process of the MTT assay.

Detailed Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Culture human cancer cell lines (e.g., A549 lung cancer, MCF-7 breast cancer) in the recommended medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ humidified incubator.[2][3]

• Cell Seeding: Seed the cells into 96-well microtiter plates at a density of approximately 5,000 cells per well in 90 µL of medium and incubate for 24 hours to allow for cell attachment.[2]

• Compound Treatment: Prepare stock solutions of the synthesized benzothiazepine analogues in DMSO. Perform serial dilutions in the culture medium to achieve final concentrations ranging from, for example, 0.1 to 100 µM. Add 10 µL of each concentration to the respective wells. Include wells with a reference drug (e.g., Methotrexate or Adriamycin) and vehicle control (DMSO).[1][2]

• Incubation: Incubate the plates for 48 hours at 37°C.[2]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 4 hours.

• Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 540-570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve. Compounds with halogenated phenyl substitutions at the 2-position have shown particularly promising cytotoxic activity in similar assays.[1]

Conclusion and Future Directions

The synthesis and evaluation of 2-(heterocyclic)-1,5-benzothiazepine analogues represent a highly promising avenue for the discovery of novel therapeutic agents. The strategic incorporation of heterocyclic moieties provides a robust framework for fine-tuning pharmacological activity and drug-like properties. The green and efficient synthetic methods detailed herein offer a practical and scalable approach for generating diverse compound libraries. Preliminary screening protocols, such as the MTT assay, serve as a crucial first step in identifying lead compounds for further preclinical development, which may include more specific target-based assays (e.g., kinase inhibition) and in vivo studies.[6] This guide provides the foundational knowledge and practical methodologies for researchers to confidently explore this exciting area of medicinal chemistry.

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An In-depth Technical Guide to the Physicochemical Properties of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

Introduction: The 1,5-Benzothiazepine Scaffold in Modern Drug Discovery

The 1,5-benzothiazepine nucleus represents a "privileged scaffold" in medicinal chemistry, a molecular framework that is recurrently found in a multitude of biologically active compounds.[1] This seven-membered heterocyclic system, containing both nitrogen and sulfur, is the cornerstone of several clinically significant drugs. Notable examples include Diltiazem, a calcium channel blocker widely prescribed for cardiovascular conditions like hypertension and angina, and Quetiapine, an atypical antipsychotic used in the management of schizophrenia and bipolar disorder.[1][2] The therapeutic diversity of 1,5-benzothiazepine derivatives, which spans applications from central nervous system disorders to antimicrobial and anticancer agents, underscores the importance of this structural motif in drug development.[3]

The physicochemical properties of any drug candidate are paramount as they govern its absorption, distribution, metabolism, and excretion (ADME) profile, ultimately dictating its bioavailability and therapeutic efficacy. For novel derivatives such as 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, a thorough characterization of these properties is a critical, foundational step in the drug discovery and development pipeline. The introduction of the thienyl group, a sulfur-containing aromatic heterocycle, is a common strategy in medicinal chemistry to modulate biological activity and physicochemical parameters.

This guide provides a comprehensive technical overview of the core physicochemical properties of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one. It is designed for researchers, scientists, and drug development professionals, offering not only a summary of expected properties but also detailed, field-proven protocols for their empirical determination. The methodologies described herein are designed to be self-validating, ensuring the generation of robust and reliable data essential for advancing a compound from discovery to preclinical evaluation.

Synthesis Pathway: A Modular and Validated Approach

The most established and versatile route for the synthesis of 2,3-dihydro-1,5-benzothiazepine derivatives is the acid- or base-catalyzed condensation of a substituted 2-aminothiophenol with an appropriate α,β-unsaturated carbonyl compound, commonly known as a chalcone.[3] This modular approach allows for structural diversity by varying the substituents on both precursors.

Figure 1: Proposed synthetic workflow for the target compound.

Experimental Protocol: Synthesis

Part 1: Synthesis of (E)-1-(Thiophen-2-yl)-3-phenylprop-2-en-1-one (Thienyl Chalcone Intermediate)

• Rationale: The Claisen-Schmidt condensation is a reliable method for forming the α,β-unsaturated ketone core. Using a strong base like KOH deprotonates the α-carbon of the ketone, which then acts as a nucleophile attacking the aldehyde.[4]

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve 2-acetylthiophene (1 eq.) and benzaldehyde (1 eq.) in ethanol (50 mL).

• Reaction Initiation: While stirring at room temperature, slowly add an aqueous solution of potassium hydroxide (40% w/v, 5 mL). A color change and the formation of a precipitate are typically observed.

• Reaction Monitoring: Allow the mixture to stir at room temperature for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The product spot should be significantly less polar than the starting materials.

• Work-up and Isolation: Pour the reaction mixture into ice-cold water (200 mL). Acidify with dilute HCl until the pH is neutral. Filter the resulting solid precipitate using a Büchner funnel, wash with cold water, and dry under vacuum.

• Purification: Recrystallize the crude product from ethanol to yield the pure thienyl chalcone.

Part 2: Synthesis of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

• Rationale: This cyclization proceeds via a tandem reaction. First, a nucleophilic 1,4-conjugate (Michael) addition of the thiol group of 2-aminothiophenol to the chalcone occurs. This is followed by an intramolecular cyclization via condensation between the amino group and the ketone, eliminating a molecule of water to form the seven-membered ring.[3]

• Reaction Setup: To a solution of the synthesized thienyl chalcone (1 eq.) in a suitable solvent like ethanol or pyridine (50 mL), add 2-aminothiophenol (1.1 eq.).

• Catalysis: Add a catalytic amount of glacial acetic acid (or a few drops of piperidine if a basic condition is preferred).

• Reflux: Heat the mixture to reflux and maintain for 6-8 hours, monitoring the reaction progress by TLC.

• Isolation: After completion, cool the reaction mixture to room temperature. A solid product may precipitate. If so, filter and wash with cold ethanol. If not, reduce the solvent volume under reduced pressure and pour the residue into ice water to induce precipitation.

• Purification: The crude solid is collected by filtration, dried, and purified by recrystallization from an appropriate solvent (e.g., ethanol or ethyl acetate) to afford the pure title compound.

Core Physicochemical Properties: Predictions and Analog Comparisons

Predicted Physicochemical Data

The following properties were predicted using established computational models, providing a strong baseline for experimental verification.

Property	Predicted Value	Prediction Tool/Method	Significance in Drug Development
Molecular Weight	273.38 g/mol	N/A (Calculated)	Influences diffusion and transport across membranes. Generally, <500 is preferred for oral bioavailability.
logP (Octanol/Water)	~2.9 - 3.5	ALOGPS, SwissADME[4][5]	Measures lipophilicity. Affects solubility, permeability, and plasma protein binding.
Aqueous Solubility (logS)	~ -3.5 to -4.5	ALOGPS, SwissADME[4][5]	Indicates how well the compound dissolves in water. Critical for formulation and absorption.
pKa (Most Basic)	~ 1.5 - 2.5	ChemAxon[2][6]	The amide nitrogen is predicted to be very weakly basic due to resonance delocalization.
pKa (Most Acidic)	~ 12.0 - 13.0	ChemAxon[2][6]	The N-H proton of the amide is weakly acidic.
Polar Surface Area (PSA)	~ 55 - 65 Ų	SwissADME	Influences membrane permeability. Values < 140 Ų are generally associated with good cell penetration.

Comparative Analysis with Known Analogs

Contextualizing the predicted values against experimentally determined data from structurally similar 1,5-benzothiazepines provides a valuable reality check. Diltiazem, a marketed drug, serves as an excellent benchmark.

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	logP (Experimental)	Solubility
2-phenyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one	255.34	Not Available[7]	N/A	N/A
(2S,3S)-3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one	301.36	203-206[8]	N/A	6.2 µg/mL in water
Diltiazem	414.53	187-188[9]	2.8[9]	465 mg/L in water[9]
Target Compound (Predicted)	273.38	N/A	~2.9 - 3.5	Low (Predicted)

The replacement of a phenyl or methoxyphenyl group with a thienyl group is expected to have a modest impact on lipophilicity and melting point. The predicted logP of the target compound is similar to that of Diltiazem, suggesting it possesses a favorable lipophilicity for drug-like properties. Its predicted low aqueous solubility is typical for such heterocyclic systems and would be a key parameter to address in formulation development.

Analytical Characterization Workflow

A robust and multi-faceted analytical workflow is essential to confirm the identity, purity, and physicochemical properties of the synthesized compound.

Figure 2: Comprehensive analytical workflow for characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To provide unambiguous structural elucidation by mapping the carbon-hydrogen framework.[10]

• Protocol:

  • Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

  • ¹H NMR Acquisition: Acquire a proton spectrum. Expected signals include:

    • Aromatic protons from the benzothiazepine ring system and the thienyl ring (typically in the δ 6.5-8.0 ppm region).

    • A characteristic ABX or complex multiplet system for the C2 and C3 protons of the dihydrothiazepine ring (δ 3.0-5.5 ppm).

    • A broad singlet for the N-H proton (can be exchangeable with D₂O).

  • ¹³C NMR and DEPT Acquisition: Acquire a carbon spectrum, along with DEPT-135, to identify all carbon signals and distinguish between CH, CH₂, and CH₃ groups. The carbonyl carbon (C=O) is expected to appear significantly downfield (δ > 160 ppm).

  • 2D NMR (COSY & HSQC): If assignments are ambiguous, run a COSY experiment to establish ¹H-¹H correlations (neighboring protons) and an HSQC experiment to correlate protons directly to their attached carbons.

• Self-Validation: The combination of 1D and 2D NMR data must be internally consistent, accounting for every proton and carbon in the proposed structure, with observed couplings matching the connectivity.

High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the compound and establish a quantitative analytical method.[11]

• Protocol:

  • System: A reverse-phase HPLC system with a UV detector.

  • Column: A C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a standard starting point for small organic molecules.

  • Mobile Phase: A gradient elution is recommended for initial method development.

    • Solvent A: 0.1% Formic Acid in Water

    • Solvent B: 0.1% Formic Acid in Acetonitrile

    • Gradient: Start with a low percentage of B (e.g., 10%), ramp up to a high percentage (e.g., 95%) over 15-20 minutes, hold for 5 minutes, and then re-equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the compound shows significant absorbance (e.g., 254 nm or the λmax determined by UV-Vis).

  • Sample Preparation: Prepare a stock solution of the compound in acetonitrile or methanol at 1 mg/mL. Dilute to an appropriate concentration (e.g., 10-50 µg/mL) with the initial mobile phase composition. Filter the sample through a 0.45 µm syringe filter before injection.[12]

• Self-Validation: A pure compound should yield a single, sharp, symmetrical peak. Purity is calculated as the area of the main peak divided by the total area of all peaks, and should be >95% for use in further studies.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To confirm the presence of key functional groups.[13]

• Protocol (KBr Pellet Method): [14]

  • Sample Preparation: Grind 1-2 mg of the dry sample with ~100-200 mg of dry, IR-grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogenous powder is obtained.

  • Pellet Formation: Transfer the powder to a pellet press die and apply several tons of pressure to form a thin, transparent or translucent pellet.

  • Data Acquisition: Place the pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

• Expected Absorptions:

  • N-H stretch: A medium to sharp band around 3200-3400 cm⁻¹.

  • C-H stretch (aromatic): Bands just above 3000 cm⁻¹.

  • C-H stretch (aliphatic): Bands just below 3000 cm⁻¹.

  • C=O stretch (amide): A strong, sharp band around 1650-1680 cm⁻¹.

  • C=C and C=N stretches: Bands in the 1500-1620 cm⁻¹ region.

• Self-Validation: The presence of the characteristic amide C=O and N-H stretches, along with aromatic C-H signals, provides strong evidence for the formation of the target benzothiazepinone ring system.

Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point and assess the thermal stability of the compound.[15][16]

• Protocol:

  • Sample Preparation: Accurately weigh 2-5 mg of the purified, dry compound into an aluminum DSC pan. Crimp a lid onto the pan. Prepare an empty, sealed aluminum pan to serve as the reference.

  • Instrument Setup: Place the sample and reference pans into the DSC cell.

  • Thermal Program: Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) from ambient temperature to a temperature well above the expected melting point (e.g., 250 °C).

• Data Analysis: The melting point is determined as the onset or peak of the endothermic event on the resulting thermogram. A sharp, single endotherm indicates a pure, crystalline compound.

• Self-Validation: The melting point should be sharp (a narrow range). Broad melting ranges can indicate the presence of impurities. The result should be reproducible across multiple runs.

UV-Visible Spectroscopy

• Objective: To determine the wavelengths of maximum absorbance (λmax), which is useful for HPLC method development and provides information about the electronic conjugation of the molecule.[17]

• Protocol:

  • Sample Preparation: Prepare a dilute solution of the compound (e.g., 10 µg/mL) in a UV-transparent solvent, such as ethanol or acetonitrile.

  • Data Acquisition: Use the same solvent as a blank to zero the spectrophotometer. Scan the sample solution over the UV-Vis range (typically 200-400 nm).

• Expected Spectrum: Aromatic and heteroaromatic systems like this typically show strong absorptions in the 220-350 nm range due to π→π* transitions.[18]

• Self-Validation: The absorbance should obey the Beer-Lambert law in a concentration-dependent manner. The λmax value obtained can be directly applied as the optimal detection wavelength for HPLC analysis.

Single Crystal X-Ray Diffraction (SC-XRD)

• Objective: To provide the absolute, unambiguous three-dimensional structure of the molecule, including bond lengths, bond angles, and crystal packing information.[1][19]

• Protocol:

  • Crystal Growth: This is the most critical and often challenging step. Grow single crystals of the compound by slow evaporation of a saturated solution in a suitable solvent or solvent system (e.g., ethanol, ethyl acetate/hexane). Crystals should be well-formed, clear, and typically 0.1-0.3 mm in each dimension.

  • Crystal Mounting: Select a high-quality crystal under a microscope and mount it on a goniometer head.

  • Data Collection: Place the mounted crystal on the diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to collect a full sphere of diffraction data.

  • Structure Solution and Refinement: The diffraction pattern is processed to determine the unit cell dimensions and space group. The structure is then solved and refined using specialized software to generate a final model of the atomic positions.

• Self-Validation: A successful structure solution will yield a chemically sensible model with low residual factors (R-factors), confirming the connectivity and stereochemistry proposed by NMR and other techniques.

Conclusion

This technical guide outlines a comprehensive framework for the synthesis and physicochemical characterization of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one. While direct experimental data for this specific molecule is sparse, a robust understanding of its properties can be achieved through a synergistic approach combining computational predictions, comparative analysis with known analogs, and a rigorous, multi-technique experimental workflow. The detailed protocols provided herein serve as a validated roadmap for researchers to generate the high-quality data necessary for informed decision-making in the drug discovery process. The systematic application of these methods will not only confirm the identity and purity of the target compound but also illuminate the key physicochemical parameters that will govern its future as a potential therapeutic agent.

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Topic: Stereochemistry of 2,3-dihydro-1,5-benzothiazepin-4(5H)-ones

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 2,3-dihydro-1,5-benzothiazepin-4(5H)-one scaffold is a privileged heterocyclic system, forming the core of numerous clinically significant pharmaceuticals, including the calcium channel blocker Diltiazem and the antipsychotic Quetiapine.[1][2][3] The inherent chirality of this seven-membered ring system, typically featuring stereocenters at the C2 and C3 positions, dictates that its biological activity is intrinsically linked to its three-dimensional structure. This guide provides a comprehensive exploration of the stereochemical nuances of this important pharmacophore. We will dissect the sources of stereoisomerism, analyze the conformational dynamics of the thiazepine ring, detail stereoselective synthetic strategies, and outline robust analytical protocols for stereochemical assignment. This document is intended to serve as a critical resource for professionals in medicinal chemistry and drug development, offering field-proven insights to accelerate the design and synthesis of stereochemically pure and potent 1,5-benzothiazepine-based therapeutic agents.

Introduction: The Significance of Chirality in 1,5-Benzothiazepines

The 1,5-benzothiazepine nucleus is a cornerstone in medicinal chemistry, with its derivatives exhibiting a vast range of pharmacological activities, including cardiovascular, psychotropic, antimicrobial, and anticancer properties.[2][4][5] These compounds are recognized as bioisosteres of benzodiazepines, further broadening their therapeutic potential.[4] The biological targets of these molecules are inherently chiral, leading to stereospecific interactions. Consequently, the different stereoisomers of a 1,5-benzothiazepine derivative can exhibit profound differences in potency, efficacy, and toxicity. A prime example is Diltiazem, where the therapeutic calcium channel blocking activity resides almost exclusively in the (+)-(2S,3S) enantiomer. Understanding and controlling the stereochemistry is therefore not an academic exercise but a fundamental requirement for the development of safe and effective drugs based on this scaffold.

The Structural Basis of Stereoisomerism

The stereochemical complexity of 2,3-dihydro-1,5-benzothiazepin-4(5H)-ones arises from two primary sources: stereogenic centers and the non-planar conformation of the seven-membered thiazepine ring.

Stereogenic Centers at C2 and C3

The most common synthetic route involves the condensation of a 2-aminothiophenol with an α,β-unsaturated carbonyl compound (e.g., a chalcone or cinnamic acid derivative).[1][4] This reaction creates two adjacent stereocenters at positions C2 and C3 of the benzothiazepine ring.

• Relative Stereochemistry (Diastereomers): The spatial relationship between the substituents at C2 and C3 gives rise to cis and trans diastereomers. The formation of one over the other is often influenced by the reaction mechanism and thermodynamic stability.

• Absolute Stereochemistry (Enantiomers): With two stereocenters, a total of four stereoisomers are possible: a pair of cis enantiomers ((2R,3R) and (2S,3S)) and a pair of trans enantiomers ((2R,3S) and (2S,2R)).

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Protocols & Analytical Methods

Synthetic Routes for 2-Substituted-1,5-Benzothiazepines from 2-Aminothiophenol: Application Notes and Protocols

Introduction: The Significance of 1,5-Benzothiazepines

The 1,5-benzothiazepine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core structure of numerous clinically significant drugs.[1][2][3] Compounds such as Diltiazem and Clentiazem are well-established calcium channel blockers used in the management of cardiovascular diseases, while others like Thiazesim and Quetiapine are utilized for their psychotropic effects on the central nervous system.[1][3] The broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, has fueled extensive research into novel and efficient synthetic methodologies for this versatile scaffold.[2][3][4][5] This guide provides detailed application notes and protocols for the synthesis of 2-substituted-1,5-benzothiazepines, with a primary focus on the versatile and widely employed precursor, 2-aminothiophenol.

Core Synthetic Strategy: Thia-Michael Addition Followed by Intramolecular Cyclization

The most prevalent and adaptable method for the synthesis of 2,3-dihydro-1,5-benzothiazepines involves the condensation reaction between 2-aminothiophenol and an α,β-unsaturated carbonyl compound, most notably a chalcone.[6][7][8] This reaction elegantly proceeds through a two-step domino sequence:

• Thia-Michael Addition: The nucleophilic thiol group (-SH) of 2-aminothiophenol attacks the β-carbon of the α,β-unsaturated system, leading to the formation of a thia-Michael adduct intermediate.[6][9]

• Intramolecular Cyclization: The amino group (-NH2) of the intermediate then undergoes an intramolecular nucleophilic attack on the carbonyl carbon, followed by dehydration, to form the seven-membered benzothiazepine ring.[6][9]

The efficiency and outcome of this reaction are highly dependent on the choice of catalyst, solvent, and reaction conditions. This guide will explore several field-proven protocols, explaining the rationale behind the experimental choices.

Visualization of the Core Reaction Mechanism

Caption: General reaction pathway for the synthesis of 1,5-benzothiazepines.

Protocol I: Ferrous Sulfate Catalyzed Synthesis under Mild Conditions

This protocol, adapted from Pawar et al. (2018), utilizes ferrous sulfate (FeSO₄) as an efficient and economical catalyst for the condensation of 2-aminothiophenol with substituted chalcones at a mild temperature.[10] The use of a transition metal catalyst can facilitate the reaction by coordinating with the carbonyl group, thereby enhancing its electrophilicity.

Experimental Protocol

• Reactant Preparation: In a round-bottom flask, dissolve the substituted chalcone (1 mmol) and 2-aminothiophenol (1 mmol) in ethanol (15 mL).

• Catalyst Addition: To the stirred solution, add ferrous sulfate (FeSO₄, 10 mol%).

• Reaction Execution: Heat the reaction mixture at 40°C and monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, pour the reaction mixture into crushed ice. The solid product that precipitates is collected by filtration, washed with cold water, and dried. Recrystallize the crude product from ethanol to obtain the pure 2,4-substituted-1,5-benzothiazepine.

Data Presentation: Yields of 2,4-Substituted-1,5-Benzothiazepines

Entry	Chalcone Substituent (R)	Product	Yield (%)
1	H	2,4-Diphenyl-2,3-dihydro-1,5-benzothiazepine	85
2	4-CH₃	2-(4-Methylphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine	92
3	4-Cl	2-(4-Chlorophenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine	88
4	4-NO₂	2-(4-Nitrophenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine	82

Note: Yields are indicative and may vary based on the specific substrate and experimental conditions.

Protocol II: Green Synthesis using PEG-400 and Bleaching Earth Clay

This environmentally benign protocol employs polyethylene glycol-400 (PEG-400) as a recyclable and effective reaction medium, and bleaching earth clay as a heterogeneous catalyst.[4][11] This approach aligns with the principles of green chemistry by avoiding volatile and toxic organic solvents.[1]

Experimental Protocol

• Reactant and Catalyst Mixing: In a flat-bottomed flask, combine 2-aminothiophenol (1 mmol), the substituted 2'-hydroxy chalcone (1 mmol), and bleaching earth clay (10 wt.%, pH 12.5) in PEG-400 (20 mL).[4]

• Reaction Execution: Heat the mixture at 60°C with continuous stirring. Monitor the reaction's progress via TLC.[4]

• Product Isolation: After the reaction is complete, cool the mixture to room temperature and add cold water. The precipitated solid is then filtered, washed thoroughly with water, and dried.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent like ethanol.

Causality Behind Experimental Choices

• PEG-400: This non-toxic, biodegradable, and low-volatility solvent acts as a phase transfer catalyst and can enhance the reaction rate. Its ability to dissolve a wide range of organic compounds makes it an excellent medium for this synthesis.[11]

• Bleaching Earth Clay: This inexpensive and readily available material serves as a solid acid catalyst. Its porous structure provides a large surface area for the reaction to occur, and its acidic sites activate the carbonyl group of the chalcone.[4]

Protocol III: Microwave-Assisted Synthesis using Zinc Acetate

Microwave irradiation has emerged as a powerful tool in organic synthesis, often leading to significantly reduced reaction times and improved yields.[10] This protocol utilizes zinc acetate as a mild Lewis acid catalyst under solvent-free microwave conditions.

Experimental Protocol

• Reactant and Catalyst Preparation: In a microwave-safe vessel, thoroughly mix 2-aminothiophenol (1 mmol), the 1,3-substituted-prop-2-en-1-one (1 mmol), and a catalytic amount of zinc acetate.

• Microwave Irradiation: Place the vessel in a microwave reactor and irradiate for 2-3 minutes at a suitable power level. Monitor the temperature to avoid overheating.

• Work-up and Purification: After irradiation, allow the mixture to cool to room temperature. Add ethanol to the residue and stir. The resulting solid can be collected by filtration and recrystallized to afford the pure product.

Workflow Visualization

Caption: Step-by-step workflow for the microwave-assisted synthesis.

Trustworthiness and Self-Validation

The protocols described herein are based on established and peer-reviewed synthetic methodologies. To ensure the trustworthiness and reproducibility of these experiments, the following self-validating measures are recommended:

• Spectroscopic Characterization: The identity and purity of the synthesized 2-substituted-1,5-benzothiazepines should be rigorously confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy.[12]

• Melting Point Determination: The melting point of the purified product should be determined and compared with literature values, where available. A sharp melting point is indicative of high purity.

• Chromatographic Analysis: Thin Layer Chromatography (TLC) should be used to monitor the reaction progress and assess the purity of the final product. High-Performance Liquid Chromatography (HPLC) can be employed for quantitative purity analysis.

Conclusion

The synthesis of 2-substituted-1,5-benzothiazepines from 2-aminothiophenol is a robust and versatile process. By carefully selecting the appropriate catalyst and reaction conditions, researchers can access a diverse library of these medicinally important compounds. The protocols detailed in this guide, ranging from conventional heating to green and microwave-assisted methods, provide a comprehensive toolkit for chemists in both academic and industrial settings. The emphasis on understanding the rationale behind experimental choices and rigorous product characterization ensures the generation of reliable and high-quality scientific data.

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Application Notes and Protocols for the High-Yield Synthesis of 2,3-Dihydro-1,5-benzothiazepin-4(5H)-ones

Abstract

The 2,3-dihydro-1,5-benzothiazepin-4(5H)-one core is a privileged scaffold in medicinal chemistry, forming the structural basis for a range of pharmacologically active agents, most notably the calcium channel blocker Diltiazem.[1][2] Its derivatives exhibit a wide spectrum of biological activities, including cardiovascular, antimicrobial, and central nervous system effects.[3][4][5] Consequently, the development of efficient, high-yield synthetic routes to this heterocyclic system is of paramount importance to researchers in drug discovery and development. This guide provides an in-depth analysis of modern, field-proven synthetic strategies, moving beyond classical methods to focus on green chemistry principles and advanced energy sources to maximize yield and efficiency. We will explore the underlying mechanisms, provide comparative data for different methodologies, and present detailed, step-by-step protocols for direct laboratory application.

The Strategic Importance of the 1,5-Benzothiazepine Scaffold

The fusion of a benzene ring with a seven-membered thiazepine ring creates a unique three-dimensional structure that is amenable to interaction with various biological targets.[1][2] This structural versatility has led to the development of numerous drugs, including Diltiazem and Clentiazem for cardiovascular disorders, and Thiazesim for CNS conditions.[1][2][6] The persistent interest in this scaffold necessitates synthetic methods that are not only high-yielding but also rapid, scalable, and environmentally conscious.

Core Synthetic Strategy: Mechanism and Modern Variations

The foundational and most common method for constructing the 2,3-dihydro-1,5-benzothiazepin-4(5H)-one skeleton is the condensation reaction between 2-aminothiophenol and an α,β-unsaturated carbonyl compound, typically a chalcone.[2][7][8]

The Underlying Reaction Mechanism

The reaction proceeds through a two-step domino sequence:

• Aza-Michael Addition: The nucleophilic thiol group (-SH) of 2-aminothiophenol attacks the β-carbon of the α,β-unsaturated carbonyl system. This conjugate addition is the initial key step.[8][9]

• Intramolecular Cyclization: The amino group (-NH2) then acts as an intramolecular nucleophile, attacking the carbonyl carbon. This is followed by the elimination of a water molecule to form the seven-membered thiazepine ring.

Caption: General reaction mechanism for 1,5-benzothiazepine formation.

Modern Synthetic Methodologies

While classical approaches often involve prolonged heating with acid or base catalysts, contemporary methods leverage advanced techniques to dramatically improve reaction rates and yields.

• Microwave-Assisted Synthesis: The application of microwave irradiation has revolutionized this synthesis.[5] Microwaves provide rapid, uniform heating of the reaction mixture, drastically reducing reaction times from hours to mere minutes and often leading to cleaner reactions with higher yields.[3][10][11] This technique is highly effective for solvent-free reactions or with high-boiling point solvents.

• Green Solvents and Catalysts: In a move towards sustainable chemistry, volatile organic solvents are being replaced with greener alternatives. Polyethylene glycol (PEG-400) and even water have been successfully employed as reaction media.[1][7][10] These solvents are non-toxic, inexpensive, and often facilitate easy product isolation.[10] Furthermore, heterogeneous catalysts like bleaching earth clay or solid acids (e.g., aluminosilicates) offer significant advantages, including simple recovery and reuse, which streamlines the purification process.[1][12]

• Ultrasound Irradiation: Sonication provides an alternative energy source that promotes the reaction through acoustic cavitation. This method, like microwave assistance, can lead to shorter reaction times and improved yields, often under milder temperature conditions.[11]

Comparative Analysis of High-Yield Protocols

The choice of methodology can significantly impact the efficiency of the synthesis. The following table summarizes key parameters from various published high-yield protocols.

Methodology	Catalyst	Solvent	Conditions	Avg. Yield (%)	Reference
Microwave-Assisted	Zirconium Oxychloride	Solvent-Free	3-6 min / 80°C	70-85%	[5]
Microwave-Assisted	Zinc Acetate	None	2-3 min	60-88%	[11]
Green Synthesis	Bleaching Earth Clay	PEG-400	< 1 hour / 60°C	>95%	[1]
Green Synthesis	Ferrous Sulfate	Ethanol	Room Temp	~90%	[11]
Conventional	Acetic Acid	Ethanol	Reflux / 6-8 hrs	Moderate	[8]
Solid Acid Catalyst	Aluminosilicate	Toluene	120°C	>95%	[12]

Detailed Experimental Protocols

Here we provide step-by-step protocols for two highly effective and reproducible methods.

Protocol 1: Microwave-Assisted Solvent-Free Synthesis

This protocol is valued for its exceptional speed and high efficiency, minimizing solvent waste.[5]

Caption: Workflow for microwave-assisted solvent-free synthesis.

A. Materials and Reagents:

• Substituted Chalcone (1.0 mmol)

• 2-Aminothiophenol (1.0 mmol)

• Zirconium(IV) oxychloride (catalytic amount, ~5 mol%)

• Ethanol (for recrystallization)

• Reaction vessel suitable for microwave synthesis

B. Step-by-Step Procedure:

• In a microwave-safe reaction vessel, combine the substituted chalcone (1.0 mmol), 2-aminothiophenol (1.0 mmol), and a catalytic amount of zirconium(IV) oxychloride.

• Mix the components thoroughly with a spatula until a homogenous paste is formed.

• Place the vessel in a laboratory microwave synthesizer. Irradiate the mixture for 3-6 minutes at a power level of approximately 700W, maintaining the temperature at or near 80°C.[5]

• Monitor the reaction's completion using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., n-hexane:ethyl acetate, 3:1).

• Once the reaction is complete, allow the vessel to cool to room temperature.

• The resulting solid product is then purified by recrystallization from hot ethanol to yield the pure 2,3-dihydro-1,5-benzothiazepin-4(5H)-one.

C. Optimization and Troubleshooting:

• Low Yield: Ensure reactants are thoroughly mixed before irradiation. The microwave power and time can be optimized; excessive heating may lead to decomposition.

• Impure Product: The purity of the starting chalcone is critical. If the final product remains impure after recrystallization, column chromatography on silica gel may be required.

Protocol 2: Green Synthesis Using PEG-400 and Clay Catalysis

This protocol represents an environmentally benign approach, avoiding hazardous solvents and utilizing a reusable catalyst. It is known for producing very high yields.[1]

A. Materials and Reagents:

• Substituted Chalcone (1.0 mmol)

• 2-Aminothiophenol (1.0 mmol)

• Bleaching Earth Clay (pH 12.5)

• Polyethylene Glycol (PEG-400)

• Ethanol (for recrystallization)

B. Step-by-Step Procedure:

• In a round-bottom flask, prepare a mixture of the substituted chalcone (1.0 mmol), 2-aminothiophenol (1.0 mmol), and a catalytic amount of bleaching earth clay in PEG-400.

• Heat the mixture at 60°C with stirring for approximately one hour.[1]

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Add ice-cold water to the mixture. The product will precipitate out of the solution.

• Collect the solid precipitate by filtration, wash thoroughly with water to remove PEG-400, and dry.

• Purify the crude product by recrystallization from ethanol to obtain the desired benzothiazepine derivative with high purity.[1]

C. Causality and Insights:

• Role of PEG-400: PEG-400 acts as a non-volatile, recyclable solvent and may also serve as a phase transfer catalyst, enhancing the reaction rate.[7]

• Role of Bleaching Clay: The basic nature and large surface area of the bleaching earth clay make it an efficient heterogeneous catalyst for this condensation reaction, promoting high yields in short reaction times.[1]

Conclusion

The synthesis of 2,3-dihydro-1,5-benzothiazepin-4(5H)-ones has evolved significantly, with modern methods offering dramatic improvements in yield, reaction time, and environmental impact over traditional protocols. Microwave-assisted and green chemistry approaches, in particular, provide researchers with powerful, reliable, and efficient tools for accessing this vital pharmacophore. The protocols detailed herein are robust and can be adapted for a wide variety of substituted precursors, facilitating the rapid generation of compound libraries for drug discovery programs.

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• Synthesis and Antimicrobial Evaluation of Novel 1,5-Benzothiazepine Derivatives. ResearchGate.
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• Chemistry and Pharmacological diversity of Benzothiazepine - Excellent pathway to drug discovery. PubMed Central. Available at: [Link]

• Recent Advances in Bioactive 1,5-Benzothiazepine-based Compounds: Highlights from 2012 to 2022. Chemistry Reviews Letters.

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• Evaluation of 2,3-Dihydro-1,5-benzothiazepine Derivatives as Potential Tyrosinase Inhibitors: In Vitro and In Silico Studies. MDPI.

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Application Notes and Protocols for the Synthesis of trans-3-Ethoxycarbonyl-2-(thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-ones

Introduction: The Significance of the 1,5-Benzothiazepine Scaffold

The 1,5-benzothiazepine nucleus is a privileged heterocyclic scaffold in medicinal chemistry, forming the core structure of numerous clinically significant drugs.[1][2] Derivatives of this seven-membered ring system, which contains fused benzene and thiazepine rings, exhibit a remarkable breadth of pharmacological activities.[3][4] Notable examples include Diltiazem, a calcium channel blocker for cardiovascular diseases, and Quetiapine, an atypical antipsychotic for treating CNS disorders.[2][3] The therapeutic versatility of this scaffold has driven extensive research into novel synthetic methodologies and the exploration of new derivatives.[5][6]

The incorporation of a thienyl moiety at the 2-position of the benzothiazepine ring is of particular interest. Thiophene-containing compounds are known to possess a wide array of biological effects, and their inclusion can modulate the pharmacological profile of the parent molecule, often enhancing its activity.[1][7] Specifically, thienyl-substituted benzothiazepine derivatives have shown promise as potent anticancer and antimicrobial agents.[5][6][7] This guide provides a detailed protocol for the stereoselective synthesis of trans-3-ethoxycarbonyl-2-(thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-ones, a class of compounds with significant potential for drug discovery and development.

Reaction Principle and Stereoselectivity

The synthesis is achieved through a domino reaction involving the condensation of a substituted thienylmethylidenemalonate with 2-aminobenzenethiol. The generally accepted mechanism proceeds in two key steps:

• Thia-Michael Addition: The reaction is initiated by a conjugate (1,4-) addition of the nucleophilic thiol group of 2-aminobenzenethiol to the electron-deficient alkene of the thienylmethylidenemalonate. This step is reversible and forms a thioether intermediate.[8]

• Intramolecular Cyclization: The amino group of the thioether intermediate then undergoes an intramolecular nucleophilic attack on one of the ester carbonyl groups, followed by the elimination of ethanol, to form the seven-membered benzothiazepine ring.

The reaction is conducted at a high temperature (160 °C), which favors the formation of the thermodynamically most stable product.[9] The trans configuration of the final product is the result of thermodynamic control. In the transition state leading to the cyclized product, the bulky thienyl and ethoxycarbonyl groups preferentially occupy pseudo-equatorial positions to minimize steric hindrance, thus leading to the more stable trans diastereomer as the major product.

Visualizing the Synthetic Workflow

Caption: General workflow for the synthesis of the target benzothiazepinones.

Detailed Experimental Protocol

This protocol is based on the established synthesis of trans-thienyl-3-ethoxycarbonyl-2,3-dihydro[10][11]benzothiazepin-4(5H)-ones.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Diethyl 2-(thien-2-ylmethylene)malonate	Reagent	Major Chemical Supplier	Or synthesize from thiophene-2-carboxaldehyde and diethyl malonate.
2-Aminobenzenethiol	>98%	Major Chemical Supplier	Stench, toxic, handle in a fume hood.[10]
Triethylamine hydrochloride	Reagent	Major Chemical Supplier
Dichloromethane (DCM)	ACS Grade	Major Chemical Supplier	For extraction.
Sodium Sulfate (Na₂SO₄)	Anhydrous	Major Chemical Supplier	For drying.
Silica Gel	60 Å, 230-400 mesh	Major Chemical Supplier	For column chromatography.
n-Hexane	HPLC Grade	Major Chemical Supplier	For chromatography.
Ethyl Acetate (EtOAc)	HPLC Grade	Major Chemical Supplier	For chromatography.

Safety Precautions

• 2-Aminobenzenethiol: This compound is toxic, corrosive, and has an overpowering stench. It can cause severe skin burns and eye damage.[10][12] Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and chemical safety goggles.[12]

• High Temperature: The reaction is conducted at 160 °C. Use a suitable heating mantle and a temperature controller. Ensure the glassware is free of cracks and stars.

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine diethyl 2-(thien-2-ylmethylene)malonate (1.0 eq), 2-aminobenzenethiol (1.1 eq), and triethylamine hydrochloride (0.2 eq).

• Reaction: Heat the reaction mixture to 160 °C with stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 7:3) solvent system. The reaction is typically complete within 4-6 hours.

• Work-up: Allow the reaction mixture to cool to room temperature. Dilute the crude mixture with dichloromethane (DCM) and wash sequentially with 1M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel.[11][13]

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient of ethyl acetate in n-hexane (e.g., starting from 10% EtOAc in hexane and gradually increasing to 30% EtOAc) is typically effective.[14] Fractions should be monitored by TLC.

• Isolation: Combine the fractions containing the pure product and evaporate the solvent to yield the trans-3-ethoxycarbonyl-2-(thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one as a solid.

Reaction Mechanism and Stereochemistry

The formation of the benzothiazepine ring proceeds through a well-established domino reaction sequence.

Caption: Mechanism showing the domino thia-Michael addition and intramolecular cyclization.

Characterization of the Final Product

The structure and purity of the synthesized compound should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	The spectrum will show characteristic signals for the aromatic protons of the benzo and thienyl rings. The protons at C2 and C3 of the thiazepine ring will appear as doublets or doublets of doublets, with a coupling constant (³J) typically in the range of 6-10 Hz, confirming the trans relationship. The ethoxy group will show a triplet and a quartet.[12][15]
¹³C NMR	The spectrum will display signals for all unique carbon atoms, including the carbonyl carbon of the amide (~165-175 ppm) and the ester (~160-170 ppm).
FT-IR	Characteristic absorption bands for the N-H stretch (~3200-3400 cm⁻¹), the amide C=O stretch (~1650-1680 cm⁻¹), and the ester C=O stretch (~1730-1750 cm⁻¹).
Mass Spec.	The molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of the product.

Discussion and Further Applications

The protocol described provides a reliable method for accessing trans-thienyl-substituted benzothiazepinones. While the high temperature is effective for driving the reaction towards the thermodynamic product, researchers may explore greener synthetic alternatives.[10][11] Microwave-assisted synthesis or the use of eco-friendly solvents like polyethylene glycol (PEG) have been reported for similar transformations and could potentially reduce reaction times and energy consumption.[5][11]

The synthesized compounds are valuable scaffolds for further chemical modification. The secondary amine at the 5-position can be alkylated to introduce various side chains, allowing for the creation of a library of derivatives for structure-activity relationship (SAR) studies. Given the known anticancer and antimicrobial activities of related benzothiazepines, these novel compounds represent promising candidates for biological screening and further development in drug discovery programs.[5][6][16]

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• Haroun, M., et al. (2022). 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents. PMC. [Link]

• Morlion, F., et al. (2024). Heterocycle-substituted 1,5-benzothiazepines: biological properties and structure–activity relationships. Monatshefte für Chemie - Chemical Monthly, 155, 535–549. [Link]

• Albanese, D., et al. (2017). A practical synthesis of 2,3-dihydro-1,5-benzothiazepines. Green Chemistry. [Link]

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• Kumar, A., et al. (2020). Synthesis, Biological and Computational Evaluation of Novel 2,3-dihydro-2-aryl-4-(4- isobutylphenyl)-1,5-benzothiazepine Derivatives as Anticancer and Anti-EGFR Tyrosine Kinase Agents. Anti-Cancer Agents in Medicinal Chemistry, 20(9), 1115-1128. [Link]

• Cole-Parmer. Material Safety Data Sheet - 2-Aminothiophenol, 98% (GC). [Link]

• Yadav, A., et al. (2019). Catalyst-free synthesis of 2,3-dihydro-1,5-benzothiazepines in a renewable and biodegradable reaction medium. Royal Society of Chemistry. [Link]

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• Oare, D. A., & Heathcock, C. H. (1989). Stereochemistry of the Michael Addition. Topics in Stereochemistry, 19, 227-408. [Link]

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• Karikomi, M., et al. (1996). Regio- and stereocontrolled synthesis of novel 3-sulfonamido-2,3,4,5-tetrahydro-1,5-benzothiazepines from 2-(bromomethyl)- or 2-(sulfonyloxymethyl)aziridines. The Journal of Organic Chemistry, 61(23), 8192-8199. [Link]

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• Rajeswari, K., & Pandiarajan, K. (2011). 1H and 13C NMR spectral study of some 3,5-bis[(E)-thienylmethylene]piperidin-4-ones. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 78(3), 1110-1118. [Link]

• Lowe, G., & Vila, J. (2006). Reversible Michael addition of thiols as a new tool for dynamic combinatorial chemistry. Chemical Communications, (43), 4543-4545. [Link]

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• Rauf, A., et al. (2023). Evaluation of 2,3-Dihydro-1,5-benzothiazepine Derivatives as Potential Tyrosinase Inhibitors: In Vitro and In Silico Studies. ACS Omega, 8(30), 27170-27181. [Link]

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In Vitro Assays for Evaluating the Biological Activity of 2-(2-thienyl)-1,5-benzothiazepines: Application Notes and Protocols

Introduction: The Therapeutic Promise of 2-(2-thienyl)-1,5-benzothiazepines

The 1,5-benzothiazepine scaffold is a privileged structure in medicinal chemistry, forming the core of clinically significant drugs such as diltiazem, a calcium channel blocker used in the management of hypertension and angina. The incorporation of a 2-thienyl moiety into this scaffold has been shown to modulate and enhance a variety of biological activities, making 2-(2-thienyl)-1,5-benzothiazepines a promising class of compounds for drug discovery and development. These derivatives have demonstrated a broad spectrum of potential therapeutic applications, including anticancer, antimicrobial, and enzyme inhibitory activities.

This comprehensive guide provides detailed application notes and step-by-step protocols for the in vitro evaluation of the biological activities of 2-(2-thienyl)-1,5-benzothiazepine derivatives. The methodologies described herein are designed to be robust and reproducible, enabling researchers in academic and industrial settings to effectively screen and characterize these compounds.

I. Anticancer Activity: Cytotoxicity and Mechanistic Assays

A significant area of investigation for 2-(2-thienyl)-1,5-benzothiazepine derivatives is their potential as anticancer agents. In vitro cytotoxicity assays are the first crucial step in identifying promising lead compounds.

A. Principle of Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

B. Recommended Cancer Cell Lines

Based on published literature, the following human cancer cell lines are recommended for initial screening of 2-(2-thienyl)-1,5-benzothiazepine derivatives:

• HepG2 (Hepatocellular carcinoma)

• DU-145 (Prostate carcinoma)[1][2]

• MCF-7 (Breast adenocarcinoma)[3]

• HT-29 (Colorectal adenocarcinoma)[3]

• A549 (Lung carcinoma)[4]

• PC-3 (Prostate adenocarcinoma)[4]

C. Detailed Protocol: MTT Assay for Adherent Cancer Cells

Materials:

• 2-(2-thienyl)-1,5-benzothiazepine compounds

• Selected adherent cancer cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells. Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the 2-(2-thienyl)-1,5-benzothiazepine compounds in DMSO.

  • Perform serial dilutions of the compounds in the complete culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

  • After 24 hours of cell attachment, carefully remove the medium and add 100 µL of the medium containing the different concentrations of the test compounds to the respective wells.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a negative control (medium only).

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator. The choice of incubation time depends on the cell line's doubling time and the compound's expected mechanism of action.[5]

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C. The incubation time is critical as it allows for the conversion of MTT to formazan crystals by viable cells.[6][7]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Plot the percentage of cell viability against the compound concentration to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

D. Mechanistic Insights: Apoptosis Induction

Studies on benzothiazine and benzothiazole derivatives suggest that their anticancer activity often involves the induction of apoptosis, primarily through the mitochondrial (intrinsic) pathway.[8][9][10]

Key Events in the Apoptotic Pathway:

• Activation of p38 MAPK: Some benzodiazepine receptor ligands have been shown to induce apoptosis and cell cycle arrest through the activation of the p38 Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[11]

• Mitochondrial Membrane Depolarization: The compounds can induce a loss of the mitochondrial membrane potential.

• Bax/Bcl-2 Regulation: An increase in the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2 is often observed.[9]

• Cytochrome c Release: The change in the Bax/Bcl-2 ratio leads to the release of cytochrome c from the mitochondria into the cytosol.[9]

• Caspase Activation: Cytochrome c release triggers the activation of a cascade of caspases, including caspase-9 and the executioner caspase-3, leading to the cleavage of cellular substrates and ultimately, cell death.[8][9]

Workflow for Investigating Apoptosis Induction:

Caption: Workflow for investigating apoptosis induction.

II. Antimicrobial Activity: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

2-(2-thienyl)-1,5-benzothiazepine derivatives have also shown promise as antimicrobial agents against a range of bacteria and fungi. The broth microdilution method is a standardized technique to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

A. Recommended Microbial Strains

• Gram-positive bacteria: Staphylococcus aureus, Bacillus subtilis[12]

• Gram-negative bacteria: Escherichia coli, Pseudomonas aeruginosa[13]

• Fungi: Candida albicans, Aspergillus niger[14]

B. Detailed Protocol: Broth Microdilution Assay (CLSI Guidelines)

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[15][16][17]

Materials:

• 2-(2-thienyl)-1,5-benzothiazepine compounds

• Selected bacterial and fungal strains

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well U-bottom microplates

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Standard antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

Procedure:

• Inoculum Preparation:

  • From a fresh culture (18-24 hours old), pick several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Further dilute the standardized inoculum in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution in Microplate:

  • Prepare a stock solution of the test compounds in DMSO.

  • In a 96-well plate, perform a two-fold serial dilution of the compounds in the appropriate broth to obtain a range of concentrations.

  • Include a positive control (broth with inoculum, no compound), a negative control (broth only), and a standard antibiotic control.

• Inoculation and Incubation:

  • Inoculate each well (except the negative control) with the prepared microbial suspension.

  • Incubate the plates at 35-37°C for 16-20 hours for bacteria and at 28-30°C for 24-48 hours for fungi.

• MIC Determination:

  • After incubation, visually inspect the plates for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

III. Calcium Channel Blocking Activity: Whole-Cell Patch Clamp Electrophysiology

The 1,5-benzothiazepine core is well-known for its calcium channel blocking activity. The whole-cell patch-clamp technique is the gold standard for directly measuring the effect of compounds on ion channel currents.

A. Principle of Whole-Cell Patch Clamp

This technique allows for the measurement of ionic currents across the entire cell membrane. A glass micropipette forms a high-resistance seal with the cell membrane, and a brief suction ruptures the patch of membrane, providing electrical access to the cell's interior. This allows for the control of the membrane potential (voltage-clamp) and the recording of the resulting currents.

B. Recommended Cell Line

• HEK293 cells stably expressing the human CaV1.2 L-type calcium channel: This is a commonly used and well-characterized system for studying L-type calcium channel blockers.

C. Protocol Outline: Voltage-Clamp Recording of L-type Calcium Currents

Solutions:

• External Solution (in mM): 135 TEA-Cl, 10 BaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with TEA-OH).

• Internal (Pipette) Solution (in mM): 120 CsCl, 10 EGTA, 5 Mg-ATP, 10 HEPES (pH adjusted to 7.2 with CsOH).

Procedure:

• Cell Preparation: Plate the HEK293-CaV1.2 cells on glass coverslips 24-48 hours before the experiment.

• Recording Setup: Place a coverslip in the recording chamber on the stage of an inverted microscope and perfuse with the external solution.

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Seal Formation and Whole-Cell Configuration:

  • Approach a cell with the recording pipette and apply slight positive pressure.

  • Upon contact with the cell, release the pressure to form a high-resistance (GΩ) seal.

  • Apply a brief pulse of suction to rupture the membrane and achieve the whole-cell configuration.

• Voltage-Clamp Protocol:

  • Hold the cell at a holding potential of -80 mV.

  • Apply depolarizing voltage steps (e.g., to 0 mV for 200 ms) to elicit L-type calcium currents.

• Compound Application:

  • After obtaining a stable baseline recording, perfuse the external solution containing the 2-(2-thienyl)-1,5-benzothiazepine compound at various concentrations.

  • Record the currents in the presence of the compound to determine the extent of inhibition.

• Data Analysis:

  • Measure the peak current amplitude before and after compound application.

  • Calculate the percentage of inhibition for each concentration and determine the IC₅₀ value.

Expected Outcome for a Calcium Channel Blocker:

Caption: Expected effect of a calcium channel blocker.

IV. Enzyme Inhibition Assays

A. α-Glucosidase Inhibition Assay

α-Glucosidase inhibitors are a class of oral anti-diabetic drugs. By inhibiting this enzyme in the small intestine, the breakdown of complex carbohydrates into absorbable monosaccharides is delayed, thus reducing postprandial hyperglycemia.[18][19]

Protocol:

• Prepare a reaction mixture containing the α-glucosidase enzyme in a phosphate buffer (pH 6.8).

• Add the 2-(2-thienyl)-1,5-benzothiazepine compound at various concentrations and pre-incubate for 10 minutes at 37°C.

• Initiate the reaction by adding the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG).

• Incubate for 20 minutes at 37°C.

• Stop the reaction by adding sodium carbonate.

• Measure the absorbance of the released p-nitrophenol at 405 nm.

• Acarbose can be used as a positive control.

• Calculate the percentage of inhibition and the IC₅₀ value.[20][21]

B. Tyrosinase Inhibition Assay

Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibitors are of interest for the treatment of hyperpigmentation disorders and in the cosmetics industry.[22][23]

Protocol:

• Prepare a reaction mixture containing mushroom tyrosinase in a phosphate buffer (pH 6.8).

• Add the 2-(2-thienyl)-1,5-benzothiazepine compound at various concentrations.

• Initiate the reaction by adding L-DOPA as the substrate.

• Monitor the formation of dopachrome by measuring the absorbance at 475 nm over time.

• Kojic acid is a commonly used positive control.

• Calculate the percentage of inhibition and the IC₅₀ value.

V. Data Presentation and Interpretation

All quantitative data from the in vitro assays should be summarized in clearly structured tables for easy comparison. The primary endpoint for these assays is typically the IC₅₀ or MIC value.

Table 1: Example of IC₅₀ Data for Anticancer Activity

Compound	HepG2 IC₅₀ (µM)	DU-145 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)
Compound A	5.2 ± 0.4	8.1 ± 0.7	12.5 ± 1.1
Compound B	2.8 ± 0.3	4.5 ± 0.5	7.9 ± 0.9
Doxorubicin	0.5 ± 0.1	0.8 ± 0.2	0.3 ± 0.1

Table 2: Example of MIC Data for Antimicrobial Activity

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Compound C	16	32	8
Compound D	8	16	4
Ciprofloxacin	1	0.5	N/A
Fluconazole	N/A	N/A	2

Conclusion

The in vitro assays detailed in this guide provide a robust framework for the initial evaluation of the biological activities of novel 2-(2-thienyl)-1,5-benzothiazepine derivatives. By following these protocols, researchers can obtain reliable and reproducible data to identify promising lead compounds for further preclinical and clinical development. The multifaceted biological profile of this class of compounds underscores their potential to yield novel therapeutics for a range of diseases.

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Application Notes and Protocols: A Comprehensive Guide to the Antimicrobial Screening of Thienyl-Substituted Benzothiazepines

Abstract: The emergence of multidrug-resistant pathogens presents a formidable challenge to global health, necessitating the urgent discovery of novel antimicrobial agents.[1][2] Heterocyclic compounds, particularly scaffolds like benzothiazepines, have garnered significant interest due to their diverse pharmacological activities.[3][4][5] This guide provides a detailed framework for researchers, scientists, and drug development professionals on the systematic antimicrobial screening of a specific, promising subclass: thienyl-substituted benzothiazepines. We move beyond mere procedural lists to explain the causality behind experimental choices, ensuring that each protocol functions as a self-validating system. This document outlines foundational considerations, primary and advanced screening protocols, and preliminary strategies for elucidating the mechanism of action, grounded in authoritative standards from the Clinical and Laboratory Standards Institute (CLSI).

Foundational Considerations: The Blueprint for Reliable Screening

Before initiating any screening assay, it is crucial to establish a robust experimental foundation. The physicochemical properties of the test compounds and the biological components of the assay must be meticulously controlled to ensure data integrity and reproducibility.

Compound Management and Solubility

Thienyl-substituted benzothiazepines, like many heterocyclic compounds, are often hydrophobic. Their limited aqueous solubility can be a significant source of experimental artifacts.

• Causality: If a compound precipitates in the assay medium, it is not bioavailable to the microorganism, leading to a false-negative result (i.e., appearing inactive). Conversely, the solvent used to dissolve the compound may itself have antimicrobial properties, leading to a false-positive result.

• Protocol Insight:

  • Primary Solvent Selection: Dimethyl sulfoxide (DMSO) is the most common primary solvent. Prepare a high-concentration stock solution (e.g., 10-20 mg/mL).

  • Working Concentration and Vehicle Control: The final concentration of DMSO in the assay medium should typically not exceed 1-2% (v/v), as higher concentrations can inhibit bacterial growth. Crucially, every experiment must include a "vehicle control" containing the same final concentration of DMSO (or other solvent) as the test wells. This control validates that any observed antimicrobial activity is due to the compound itself and not the solvent.

  • Solubility Assessment: Before starting a large-scale screen, perform a preliminary solubility test. Add the highest required concentration of the compound (dissolved in DMSO) to the testing medium (e.g., Mueller-Hinton Broth) and visually inspect for precipitation after a brief incubation.

Selection of Microbial Strains and Quality Control (QC)

Standardization is the cornerstone of antimicrobial susceptibility testing (AST). The use of well-characterized quality control strains is not optional; it is essential for validating the test's accuracy and reproducibility.[6][7]

• Causality: The results of susceptibility tests are influenced by numerous factors, including the medium, inoculum size, and incubation conditions.[6] QC strains have known, predictable susceptibility patterns. If the results for a QC strain fall outside its acceptable range, it indicates a systematic error in the experiment, and the results for the test compounds cannot be considered valid.[6][8]

• Recommended QC Strains: QC strains can be procured from official culture collections like the American Type Culture Collection (ATCC).[7]

Strain ID	Gram Type	Relevance in Screening
Escherichia coli ATCC 25922	Gram-Negative	Standard for testing Enterobacteriaceae.[7]
Pseudomonas aeruginosa ATCC 27853	Gram-Negative	Represents a challenging non-Enterobacteriaceae pathogen.[7]
Staphylococcus aureus ATCC 25923	Gram-Positive	Standard for testing staphylococci.[7]
Staphylococcus aureus ATCC 29213	Gram-Positive	Commonly used for broth microdilution MIC testing.[8]
Enterococcus faecalis ATCC 29212	Gram-Positive	Standard for testing enterococci.

• QC Protocol Integration: Always run the appropriate QC strain in parallel with the thienyl-substituted benzothiazepine compounds in every experiment. The resulting zone of inhibition or MIC value must be compared against the acceptable ranges published by standards organizations like CLSI.[9][10]

Primary Screening: The Agar Disk Diffusion Assay

The disk diffusion method is a qualitative or semi-quantitative technique ideal for initial screening. It identifies which compounds possess antimicrobial activity and provides a preliminary indication of their potency.[11][12]

• Principle of Action: A filter paper disk impregnated with the test compound is placed on an agar plate swabbed with a standardized bacterial inoculum. The compound diffuses into the agar, creating a concentration gradient. If the compound is effective, a clear "zone of inhibition" (ZOI) where no growth occurs will appear around the disk after incubation.[12][13] The size of the ZOI is influenced by the compound's potency and its diffusion characteristics in the agar.[11]

Workflow for Agar Disk Diffusion

Caption: High-level workflow for the agar disk diffusion assay.

Detailed Protocol: Agar Disk Diffusion

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile filter paper disks (6 mm diameter)

• Test compound stock solution (in DMSO)

• QC bacterial strains (e.g., E. coli ATCC 25922)

• Positive control antibiotic disks (e.g., Gentamicin 10 µg)

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Sterile swabs, micropipettes, and calipers/ruler

Methodology:

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, select 4-5 well-isolated colonies.[12] Suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[14]

• Plate Inoculation: Within 15 minutes of standardization, dip a sterile swab into the inoculum, remove excess liquid by pressing it against the inside of the tube, and swab the entire surface of an MHA plate three times, rotating the plate 60 degrees between each swabbing to ensure even coverage.[11]

• Compound Disk Preparation: Aseptically apply a known volume (e.g., 10 µL) of the thienyl-substituted benzothiazepine stock solution onto a sterile blank disk to achieve the desired mass (e.g., 50 µ g/disk ). Allow the solvent to evaporate completely in a sterile environment. Prepare vehicle control disks with 10 µL of pure DMSO.

• Disk Application: Place the prepared compound disks, a positive control antibiotic disk, and a vehicle control disk onto the inoculated MHA plate. Ensure disks are pressed down firmly to make full contact with the agar and are spaced sufficiently apart (e.g., 24 mm from center to center).

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.[15]

• Data Interpretation: Measure the diameter of the zone of complete inhibition in millimeters (mm) using a ruler or calipers.[12] An absence of a zone around the compound disk indicates no activity, while a zone around the vehicle control disk invalidates the result. Compare the ZOI for the QC strain against CLSI-published ranges to validate the assay.[16]

Quantitative Analysis: Broth Microdilution for MIC Determination

Following primary screening, a quantitative method is required to determine the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[13][17] This is the gold-standard metric for antimicrobial potency.

• Principle of Action: A serial two-fold dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate.[14][18] Each well is then inoculated with a standardized number of bacteria. After incubation, the wells are visually inspected for turbidity (growth). The well with the lowest compound concentration that remains clear is the MIC.[19]

Visualizing the Broth Microdilution Assay

Caption: Example layout for a 96-well plate in a broth microdilution MIC assay.

Detailed Protocol: Broth Microdilution

Materials:

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Sterile 96-well flat-bottom microtiter plates

• Test compound and QC strain as described previously

• Positive control antibiotic (e.g., Gentamicin)

• Spectrophotometer

Methodology:

• Plate Preparation: Add 100 µL of sterile MHB to wells 2 through 12 of a 96-well plate.[20]

• Compound Dilution:

  • Prepare a 2X working stock of your compound in MHB (e.g., if the highest desired final concentration is 128 µg/mL, make a 256 µg/mL stock).[20]

  • Add 200 µL of this 2X stock to well 1.

  • Perform a serial two-fold dilution: Transfer 100 µL from well 1 to well 2, mix thoroughly, then transfer 100 µL from well 2 to well 3, and so on, down to well 10. Discard the final 100 µL from well 10.[20] This creates a gradient of concentrations.

  • Well 11 will serve as the growth control (no compound). Well 12 will be the sterility control (no compound, no bacteria).

• Inoculum Preparation: Prepare a 0.5 McFarland suspension as in the disk diffusion assay. Dilute this suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[14]

• Inoculation: Add 100 µL of the diluted bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12.[18] The final volume in each well is now 200 µL, and the compound concentrations have been diluted by half to their final test values.

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours.

• Data Interpretation:

  • Check the controls first: Well 12 (sterility) should be clear. Well 11 (growth) should be turbid. If not, the assay is invalid.

  • Visually inspect the wells from the lowest concentration (well 10) to the highest (well 1). The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).[15]

  • Results are reported in µg/mL or mM.[4][21] An MIC number for one drug cannot be directly compared to the MIC of another; each must be interpreted based on established breakpoints where available.[17][21]

Advanced Screening: Biofilm Inhibition Assay

Bacterial biofilms are communities of microbes encased in a self-produced matrix, which are notoriously resistant to conventional antibiotics.[22] Assessing a compound's ability to prevent biofilm formation is a critical step in evaluating its potential for treating chronic or device-related infections.

• Principle of Action: The crystal violet (CV) assay is a widely used method to quantify total biofilm biomass.[23] Bacteria are incubated in a microtiter plate with the test compound, allowing biofilms to form on the plastic surface. Planktonic (free-floating) cells are washed away. The remaining biofilm is stained with crystal violet, and the amount of retained stain, which correlates with biofilm mass, is measured spectrophotometrically after solubilization.[22][24]

Detailed Protocol: Crystal Violet Biofilm Assay

Materials:

• 96-well flat-bottom sterile microtiter plates

• Appropriate growth medium (e.g., Tryptic Soy Broth with 1% glucose)

• Test compound, bacterial strain

• 0.1% (w/v) crystal violet solution

• 30% (v/v) acetic acid in water

• PBS for washing

• Microplate reader

Methodology:

• Plate Setup: Prepare serial dilutions of the thienyl-substituted benzothiazepine in the growth medium in a 96-well plate, similar to the MIC assay.

• Inoculation: Add a diluted overnight culture of the test bacteria to each well to a final OD₆₀₀ of ~0.01.[22] Include growth and sterility controls.

• Incubation: Cover the plate and incubate statically (without shaking) at 37°C for 24 to 48 hours to allow biofilm formation.[22]

• Washing: Discard the medium and gently wash the wells twice with 200 µL of PBS to remove planktonic cells. Be careful not to dislodge the biofilm.[22]

• Staining: Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.[22]

• Final Wash: Discard the CV solution and wash the plate three to four times with sterile water until the wash water is clear. Invert the plate and tap firmly on a paper towel to remove all excess liquid and let it air dry.[22]

• Solubilization and Quantification:

  • Add 200 µL of 30% acetic acid to each well to solubilize the stain bound to the biofilm.[24]

  • Incubate for 15 minutes at room temperature.

  • Transfer 125 µL of the solubilized solution to a new plate and measure the absorbance at 595 nm (OD₅₉₅) using a microplate reader.[22]

• Data Analysis: The percentage of biofilm inhibition is calculated using the formula: % Inhibition = [1 - (OD_test / OD_control)] * 100 Where OD_test is the absorbance of the well with the compound and OD_control is the absorbance of the growth control well (no compound).

Elucidating the Mechanism of Action (MoA): The Next Frontier

Once a compound shows potent activity, the next critical question is how it works. Elucidating the MoA is a complex process, but preliminary experiments can help classify the compound's general target.[25]

• Principle of Action: Most antibiotics disrupt one of a few key biosynthetic processes: cell wall synthesis, protein synthesis, nucleic acid synthesis, or metabolic pathways.[25][26] By observing the effects of a compound on these major pathways, one can infer its likely MoA.

Major Antibacterial Targets

Caption: Major cellular targets for antibacterial agents.

• Investigative Approaches:

  • Macromolecular Synthesis Assays: These classic methods measure the incorporation of radiolabeled precursors (e.g., ³H-thymidine for DNA, ³H-uridine for RNA, ³H-leucine for protein, and ¹⁴C-N-acetylglucosamine for peptidoglycan) into cellular macromolecules. A compound that specifically inhibits one pathway will reduce the incorporation of its corresponding precursor.[25]

  • Bacterial Cytological Profiling: This technique uses fluorescence microscopy to observe changes in bacterial morphology (e.g., cell shape, DNA condensation, membrane potential) after treatment with a compound. The resulting morphological "fingerprint" can be compared to those of known antibiotics to predict the MoA.[25]

These advanced studies are typically conducted after a compound has been confirmed to have significant, broad-spectrum activity and low initial toxicity.

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Application Notes and Protocols for Assessing Calcium Channel Blocking Activity of 1,5-Benzothiazepine Compounds

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies used to characterize the calcium channel blocking activity of 1,5-benzothiazepine compounds. This document outlines the theoretical basis and practical protocols for key assays, emphasizing experimental design, data interpretation, and the rationale behind procedural steps to ensure scientific rigor and reproducibility.

Introduction: The Significance of 1,5-Benzothiazepines as Calcium Channel Blockers

1,5-Benzothiazepines, such as the clinically significant diltiazem, represent a critical class of calcium channel blockers (CCBs).[1][2] These compounds exert their therapeutic effects, including antihypertensive and antiarrhythmic actions, by inhibiting the influx of calcium ions through L-type voltage-gated calcium channels (LTCCs) in cardiac and vascular smooth muscle cells.[1][3] The mechanism of action involves binding to the α1 subunit of the LTCC, which leads to a conformational change that reduces the probability of the channel being in the open state.[4][5] Unlike other classes of CCBs, such as dihydropyridines and phenylalkylamines, benzothiazepines exhibit a distinct, use-dependent and voltage-dependent mode of inhibition, making their characterization essential for drug discovery and development.[4][6]

The following sections detail the principal assays for evaluating the potency and mechanism of action of novel 1,5-benzothiazepine derivatives. These include the gold-standard electrophysiological approach, high-throughput fluorescence-based assays for primary screening, and radioligand binding assays for target engagement studies.

Electrophysiological Characterization: Whole-Cell Patch Clamp

Electrophysiology, specifically the whole-cell patch-clamp technique, provides the most direct and detailed assessment of a compound's effect on ion channel function.[7] This method allows for the precise control of the cell membrane potential while recording the ionic currents flowing through the channels, offering insights into the kinetics and state-dependence of the block.[6][8]

Scientific Rationale

The whole-cell configuration provides access to the intracellular environment, allowing for the control of the internal solution and the application of a stable voltage clamp.[7] By depolarizing the cell membrane, we can elicit calcium currents and measure the extent of inhibition by the test compound. The use-dependent nature of benzothiazepine block can be investigated by applying repetitive depolarizing pulses.

Experimental Workflow: Patch Clamp Assay

Caption: Workflow for whole-cell patch clamp analysis of 1,5-benzothiazepine activity.

Detailed Protocol: Whole-Cell Patch Clamp

1. Cell Preparation:

• Culture Human Embryonic Kidney (HEK293) cells stably expressing the human cardiac L-type calcium channel (α1C, β2, and α2δ subunits). These cells provide a robust and reproducible system for studying the specific channel of interest.[6]

• On the day of the experiment, dissociate the cells using a gentle enzyme solution (e.g., Accutase) to obtain a single-cell suspension.

• Resuspend the cells in the extracellular recording solution.

2. Solutions:

• Extracellular Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 D-Glucose. Adjust pH to 7.4 with NaOH.

• Intracellular Solution (in mM): 120 Cs-methanesulfonate, 10 CsCl, 10 EGTA, 10 HEPES, 5 Mg-ATP, 0.3 Na-GTP. Adjust pH to 7.2 with CsOH. Cesium is used to block potassium channels, isolating the calcium currents.

3. Recording Procedure:

• Transfer the cell suspension to the recording chamber on the stage of an inverted microscope.

• Using a micromanipulator, approach a single cell with a borosilicate glass micropipette (resistance 2-5 MΩ) filled with intracellular solution.

• Apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

• Apply a brief pulse of negative pressure to rupture the membrane patch, establishing the whole-cell configuration.[7]

• Hold the cell at a resting potential of -80 mV.

• Elicit calcium currents (ICa) by applying depolarizing voltage steps (e.g., to +10 mV for 200 ms) every 15 seconds.

• After recording a stable baseline ICa for 3-5 minutes, perfuse the chamber with the extracellular solution containing the 1,5-benzothiazepine compound at a known concentration.

• Record the inhibited ICa until a steady-state block is achieved.

• To determine the concentration-response relationship, apply a range of compound concentrations to different cells.

• Perform a washout with the control extracellular solution to assess the reversibility of the block.

4. Data Analysis:

• Measure the peak amplitude of the inward ICa before and after compound application.

• Calculate the percentage of inhibition for each concentration.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data with a Hill equation to determine the half-maximal inhibitory concentration (IC50).

Parameter	Typical Value Range
Holding Potential	-80 mV to -90 mV
Depolarization Potential	0 mV to +20 mV
IC50 for Diltiazem	60 µM (for α1C channels)[6]
Seal Resistance	> 1 GΩ

High-Throughput Screening: Fluorescence-Based Calcium Flux Assays

For screening large compound libraries, fluorescence-based assays offer a higher throughput alternative to electrophysiology.[9][10] These assays utilize calcium-sensitive fluorescent dyes to measure changes in intracellular calcium concentration following channel activation.[11][12]

Scientific Rationale

The principle of this assay is the use of a cell-permeant calcium indicator, such as Fluo-4 AM.[12] Once inside the cell, esterases cleave the AM group, trapping the dye. Upon binding to Ca2+, the fluorescence intensity of the dye increases significantly.[11] By depolarizing the cells to open the L-type calcium channels, an influx of Ca2+ occurs, leading to a measurable increase in fluorescence. A calcium channel blocker will inhibit this influx, resulting in a reduced fluorescence signal.

Signaling Pathway: Calcium Flux Assay

Caption: Mechanism of the fluorescence-based calcium flux assay for CCBs.

Detailed Protocol: Fluorescence-Based Calcium Flux Assay

1. Cell Preparation:

• Seed HEK293 cells stably expressing the human Cav1.2 channel in a 96- or 384-well black-walled, clear-bottom microplate at a density of 40,000-80,000 cells per well.[12]

• Culture the cells overnight to allow for attachment.

2. Dye Loading:

• Prepare a dye loading solution containing Fluo-4 AM (2-5 µM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Remove the culture medium from the wells and add 100 µL of the dye loading solution.

• Incubate the plate for 60 minutes at 37°C, followed by 15-30 minutes at room temperature to allow for complete de-esterification of the dye.[12]

3. Compound Addition:

• Prepare serial dilutions of the 1,5-benzothiazepine compounds in the assay buffer.

• Add the compounds to the wells and incubate for a predetermined time (e.g., 15-30 minutes) to allow for target engagement.

4. Signal Detection:

• The assay is read using a fluorescence imaging plate reader (FLIPR) or a similar instrument capable of rapid liquid handling and kinetic fluorescence reading.[10][13]

• A baseline fluorescence is measured for a few seconds.

• A depolarizing stimulus, typically a high potassium solution (e.g., 90 mM KCl), is added to the wells to activate the voltage-gated calcium channels.

• The fluorescence intensity is monitored kinetically for 1-2 minutes to capture the peak calcium influx.

5. Data Analysis:

• The response is typically quantified as the peak fluorescence intensity minus the baseline.

• The data for each compound concentration is normalized to the control response (no compound).

• Plot the normalized response against the compound concentration to generate a concentration-response curve and calculate the IC50 value.

Parameter	Typical Condition
Cell Line	HEK293-Cav1.2
Plate Format	96- or 384-well
Fluorescent Dye	Fluo-4 AM (2-5 µM)
Depolarizing Stimulus	High Potassium (e.g., 90 mM KCl)
Instrument	FLIPR, FlexStation

Radioligand Binding Assays

Radioligand binding assays are employed to determine the affinity and binding kinetics of a test compound to its target receptor. These assays measure the displacement of a radiolabeled ligand that is known to bind to a specific site on the calcium channel by the unlabeled test compound.

Scientific Rationale

This assay provides direct evidence of target engagement. For 1,5-benzothiazepines, a commonly used radioligand is [³H]-diltiazem. The assay is based on the principle of competitive binding, where the unlabeled test compound competes with the radiolabeled ligand for the same binding site on the channel. The amount of radioactivity measured is inversely proportional to the affinity of the test compound. For high-throughput applications, a scintillation proximity assay (SPA) format can be utilized, which eliminates the need for a separation step.[14]

Detailed Protocol: Radioligand Binding Assay

1. Membrane Preparation:

• Homogenize cells or tissues expressing the L-type calcium channel in a cold buffer.

• Centrifuge the homogenate at a low speed to remove nuclei and debris.

• Centrifuge the supernatant at a high speed to pellet the membranes.

• Resuspend the membrane pellet in the binding buffer.

2. Binding Reaction:

• In a microplate, combine the membrane preparation, the radiolabeled ligand (e.g., [³H]-diltiazem), and varying concentrations of the unlabeled 1,5-benzothiazepine test compound.

• Incubate the mixture at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium.

3. Separation and Detection:

• Filtration Method: Rapidly filter the reaction mixture through a glass fiber filter to separate the bound from the free radioligand. The membranes with the bound ligand are retained on the filter.

• Detection: Wash the filters, and measure the radioactivity retained on them using a scintillation counter.

4. Data Analysis:

• Non-specific binding is determined in the presence of a high concentration of an unlabeled standard ligand (e.g., unlabeled diltiazem).

• Specific binding is calculated by subtracting the non-specific binding from the total binding.

• The percentage of inhibition of specific binding is calculated for each concentration of the test compound.

• The data are fitted to a one-site competition model to determine the IC50, which can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Conclusion

The characterization of 1,5-benzothiazepine compounds requires a multi-faceted approach. The whole-cell patch-clamp technique remains the definitive method for elucidating the detailed mechanism of action and state-dependent interactions. For initial screening of compound libraries, fluorescence-based calcium flux assays provide the necessary throughput. Radioligand binding assays are invaluable for confirming direct binding to the L-type calcium channel and determining binding affinities. By employing these robust and well-validated assays, researchers can effectively identify and characterize novel 1,5-benzothiazepine derivatives with therapeutic potential.

References

• A Fluorescence-Based High-Throughput Screening Assay for the Identification of T-Type Calcium Channel Blockers. ResearchGate. Available at: [Link][9]

• Inhibition of Recombinant Ca2+ Channels by Benzothiazepines and Phenylalkylamines: Class-Specific Pharmacology and Underlying Molecular Determinants. PubMed. Available at: [Link][6]

• A fluorescence-based high-throughput screening assay for the identification of T-type calcium channel blockers. PubMed. Available at: [Link][10]

• Calcium Channel Blockers - Part One. LITFL. Available at: [Link][1]

• 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents. PMC - PubMed Central. Available at: [Link]

• Pharmacology of L-type Calcium Channels: Novel Drugs for Old Targets? PubMed Central. Available at: [Link][4]

• Population patch-clamp electrophysiology analysis of recombinant GABAA alpha1beta3gamma2 channels expressed in HEK-293 cells. ResearchGate. Available at: [Link][8]

• Discovery and Development of Calcium Channel Blockers. Frontiers. Available at: [Link][2]

• Calcium Assays | Calcium Indicators. ION Biosciences. Available at: [Link][11]

• Regulation of GABAA Receptors Induced by the Activation of L-Type Voltage-Gated Calcium Channels. MDPI. Available at: [Link][5]

• Effects of phenylalkylamines and benzothiazepines on Ca(v)1.3-mediated Ca2+ currents in neonatal mouse inner hair cells. PubMed. Available at: [Link]

• High-throughput screening for N-type calcium channel blockers using a scintillation proximity assay. PubMed. Available at: [Link][14]

• Development and validation of a fluorescence-based HTS assay for the identification of P/Q-type calcium channel blockers. PubMed. Available at: [Link][13]

• Determination of Specific Absorbance (A¦) of Five Calcium Channel Blocker Anti-Hypertensive Drugs Using UV-Visible Spectroscopy. ChemRxiv. Available at: [Link][3]

• Functional interaction between benzothiazepine- and dihydropyridine binding sites of cardiac L-type Ca2+ channels. PubMed. Available at: [Link]

• Benzodiazepine modulation of GABA(A) receptor opening frequency depends on activation context: a patch clamp and simulation study. PubMed. Available at: [Link]

• Design, Synthesis, Molecular Modeling, and Biological Evaluation of Novel Pyrimidine Derivatives as Potential Calcium Channel Blockers. MDPI. Available at: [Link]

• Basic Intro to Whole Cell Patch Clamp Electrophysiology. YouTube. Available at: [Link][7]

• An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics. Frontiers. Available at: [Link]

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• 14. High-throughput screening for N-type calcium channel blockers using a scintillation proximity assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical HPLC and LC-MS methods for 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

An Application Note for the Analytical Quantification and Identification of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one.

Abstract

This document provides detailed analytical methodologies for the characterization of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, a novel derivative of the pharmacologically significant 1,5-benzothiazepine scaffold. Recognizing the limited availability of specific analytical data for this compound, this guide leverages foundational chemical principles and data from analogous structures to establish robust starting protocols for both quantitative analysis by High-Performance Liquid Chromatography with UV detection (HPLC-UV) and sensitive identification by Liquid Chromatography-Mass Spectrometry (LC-MS). The protocols herein are designed for researchers, quality control analysts, and drug development professionals, providing not just procedural steps but also the scientific rationale underpinning the methodological choices. This application note serves as a comprehensive starting point for method development, validation, and stability testing.

Introduction: The Analytical Challenge of a Novel Benzothiazepine

The 1,5-benzothiazepine core is a privileged scaffold in medicinal chemistry, forming the basis of drugs like diltiazem and quetiapine, which target cardiovascular and central nervous system disorders, respectively.[1][2] The introduction of a 2-thienyl moiety at the 2-position of the 2,3-dihydro-1,5-benzothiazepin-4(5H)-one structure creates a novel chemical entity with unique physicochemical properties that necessitate bespoke analytical methods for its study.

The synthesis of such compounds often involves the condensation of a thienyl-substituted chalcone with 2-aminothiophenol.[3][4] This route can introduce specific process-related impurities, including unreacted starting materials, intermediates, or isomers, which must be effectively separated and quantified. Furthermore, the stability of the final compound under various stress conditions is a critical quality attribute that must be assessed using a stability-indicating method.

This guide presents two complementary methods:

• A Reversed-Phase HPLC-UV method designed for accurate quantification, purity assessment, and use as a stability-indicating assay.

• A high-sensitivity LC-MS/MS method for unequivocal identification, structure confirmation, and trace-level impurity analysis.

Part 1: HPLC-UV Method for Quantification and Purity Assessment

Principle and Method Development Rationale

The goal is to develop a method that can separate the main analyte from potential impurities and degradation products. A reversed-phase (RP-HPLC) approach is selected due to the compound's predominantly nonpolar structure.

• Column Selection: A C18 (octadecylsilyl) stationary phase is the workhorse of reversed-phase chromatography and provides excellent hydrophobic retention for aromatic and heterocyclic compounds. A column with a particle size of 3 to 5 µm offers a good balance between efficiency and backpressure for routine analysis.[5][6]

• Mobile Phase Strategy: The molecule contains a secondary amine within the benzothiazepine ring, which is weakly basic. The pH of the mobile phase is therefore a critical parameter.

  • pH Control: To ensure consistent retention and sharp peak shape, the mobile phase must be buffered. Operating at a slightly acidic pH (e.g., pH 3.0-4.0) will protonate the secondary amine, leading to more predictable retention and minimizing peak tailing caused by interaction with residual silanols on the silica support. A phosphate or acetate buffer is suitable.

  • Organic Modifier: Acetonitrile is chosen as the organic modifier due to its low viscosity and UV transparency. A gradient elution, starting with a higher proportion of aqueous buffer and increasing the acetonitrile concentration, will be employed to ensure that both more polar impurities (eluting early) and the less polar analyte are effectively resolved within a reasonable runtime.

• UV Detection Wavelength: The structure contains two primary chromophores: the benzothiazepine system and the 2-thienyl ring. Thiophene derivatives are known to absorb in the UV region.[7][8] The fused benzene ring and the carbonyl group within the benzothiazepine core also contribute to UV absorbance. A photodiode array (PDA) detector should be used during method development to scan the entire UV spectrum of the analyte peak. Based on data for related structures, a wavelength between 240 nm and 260 nm is predicted to provide high sensitivity for the parent compound and its likely aromatic impurities.

Experimental Protocol: HPLC-UV Analysis

1. Reagent and Sample Preparation:

• Mobile Phase A: 0.02 M Potassium Phosphate Monobasic in HPLC-grade water, adjusted to pH 3.5 with phosphoric acid. Filter through a 0.22 µm membrane.
• Mobile Phase B: Acetonitrile (HPLC grade).
• Diluent: Mobile Phase A / Mobile Phase B (80:20 v/v).
• Standard Stock Solution (500 µg/mL): Accurately weigh 25 mg of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one reference standard into a 50 mL volumetric flask. Dissolve in 10 mL of Mobile Phase B and dilute to volume with Diluent.
• Working Standard Solution (50 µg/mL): Pipette 5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with Diluent.

2. HPLC Instrumentation and Conditions:

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent with PDA Detector
Column	Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm
Column Temperature	35 °C
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection Wavelength	254 nm (Verify optimal wavelength with PDA scan)
Gradient Program	Time (min)
0.0
15.0
17.0
17.1
20.0

3. System Suitability Testing (SST): Before sample analysis, perform five replicate injections of the Working Standard Solution (50 µg/mL). The system is deemed suitable for use if the following criteria are met:

• Tailing Factor (Asymmetry): ≤ 1.5

• Theoretical Plates (N): ≥ 5000

• Relative Standard Deviation (%RSD) for Peak Area: ≤ 1.0%

Part 2: LC-MS/MS Method for Identification and Trace Analysis

Principle and Method Development Rationale

For definitive identification, especially of low-level impurities or degradants, LC-MS/MS is the gold standard. It provides molecular weight information and structural data through fragmentation.

• Analyte Ionization: The calculated molecular weight of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one (C₁₃H₁₁NOS₂) is 261.0285 g/mol . The presence of the secondary amine makes the molecule readily protonated. Therefore, Electrospray Ionization (ESI) in positive ion mode is the logical choice, which will generate the protonated molecule [M+H]⁺ at m/z 262.0358.[9][10]

• Chromatography: The LC conditions can be adapted from the HPLC-UV method. However, since the mass spectrometer provides selectivity, a faster gradient can often be used to increase throughput. Using formic acid as a mobile phase modifier is ideal for LC-MS as it is volatile and promotes protonation.

• Fragmentation (MS/MS): Collision-Induced Dissociation (CID) of the precursor ion (m/z 262.0) will yield structurally significant product ions. Based on the fragmentation of related benzothiazepine and benzodiazepine structures, the following pathways are plausible:[11][12][13]

  • Loss of the thienyl group: Cleavage of the C-S bond or C-C bond adjacent to the heterocyclic core.

  • Ring cleavage: Fragmentation of the seven-membered diazepine ring.

  • Retro-Diels-Alder (RDA) reactions within the heterocyclic ring.

Predicted Mass Fragmentation Pathway

Caption: Predicted MS/MS fragmentation of the protonated analyte.

Experimental Protocol: LC-MS/MS Analysis

1. Reagent and Sample Preparation:

• Mobile Phase A: 0.1% Formic Acid in Water (LC-MS grade).
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (LC-MS grade).
• Sample Preparation: Dilute samples to a final concentration of approximately 1-10 ng/mL using the initial mobile phase composition (e.g., 90:10 Mobile Phase A:B).

2. LC-MS/MS Instrumentation and Conditions:

Parameter	Recommended Setting
LC-MS System	Waters ACQUITY UPLC with Xevo TQ-S or equivalent
Column	ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm
Column Temperature	40 °C
Flow Rate	0.4 mL/min
Injection Volume	2 µL
Gradient Program	Time (min)
0.0
3.0
3.5
3.6
5.0
Ionization Mode	ESI Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	Precursor Ion (m/z)
262.0
262.0

Part 3: Forced Degradation and Method Stability

To establish that the HPLC-UV method is stability-indicating, forced degradation studies must be performed according to ICH Q1A(R2) guidelines.[14] This involves subjecting the analyte to stress conditions to produce degradation products and ensuring the method can resolve these degradants from the parent peak.

Forced Degradation Protocol Outline

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 8 hours. The seven-membered ring in related benzodiazepines can be susceptible to hydrolytic cleavage.[15][16]

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours. The sulfur atom in the thienyl and thiazepinyl rings is a potential site for oxidation.

• Thermal Degradation: Solid drug substance at 105 °C for 48 hours.

• Photolytic Degradation: Expose solution (200 µg/mL in diluent) to UV light (200 watt-hours/m²) and visible light (1.2 million lux-hours).

Analyze all stressed samples by the proposed HPLC-UV method alongside an unstressed control. The method is considered stability-indicating if all degradation product peaks are adequately resolved from the main analyte peak (resolution > 1.5). Peak purity analysis using a PDA detector should be performed to confirm that the main peak is spectrally pure in all stressed samples.

Data Summary and Workflow Visualization

Table 1: HPLC-UV Method Parameters

Parameter	Setting
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase	A: 0.02M KH₂PO₄, pH 3.5; B: Acetonitrile
Gradient	30% to 80% B in 15 min
Flow Rate	1.0 mL/min
Temperature	35 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Table 2: LC-MS/MS Method Parameters

Parameter	Setting
Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase	A: 0.1% FA in Water; B: 0.1% FA in Acetonitrile
Gradient	10% to 95% B in 3 min
Flow Rate	0.4 mL/min
Ionization	ESI Positive
MRM Transition (Q1/Q3)	262.0 / 178.0 (Quantifier); 262.0 / 83.0 (Qualifier)

Overall Analytical Workflow

Caption: General workflow for the analysis of the target compound.

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Application Notes & Protocols for Pharmacokinetic Studies of 1,5-Benzothiazepine Derivatives in Animal Models

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting preclinical pharmacokinetic (PK) studies of 1,5-benzothiazepine derivatives in animal models. The 1,5-benzothiazepine scaffold is a cornerstone in medicinal chemistry, with prominent members like diltiazem and clentiazem used for their cardiovascular effects, and others like quetiapine for CNS disorders[1]. Understanding the absorption, distribution, metabolism, and excretion (ADME) of novel 1,5-benzothiazepine derivatives is critical for their development into safe and effective therapeutics. This guide offers a blend of theoretical insights and detailed, actionable protocols, grounded in established scientific principles and regulatory expectations.

Introduction: The Significance of Pharmacokinetic Profiling for 1,5-Benzothiazepines

The 1,5-benzothiazepine ring system is a privileged pharmacophore, conferring a wide range of biological activities[1][2]. The clinical success of early derivatives has spurred the synthesis and evaluation of numerous new analogues[2][3][4]. A crucial step in the preclinical development of these new chemical entities (NCEs) is the characterization of their pharmacokinetic profiles. PK studies provide essential data on:

• Bioavailability: The fraction of an administered dose that reaches systemic circulation.

• Exposure-Response Relationships: Correlating drug concentrations in the body with its pharmacological effects.

• Dosing Regimen Design: Informing the selection of appropriate dose levels and dosing intervals for subsequent efficacy and toxicology studies.

• Metabolic Stability: Identifying major metabolic pathways and the potential for drug-drug interactions.

Preclinical PK studies are a regulatory requirement and must be conducted with scientific rigor, often under Good Laboratory Practices (GLP) to support an Investigational New Drug (IND) application[5][6][7]. This guide will walk you through the critical aspects of designing and executing these studies.

Strategic Experimental Design

A well-designed PK study maximizes data quality while adhering to the principles of the 3Rs (Replacement, Reduction, and Refinement) for animal use. The design must be tailored to the specific 1,5-benzothiazepine derivative and the objectives of the study[6].

Selection of a Relevant Animal Model

The choice of animal species is a critical decision. While rodents are often used for initial screening, larger animals may be required for more definitive studies.

• Rodents (Rats, Mice): Commonly used for early-stage PK screening due to their small size, cost-effectiveness, and well-characterized physiology. Rats have been used to study the pharmacokinetics of diltiazem[8].

• Rabbits: The metabolism and disposition of diltiazem in rabbits have been shown to be similar to that in humans, making them a suitable model for this class of compounds[9].

• Canines (Beagle Dogs): Dogs are a common non-rodent species used in preclinical studies. They have been used to characterize the pharmacokinetics of both diltiazem and clentiazem[10][11][12]. Their larger size allows for serial blood sampling from a single animal, which can reduce inter-animal variability.

Causality behind the choice: The selection should be based on factors such as similarities in drug metabolism to humans, the pharmacological target, and practical considerations like the required blood sample volumes. For instance, diltiazem is known to undergo extensive first-pass metabolism after oral administration in both rodents and canines[10].

Dose Formulation and Administration

The formulation and route of administration should align with the intended clinical application.

• Intravenous (IV) Administration: Essential for determining fundamental PK parameters like clearance (CL), volume of distribution (Vd), and elimination half-life (t½) in the absence of absorption factors. It also allows for the calculation of absolute bioavailability of an oral formulation.

• Oral (PO) Gavage: The most common route for non-parenteral drugs. It provides insights into oral absorption and first-pass metabolism.

The drug should be dissolved or suspended in a suitable vehicle (e.g., saline, polyethylene glycol, carboxymethyl cellulose). The formulation should be tested for stability and homogeneity.

Dosing and Sampling Schedule

The number of animals and the sampling time points are crucial for accurately defining the concentration-time profile.

• Dose Selection: Doses should be chosen to provide adequate exposure for analytical quantification without causing significant toxicity. This may be informed by preliminary in vitro data or acute toxicity studies.

• Sampling Time Points: For an IV bolus study, frequent sampling is necessary during the initial distribution phase (e.g., 2, 5, 15, 30 minutes) followed by less frequent sampling during the elimination phase (e.g., 1, 2, 4, 8, 12, 24 hours). For oral administration, sampling should capture the absorption phase (Cmax), which may require more frequent initial sampling. Sparse sampling techniques, where each animal contributes a few samples, can be employed, especially in smaller animals like mice, and the data can be analyzed using population PK modeling[13].

The overall workflow for a typical preclinical PK study is illustrated below.

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The Thienyl-Benzothiazepine Scaffold: A Privileged Structure in Modern Medicinal Chemistry

Introduction: The Architectural Elegance of 2-(2-thienyl)-1,5-benzothiazepines

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged structures"—scaffolds that can interact with a variety of biological targets, leading to a diverse range of pharmacological activities.[1] The 1,5-benzothiazepine nucleus is a prominent member of this elite group.[2] This seven-membered heterocyclic system, containing both nitrogen and sulfur, is a cornerstone in the design of numerous clinically significant drugs, from cardiovascular agents like Diltiazem to psychotropics such as Quetiapine.[2]

The introduction of a thienyl group, specifically at the 2-position of the 1,5-benzothiazepine core, has been shown to be particularly advantageous for enhancing biological activity.[1] The thiophene ring, a five-membered aromatic heterocycle containing sulfur, can modulate the electronic and steric properties of the entire molecule, influencing its binding affinity to target proteins and its overall pharmacokinetic profile. This unique combination of a flexible seven-membered ring and the electron-rich thiophene moiety creates a scaffold with significant potential for the development of novel therapeutics.

This guide provides a comprehensive overview of the use of 2-(2-thienyl)-1,5-benzothiazepines as a versatile scaffold in medicinal chemistry. We will delve into detailed synthetic protocols, explore their diverse biological applications with a focus on anticancer and antimicrobial activities, and elucidate the structure-activity relationships that govern their potency. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this promising chemical entity in their therapeutic discovery programs.

Synthetic Strategy: Constructing the 2-(2-thienyl)-1,5-benzothiazepine Core

The most prevalent and efficient method for synthesizing the 2,3-dihydro-1,5-benzothiazepine scaffold is the acid-catalyzed condensation reaction between a 2-aminothiophenol and an α,β-unsaturated ketone, commonly known as a chalcone.[3][4] This reaction proceeds through a Michael addition of the thiol group to the enone system, followed by an intramolecular cyclization and dehydration to form the seven-membered thiazepine ring.

Workflow for the Synthesis of 2-(2-thienyl)-1,5-benzothiazepines

Caption: General synthetic workflow for 2-(2-thienyl)-1,5-benzothiazepines.

Protocol: Synthesis of 2-(4-Fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine

This protocol is adapted from a verified synthetic procedure and serves as a representative example for the synthesis of a 2-aryl-4-(2-thienyl)-1,5-benzothiazepine derivative.[5]

Materials:

• 2-Aminothiophenol (4 mmol, 0.50 g)

• 3-(4-Fluorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one (Thienyl-Chalcone) (4 mmol, 0.93 g)

• Concentrated Hydrochloric Acid (HCl) (3-4 drops)

• Methanol (10 ml)

• Diethyl ether

• 95% Ethanol

Equipment:

• Round-bottom flask with reflux condenser

• Stirring hotplate

• Thin-Layer Chromatography (TLC) apparatus

• Separatory funnel

• Rotary evaporator

• Recrystallization apparatus

• Melting point apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-aminothiophenol (4 mmol) and 3-(4-fluorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one (4 mmol).

• Solvent and Catalyst Addition: Add methanol (10 ml) to the flask, followed by the dropwise addition of concentrated hydrochloric acid (3-4 drops) while stirring.

• Reaction: Heat the reaction mixture to reflux (approximately 473 K or the boiling point of methanol) with continuous stirring for 4 hours.

• Monitoring: Monitor the progress of the reaction using Thin-Layer Chromatography (TLC) with a suitable eluent system (e.g., hexane or chloroform).

• Work-up: After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether (30 ml).

• Washing: Wash the organic layer successively with cold, dilute hydrochloric acid and then with water.

• Drying and Concentration: Dry the ethereal layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure using a rotary evaporator.

• Purification: Recrystallize the resulting solid from 95% ethyl alcohol to obtain pale yellow needles of 2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine.

• Characterization: Determine the melting point and characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its structure and purity. The expected yield is approximately 85%.[5]

Self-Validation: The purity of the synthesized compound can be validated by a sharp melting point and the absence of starting material spots on the TLC plate. Spectroscopic data should be consistent with the proposed structure. For instance, the ¹H NMR spectrum should show characteristic signals for the aromatic protons of the benzothiazepine, thienyl, and fluorophenyl rings, as well as the protons of the seven-membered ring.

Application Notes: Therapeutic Potential of 2-(2-thienyl)-1,5-benzothiazepines

The unique structural features of 2-(2-thienyl)-1,5-benzothiazepines have led to their investigation in various therapeutic areas. Their "privileged" nature allows for the tuning of their biological activity through targeted substitutions on the core scaffold.

Anticancer Activity

Numerous studies have highlighted the potential of 1,5-benzothiazepine derivatives as anticancer agents.[4][6][7][8] The introduction of a thienyl group can enhance this activity. A key mechanism of action for some of these compounds is the inhibition of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[6][9]

Mechanism of Action: EGFR Tyrosine Kinase Inhibition

EGFR is a transmembrane protein that plays a crucial role in cell proliferation, differentiation, and survival. In many types of cancer, EGFR is overexpressed or mutated, leading to uncontrolled cell growth. 1,5-Benzothiazepine derivatives can act as EGFR tyrosine kinase inhibitors by competing with ATP for binding to the catalytic domain of the receptor. This prevents the autophosphorylation of the receptor and blocks the downstream signaling pathways that promote tumor growth.

EGFR Signaling Pathway and Inhibition by 2-(2-thienyl)-1,5-benzothiazepine

Caption: Inhibition of the EGFR signaling pathway by a 2-(2-thienyl)-1,5-benzothiazepine derivative.

Structure-Activity Relationship (SAR) Insights for Anticancer Activity:

The anticancer potency of 1,5-benzothiazepine derivatives is highly dependent on the nature and position of substituents on the aromatic rings.

Compound Series	Substituent (R)	Position	Effect on Anticancer Activity	Reference
2-Aryl-1,5-benzothiazepines	Halogen (F, Cl, Br)	2-phenyl ring (para)	Increased activity, likely due to the electron-withdrawing nature of halogens.	[4]
2-Aryl-1,5-benzothiazepines	Nitro (NO₂)	Phenyl ring	Potent activity against various cancer cell lines.	[2]
Heterocycle-substituted	2-Thienyl	2-position	High anticancer activity, in some cases exceeding that of methotrexate.	[1]
Heterocycle-substituted	5-Bromo-2-furyl	2-position	High anticancer activity.	[1]

Antimicrobial Activity

The 1,5-benzothiazepine scaffold has also been explored for its antimicrobial properties.[10][11] Derivatives have shown activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a thiophene ring can contribute to this broad-spectrum activity.[2]

Mechanism of Action:

The precise mechanism of antimicrobial action for 1,5-benzothiazepines is not as well-elucidated as their anticancer effects. However, it is hypothesized that they may act by:

• Inhibition of essential microbial enzymes: The heterocyclic system could interact with active sites of enzymes crucial for bacterial or fungal survival.

• Disruption of cell membrane integrity: The lipophilic nature of the scaffold may allow it to intercalate into the microbial cell membrane, leading to leakage of cellular contents and cell death.

Structure-Activity Relationship (SAR) Insights for Antimicrobial Activity:

Compound Series	Substituent (R)	Position	Effect on Antimicrobial Activity	Reference
1,5-Benzothiazepines	Halogen (F, Cl)	Aryl rings	Superior antimicrobial activity compared to standard drugs like ciprofloxacin and fluconazole.	[10]
1,5-Benzothiazepines	Thiophene, Furan, Pyridine	Varied	The presence of these heterocycles is determinative for good antimicrobial activity.	[2]
1,5-Benzodiazepines (related scaffold)	Thiophene or Thiazole	C2 position	The thiazole ring may act as a pharmacophore for antimicrobial activity.

Central Nervous System (CNS) Applications

Derivatives of the broader thienobenzodiazepine class, which are structurally related to 2-(2-thienyl)-1,5-benzothiazepines, have shown significant activity in the central nervous system. For example, Olanzapine, a thienobenzodiazepine, is an atypical antipsychotic agent used in the treatment of schizophrenia and bipolar disorder. These compounds often act as multi-receptor antagonists, interacting with dopamine, serotonin, adrenergic, and muscarinic receptors. While less explored for the specific 2-(2-thienyl)-1,5-benzothiazepine scaffold, the potential for CNS activity remains an intriguing area for future research.

Conclusion and Future Directions

The 2-(2-thienyl)-1,5-benzothiazepine scaffold represents a highly versatile and privileged structure in medicinal chemistry. Its synthetic accessibility, coupled with the wide range of biological activities it can exhibit, makes it an attractive starting point for the development of new therapeutic agents. The demonstrated anticancer and antimicrobial potential, in particular, warrants further investigation.

Future research in this area should focus on:

• Lead Optimization: Systematic modification of the scaffold to improve potency, selectivity, and pharmacokinetic properties.

• Mechanism of Action Studies: Elucidation of the precise molecular targets and signaling pathways for the observed biological effects, particularly for antimicrobial activity.

• Exploration of New Therapeutic Areas: Investigation of the potential of these compounds in other disease areas, such as neurodegenerative disorders and inflammatory conditions.

By leveraging the principles of rational drug design and a deeper understanding of the structure-activity relationships, the 2-(2-thienyl)-1,5-benzothiazepine scaffold holds significant promise for the discovery of next-generation therapeutics.

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• Yathirajan, H. S., et al. (2014). 2-(4-Fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 7), o793. [Link]

• Kamal, A., et al. (2013). Synthesis and anticancer activities of new Benzothiadiazinyl Hydrazinecarboxamides and Anilino[6][13][14]triazolo[1,5-b][6][13][14]thiadiazine 5,5-diones. Bioorganic & Medicinal Chemistry Letters, 23(11), 3206–3211. [Link]

• Deshmukh, M. B., et al. (2012). H-ferrierite zeolite: As an effective and reusable heterogeneous catalyst for synthesis of 1,5-benzothiazepine under solvent free condition and 1,3-dipolar cycloaddition in water. Journal of Molecular Catalysis A: Chemical, 353-354, 103–109. [Link]

• Gugulothu, V., et al. (2022). 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents. Molecules, 27(12), 3757. [Link]

• Kumar, A., & Kumar, R. (2019). Two-step protocol for the synthesis of 1,5-benzothiazepines. ResearchGate. [Link]

• Khan, K. M., et al. (2023). Evaluation of 2,3-Dihydro-1,5-benzothiazepine Derivatives as Potential Tyrosinase Inhibitors: In Vitro and In Silico Studies. ACS Omega, 8(43), 40581–40594. [Link]

• Perišić, D. S., et al. (2016). Novel 2-Thienyl- and 2-Benzothienyl-Substituted 6-(2-Imidazolinyl)Benzothiazoles: Synthesis; in vitro Evaluation of Antitumor Effects and Assessment of Mitochondrial Toxicity. Anti-Cancer Agents in Medicinal Chemistry, 16(11), 1435–1446. [Link]

• Taha, M., et al. (2020). Synthesis of Novel 2,3-Dihydro-1,5-Benzothiazepines as α-Glucosidase Inhibitors: In Vitro, In Vivo, Kinetic, SAR, Molecular Docking, and QSAR Studies. Molecules, 25(21), 5001. [Link]

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• 4. 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-(4-Fluoro­phen­yl)-4-(thio­phen-2-yl)-2,3-di­hydro-1,5-benzothia­zepine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Biological and Computational Evaluation of Novel 2,3-dihydro-2-aryl-4-(4- isobutylphenyl)-1,5-benzothiazepine Derivatives as Anticancer and Anti-EGFR Tyrosine Kinase Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Synthesis, Conformational Analysis and Evaluation of the 2-aryl-4-(4-bromo-2-hydroxyphenyl)benzo[1,5]thiazepines as Potential α-Glucosidase and/or α-Amylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Thieme E-Journals - Pharmaceutical Fronts / Abstract [thieme-connect.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Substituted-1,5-Benzothiazepines

Welcome to the technical support resource for the synthesis of 2-substituted-1,5-benzothiazepines. This guide is designed for researchers, medicinal chemists, and drug development professionals who are actively working with these valuable heterocyclic scaffolds. 1,5-Benzothiazepines are crucial pharmacophores found in clinically significant drugs like diltiazem (a calcium channel blocker) and quetiapine (an antipsychotic), making their efficient synthesis a key objective in pharmaceutical research.[1][2]

This document moves beyond standard protocols to provide in-depth troubleshooting advice and answers to frequently encountered challenges, reflecting insights gained from extensive experience in synthetic chemistry.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 2-substituted-1,5-benzothiazepines and what is the underlying mechanism?

The most prevalent and versatile method for synthesizing the 2,3-dihydro-1,5-benzothiazepine core involves the condensation of a substituted 2-aminothiophenol with an α,β-unsaturated carbonyl compound, most commonly a chalcone.[3] The reaction proceeds through a well-established two-step sequence:

• Thia-Michael Addition: The nucleophilic thiol (-SH) group of 2-aminothiophenol attacks the β-carbon of the α,β-unsaturated carbonyl system. This conjugate addition is a highly efficient step that forms an intermediate thioether.

• Intramolecular Cyclization: The amino (-NH₂) group of the intermediate then attacks the carbonyl carbon, leading to a cyclization that forms a seven-membered ring. This is followed by dehydration (loss of a water molecule) to yield the final 2,3-dihydro-1,5-benzothiazepine product.[4]

The efficiency of this cascade reaction is highly dependent on the reaction conditions, as the initial Michael addition and the subsequent cyclization often have different optimal requirements.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Novel 2,3-Dihydro-1,5-Benzothiazepines as α-Glucosidase Inhibitors: In Vitro, In Vivo, Kinetic, SAR, Molecular Docking, and QSAR Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemistry and Pharmacological diversity of Benzothiazepine - Excellent pathway to drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of reaction conditions for the synthesis of 2-(2-thienyl)-1,5-benzothiazepines

Welcome to the technical support guide for the synthesis of 2-(2-thienyl)-1,5-benzothiazepines. This document is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction conditions and overcome common challenges in the synthesis of this important heterocyclic scaffold.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for synthesizing 2-(2-thienyl)-1,5-benzothiazepines?

The most common and established method for synthesizing 2,3-dihydro-1,5-benzothiazepines involves the cyclocondensation reaction of a 2-thienyl substituted α,β-unsaturated carbonyl compound (a chalcone) with 2-aminothiophenol.[1][2] This reaction proceeds via a Michael addition of the thiol group to the chalcone, followed by an intramolecular cyclization and dehydration.[3][4]

The foundational reaction is illustrated below:

Caption: General synthesis of 2-(2-thienyl)-1,5-benzothiazepines.

Q2: My reaction yield is consistently low. What are the most likely causes?

Low yield is a frequent issue in organic synthesis.[5] For this specific reaction, several factors could be at play:

• Suboptimal Catalyst: The choice and amount of catalyst are critical. Both acid and base catalysts can be used, but their effectiveness varies with the specific substrates.[6] Trifluoroacetic acid (TFA) and glacial acetic acid are commonly used acid catalysts.[7][8] Among green and reusable options, catalysts like ceric ammonium nitrate (CAN) and H-ferrierite zeolite have shown promise.[9][10]

• Incorrect Solvent: The solvent plays a crucial role in reactant solubility and reaction rate. While ethanol is a common choice, other solvents like polyethylene glycol (PEG-400) and even solvent-free conditions have been reported to give excellent yields.[9][11] Some modern approaches also utilize glycerol as a biodegradable and renewable medium.[4]

• Inappropriate Temperature: The reaction often requires heating. A common starting point is refluxing in ethanol.[8] However, some protocols report optimal temperatures around 60°C.[11] If the reaction fails at room temperature, a gradual increase in heat is recommended.[5] Microwave-assisted synthesis can also dramatically reduce reaction times and improve yields.[1][12]

• Purity of 2-Aminothiophenol: 2-aminothiophenol is susceptible to oxidation, forming a disulfide byproduct which will not react.[5] It is highly recommended to use freshly purified or a newly opened bottle of this reagent. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can also minimize this side reaction.[5]

Q3: I am observing multiple spots on my TLC, indicating side products. What are they and how can I minimize them?

The formation of byproducts complicates purification and reduces the overall yield.[5] Common side products in this synthesis include:

• Disulfide of 2-aminothiophenol: As mentioned, this forms from the oxidation of the starting material. Using fresh reagent and an inert atmosphere is the best preventative measure.[5]

• Uncyclized Michael Adduct: The reaction can sometimes stall after the initial Michael addition without proceeding to the final cyclization. This can be caused by insufficient heating or an inappropriate catalyst that doesn't effectively promote the intramolecular condensation.[3][13] Ensure adequate reaction time and temperature, and consider screening different acid catalysts to facilitate the cyclization step.[4]

To monitor the reaction, thin-layer chromatography (TLC) is an effective technique to observe the consumption of reactants and the formation of the product.[5]

Q4: What are some "green" or more environmentally friendly approaches to this synthesis?

Modern synthetic chemistry emphasizes sustainability. Several green methods have been developed for the synthesis of 1,5-benzothiazepines:

• Use of Green Solvents: Glycerol, a biodegradable byproduct of biodiesel production, has been successfully used as a reaction medium.[4] Polyethylene glycol (PEG-400) is another eco-friendly solvent option.[11] Water has also been explored as a solvent, often in conjunction with microwave irradiation.[14]

• Catalyst-Free Conditions: Some protocols have achieved good yields without any catalyst, particularly when using solvents like glycerol that can activate the reactants through hydrogen bonding.[4]

• Heterogeneous Catalysts: Using solid, reusable catalysts like zeolites (e.g., H-ferrierite) or bleaching earth clay simplifies product purification (the catalyst can be filtered off) and reduces waste.[10][11]

• Microwave-Assisted Synthesis: This technique often leads to shorter reaction times, reduced energy consumption, and higher yields compared to conventional heating.[1][14]

Troubleshooting Guide

This section provides a structured approach to resolving common experimental issues.

Problem 1: Low to No Product Yield

A low product yield is a common frustration. Follow this decision tree to diagnose the potential cause.

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. Catalyst-free synthesis of 2,3-dihydro-1,5-benzothiazepines in a renewable and biodegradable reaction medium - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. zenodo.org [zenodo.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
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• 11. 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chemistry and Pharmacological diversity of Benzothiazepine - Excellent pathway to drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Synthesis of the 1,5‐Benzothiazepane Scaffold – Established Methods and New Developments - PMC [pmc.ncbi.nlm.nih.gov]

Improving the yield and purity of 2,3-dihydro-1,5-benzothiazepin-4(5H)-one synthesis

Technical Support Center: Synthesis of 2,3-dihydro-1,5-benzothiazepin-4(5H)-one

Welcome to the technical support center for the synthesis of 2,3-dihydro-1,5-benzothiazepin-4(5H)-one. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic scaffold. Here, we provide in-depth, field-proven insights and evidence-based solutions to help you optimize your reaction yield and purity.

The synthesis of the 1,5-benzothiazepine core is of significant interest due to its presence in a range of pharmacologically active compounds, including cardiovascular and central nervous system drugs.[1][2] This guide focuses on the most common and accessible synthetic route: the condensation of 2-aminothiophenol with an acrylic acid synthon.

Frequently Asked Questions (FAQs)

Q1: What is the most common and direct synthetic route to 2,3-dihydro-1,5-benzothiazepin-4(5H)-one?

The most widely employed method is the reaction between 2-aminothiophenol and acrylic acid or its derivatives. This reaction proceeds through a tandem sequence of aza-Michael addition of the thiol group to the α,β-unsaturated system, followed by an intramolecular cyclization via amide bond formation with the elimination of water.[1]

Q2: Which is a better reactant, acrylic acid or its esters (e.g., methyl acrylate)?

Both acrylic acid and its esters can be used. The choice often depends on the desired reaction conditions and scale.

• Acrylic acid: Can be reacted directly, often at elevated temperatures to drive off water. Using acrylic acid can sometimes lead to a higher propensity for side reactions if the temperature is not carefully controlled.

• Acrylic acid esters (e.g., methyl acrylate): The reaction with esters results in the elimination of an alcohol (e.g., methanol), which can sometimes be easier to remove than water, especially on a larger scale. The reaction may require a catalyst or higher temperatures to facilitate the amide formation.

Q3: What are the typical solvents and catalysts used for this synthesis?

A range of solvents and catalysts have been reported, from traditional to greener alternatives. The optimal choice depends on the specific reactants and desired reaction conditions.[3]

Solvent/Catalyst System	Typical Conditions	Notes
High-boiling solvents (e.g., Toluene, Xylene)	Reflux with a Dean-Stark trap	Azeotropic removal of water drives the equilibrium towards the product.[4]
Protic solvents (e.g., Ethanol)	Reflux	Can facilitate both the Michael addition and the cyclization.
Green Solvents (e.g., Water, PEG-400)	Elevated temperatures	Environmentally friendly options, though solubility of starting materials can be a concern.[1]
Solvent-free	Microwave irradiation	Offers rapid reaction times and often improved yields.[3]
Acid Catalysts (e.g., p-TsOH)	Catalytic amounts	Can activate the carbonyl group for the cyclization step.
Base Catalysts (e.g., Triethylamine)	Stoichiometric or catalytic	Can deprotonate the thiol, increasing its nucleophilicity for the Michael addition.

Q4: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is the most common method. A suitable eluent system would be a mixture of a nonpolar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate. For example, a starting point could be a 7:3 mixture of petroleum ether:ethyl acetate.[5] Staining with potassium permanganate or visualization under UV light can be used to identify the spots. LC-MS is also an excellent technique for monitoring the reaction, allowing for the identification of the product and any major side products.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 2,3-dihydro-1,5-benzothiazepin-4(5H)-one.

Problem 1: Low or No Product Yield

Low yields are a common frustration in heterocyclic synthesis. The causes can be multifaceted, but a systematic approach can help identify and resolve the issue.

Caption: Troubleshooting workflow for low yield.

• Potential Cause 1: Purity of 2-Aminothiophenol

  • Explanation: 2-Aminothiophenol is susceptible to oxidation, forming the corresponding disulfide. This disulfide will not participate in the desired reaction, leading to a lower yield based on the starting amount of the aminothiophenol.

  • Solution: Use freshly purchased 2-aminothiophenol or purify older batches by distillation under reduced pressure. Store it under an inert atmosphere (nitrogen or argon) and in a refrigerator.

• Potential Cause 2: Incomplete Cyclization

  • Explanation: The final, intramolecular amide formation is a dehydration (or dealcoholation) reaction that is often reversible. If the water or alcohol byproduct is not effectively removed, the equilibrium will not favor product formation.

  • Solution: When using solvents like toluene or xylene, employ a Dean-Stark apparatus to azeotropically remove water.[4] If running the reaction in a protic solvent or neat, ensure the temperature is high enough to drive off the byproduct.

• Potential Cause 3: Sub-optimal Reaction Temperature

  • Explanation: Both the initial Michael addition and the subsequent cyclization have activation energy barriers. If the reaction temperature is too low, the reaction rate will be very slow, resulting in low conversion.

  • Solution: Gradually increase the reaction temperature in increments of 10-20 °C, monitoring the reaction by TLC. For high-boiling solvents, reflux is typically sufficient.

Problem 2: Presence of Significant Impurities

The formation of side products can complicate purification and significantly reduce the yield of the desired product.

Caption: Desired vs. side reaction pathways.

• Side Product A: N-[2-(carboxyethylthio)phenyl]-α-alanine

  • Explanation: This side product has been reported in the reaction of 2-aminothiophenol with acrylic acid.[6][7] It likely arises from the amino group of the Michael addition intermediate (or another molecule of 2-aminothiophenol) undergoing a Michael addition with a second molecule of acrylic acid, instead of the desired intramolecular cyclization. This is more likely to occur if there is a localized excess of acrylic acid.

  • Solutions:

    • Slow Addition: Add the acrylic acid dropwise to a heated solution of the 2-aminothiophenol. This maintains a low concentration of the acrylic acid, favoring the intramolecular cyclization over the intermolecular side reaction.

    • Stoichiometry Control: Use a slight excess of 2-aminothiophenol (e.g., 1.1 equivalents) to ensure all the acrylic acid is consumed, minimizing the chance of a second addition.

• Side Product B: Disulfide of 2-Aminothiophenol

  • Explanation: As mentioned previously, 2-aminothiophenol can oxidize to its disulfide. This impurity may be carried through the reaction and complicate purification.

  • Solution: Degas the solvent before starting the reaction and maintain an inert atmosphere (nitrogen or argon) throughout the process.

Problem 3: Difficulty in Product Purification

Even with a good yield, isolating the pure product can be challenging. The product may be an oil or a solid that is difficult to crystallize, or it may co-elute with impurities during chromatography.

• Challenge 1: Product is a persistent oil or waxy solid.

  • Explanation: The presence of minor impurities can often inhibit crystallization.

  • Solutions:

    • Column Chromatography: This is a reliable method to remove both more and less polar impurities. Based on literature for similar compounds, a good starting point for the eluent is a gradient of ethyl acetate in petroleum ether or hexane (e.g., starting from 100% petroleum ether and gradually increasing to 30-50% ethyl acetate).[5]

    • Trituration: If the product is a crude solid, try triturating (suspending and stirring) it in a solvent in which the product is sparingly soluble but the impurities are more soluble. Diethyl ether or a mixture of hexane and ethyl acetate can be effective.

• Challenge 2: Difficulty with Recrystallization.

  • Explanation: Finding a suitable single or binary solvent system for recrystallization can be a trial-and-error process.

  • Solutions:

    • Solvent Screening: Test the solubility of your crude product in a range of solvents of varying polarity (e.g., ethanol, isopropanol, butanol, ethyl acetate, toluene, hexane) at room temperature and at their boiling points. An ideal solvent will dissolve the product when hot but not when cold.

    • Binary Solvent System: If a single solvent is not effective, try a binary system. Dissolve the crude product in a minimum amount of a hot solvent in which it is soluble (e.g., ethanol or acetone), and then slowly add a hot "anti-solvent" in which it is insoluble (e.g., water or hexane) until the solution becomes slightly turbid. Allow the solution to cool slowly. A butanol/water or toluene/hexane system could be a good starting point.[8]

Experimental Protocols

Protocol 1: Synthesis of 2,3-dihydro-1,5-benzothiazepin-4(5H)-one

This protocol is a general guideline and may require optimization.

• Setup: To a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2-aminothiophenol (1.0 eq).

• Solvent Addition: Add a suitable solvent such as toluene (approx. 5-10 mL per gram of 2-aminothiophenol).

• Inert Atmosphere: Purge the system with nitrogen for 10-15 minutes.

• Heating: Heat the solution to reflux.

• Reagent Addition: Slowly add acrylic acid (1.05 eq) dropwise to the refluxing solution over 30 minutes.

• Reaction: Continue to heat the reaction mixture at reflux for 4-6 hours. Monitor the reaction progress by TLC (e.g., 7:3 Hexane:Ethyl Acetate).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (2x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

Protocol 2: Purification by Column Chromatography

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of a volatile solvent (e.g., dichloromethane) and then adding the silica gel and evaporating the solvent.

• Column Packing: Pack a silica gel column using a nonpolar solvent (e.g., hexane or petroleum ether).

• Loading: Carefully add the dried slurry of the crude product onto the top of the packed column.

• Elution: Begin eluting with the nonpolar solvent, then gradually increase the polarity by adding ethyl acetate. A typical gradient might be from 0% to 30% ethyl acetate in hexane.[5]

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2,3-dihydro-1,5-benzothiazepin-4(5H)-one.

References

• Synthesis of the 1,5‐Benzothiazepane Scaffold – Established Methods and New Developments. (2023). ChemMedChem. [Link]

• Lee, A. S.-Y., & Chung, C.-H. (2012). L-Proline Catalyzed Condensation Reaction of Aldehyde or Carboxylic Acid with 2-Aminothiophenol under Solvent-Free and Microwave Irradiation. Journal of Applied Science and Engineering. [Link]

• Rutkauskas, K., & Beresnevicius, Z. ‐I. (2006). Reaction of 2‐Aminothiophenol with Acrylic Acid and Conversion of the Resultant Adducts. ChemInform. [Link]

• Gudipati, R., et al. (2015). Synthesis and biological evaluation of novel 1,5-benzothiazepin-4(5H)-ones as potent antiangiogenic and antioxidant agents. Medicinal Chemistry Research. [Link]

• Process for the preparation of benzothiazepinone derivatives. (1994).

• Reaction of 2‐Aminothiophenol with Acrylic Acid and Conversion of the Resultant Adducts. (2006). Semantic Scholar. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 2733673, 3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, (2S,3S)-. Retrieved from [Link]

• Synthesis, characterization, anti-angiogenic and anti-oxidant activities of 1,5-benzothiazepin-4-(5H)-one derivatives. (2015). Journal of Chemical and Pharmaceutical Research. [Link]

• Zerzouf, A., et al. (2001). Synthesis and reactivity of 2,3-dihydro-3-hydroxy-2-phenyl-1,5-benzothiazepin-4(5H)-one derivatives. ResearchGate. [Link]

• Chapter 10: Synthesis, Properties, and Biological Applications of Benzothiazepines. (2022). Elsevier. [Link]

• Green methodologies for the synthesis of 2-aminothiophene. (2022). Bioresources and Bioprocessing. [Link]

• Diltiazem Hydrochloride. (2018). Regulations.gov. [Link]

• Benzothiazepinone Binding Domain of Purified L-Type Calcium Channels: Direct Labeling Using a Novel Fluorescent Diltiazem Analog. (1993). Biochemistry. [Link]

• Reaction of 2-Acylamino-3,3-dichloroacrylonitriles with 2-Aminothiophenol. (2017). ResearchGate. [Link]

• 1, 5-Benzothiazepine: As Potential Biologically Active Agent. (2016). Der Pharma Chemica. [Link]

• Iodine-mediated synthesis of indole-fused benzothiazepinones through intramolecular C2-amidation of amide-tethered C3-sulfenylindoles. (2021). Organic & Biomolecular Chemistry. [Link]

• Isolation process for 2-aminothiophenol. (1957).
• A process for the preparation of diltiazem. (1992).

• (2R,3R)-3-Hydroxy-2-(4-methoxy-3-methylphenyl)-2,3-dihydrobenzo[b][1][2]thiazepin-4(5H)-one. Pharmaffiliates. [Link]

• 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-. (2018). SIELC Technologies. [Link]

• Formation of N-substituted 2-iminothiolanes when amino groups in proteins and peptides are modified by 2-iminothiolane. (1995). PubMed. [Link]

• Reactions of acryl thioamides with iminoiodinanes as a one-step synthesis of N-sulfonyl-2,3-dihydro-1,2-thiazoles. (2022). National Institutes of Health. [Link]

• Process for the manufacture of diltiazem. (1996).

• Separation of p-((1,2-Dihydro-2-oxooxazolo(5,4-d)pyrimidin-5-yl)amino)benzenesulphonamide on Newcrom R1 HPLC column. (2018). SIELC Technologies. [Link]

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• 2. growingscience.com [growingscience.com]
• 3. L-Proline Catalyzed Condensation Reaction of Aldehyde or Carboxylic Acid with 2-Aminothiophenol under Solvent-Free and Microwave Irradiation - Journal of Applied Science and Engineering [jase.tku.edu.tw]
• 4. EP0324181B1 - Process for the preparation of benzothiazepinone derivatives - Google Patents [patents.google.com]
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• 7. sci-hub.box [sci-hub.box]
• 8. WO1992010485A1 - A process for the preparation of diltiazem - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 1,5-Benzothiazepines from Chalcones

Welcome to the technical support center for the synthesis of 1,5-benzothiazepines. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of the acid- or base-catalyzed condensation reaction between chalcones and 2-aminothiophenol. Here, we address common experimental challenges, provide in-depth mechanistic explanations, and offer validated protocols to help you minimize side reactions and maximize the yield and purity of your target compounds.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the synthesis. Each issue is presented in a question-and-answer format to provide direct and actionable advice.

Issue 1: Low or No Yield of the Desired 1,5-Benzothiazepine

Question: My reaction is complete (starting materials consumed), but the yield of the 1,5-benzothiazepine is significantly lower than expected. What are the likely causes and how can I fix this?

Answer: Low yields in this synthesis almost always point to the formation of stable side products that compete with the desired intramolecular cyclization. The primary culprit is the formation of a stable, uncyclized Michael adduct.

Core Problem: Formation of a Stable Michael Adduct

The reaction proceeds in two key steps: (1) a thia-Michael addition of the thiol group from 2-aminothiophenol to the chalcone, forming an intermediate, followed by (2) an intramolecular cyclization of the amino group onto the carbonyl, which then dehydrates to form the benzothiazepine.[1][2] If the intermediate from the first step is stabilized or if the conditions are not optimal for the second step, the reaction can stall, leading to a low yield of the final product.

Troubleshooting Steps:

• Confirm the Side Product: Analyze your crude reaction mixture using LC-MS or ¹H NMR. The Michael adduct will have a mass corresponding to the sum of your two starting materials and its NMR spectrum will lack the characteristic imine (C=N) signal of the benzothiazepine, but will show signals for both the primary amine (NH₂) and the ketone (C=O).

• Adjust the Catalyst and Solvent System: The choice of catalyst is critical for driving the reaction to completion.

  • Acid Catalysis: Strong acids like HCl or trifluoroacetic acid (TFA) are often used to protonate the carbonyl group, making it more electrophilic and promoting the final cyclization and dehydration steps. If your yield is low, consider increasing the catalytic amount of acid or switching to a stronger acid.

  • Solvent Choice: The solvent can influence the stability of intermediates. Protic solvents like ethanol or methanol can facilitate proton transfer required for cyclization.[1] Some modern "green" approaches have found success using media like polyethylene glycol (PEG-400) or even solvent-free conditions with a solid catalyst, which can dramatically improve yields and reaction times.[3][4][5]

• Increase Reaction Temperature: The intramolecular cyclization step often has a higher activation energy than the initial Michael addition. If you are running the reaction at room temperature, gently heating the mixture to reflux (e.g., in ethanol) can provide the necessary energy to overcome this barrier and drive the formation of the final product.[2] However, be cautious, as excessive heat can sometimes promote other side reactions.[6]

Issue 2: Presence of Multiple Unidentified Spots on TLC

Question: My TLC plate of the crude reaction mixture shows multiple products, and purification is proving difficult. What are these side products and how can I prevent their formation?

Answer: The appearance of multiple spots indicates a lack of selectivity, often caused by competing reaction pathways. Besides the Michael adduct discussed above, other common side reactions include self-condensation of the chalcone and oxidation of the 2-aminothiophenol.

Common Side Products and Prevention Strategies:

Side Product	Formation Mechanism	Prevention Strategy
Michael Adduct	The thiol adds to the chalcone, but the subsequent intramolecular cyclization fails to occur.	Use a suitable acid catalyst (e.g., glacial acetic acid, TFA) and consider heating to promote cyclization.
Chalcone Dimer/Polymer	Under strongly basic conditions, the enolate of the chalcone can react with another molecule of chalcone in a Michael-type self-condensation.[7]	Avoid using strong, non-nucleophilic bases. If a base is required, use a milder base like piperidine. Alternatively, add the chalcone slowly to the reaction mixture to keep its instantaneous concentration low.
Disulfide	The thiol group of 2-aminothiophenol is sensitive to oxidation, especially in the presence of air and certain metal catalysts, leading to the formation of a disulfide dimer.	Degas your solvent before use and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). Ensure high purity of the 2-aminothiophenol starting material.
Benzothiazole Derivatives	Under certain oxidative conditions or with specific catalysts, 2-aminothiophenol can react with aldehydes (impurities or chalcone degradation products) to form benzothiazoles.[8]	Ensure the purity of your chalcone and run the reaction under an inert atmosphere to prevent oxidative degradation.

Workflow for Minimizing Side Products:

The following diagram illustrates a decision-making process to improve reaction selectivity.

Caption: Troubleshooting workflow for improving reaction selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the detailed reaction mechanism for the formation of 1,5-benzothiazepines from chalcones?

A1: The reaction is a one-pot, two-step process. The most widely accepted mechanism involves:

• Thia-Michael Addition: The sulfur atom of the thiol group in 2-aminothiophenol acts as a soft nucleophile and attacks the β-carbon of the α,β-unsaturated ketone system of the chalcone. This 1,4-conjugate addition forms a linear ketone intermediate.[1][2]

• Intramolecular Cyclocondensation: The amino group of the intermediate then performs a nucleophilic attack on the carbonyl carbon. This is often the rate-limiting step and is typically promoted by an acid catalyst, which activates the carbonyl group. The resulting hemiaminal intermediate rapidly eliminates a molecule of water to form the stable seven-membered imine ring of the 2,3-dihydro-1,5-benzothiazepine.[5]

The diagram below outlines the primary reaction pathway versus the most common off-target reaction.

Caption: Desired reaction pathway versus the common side pathway.

Q2: How does the choice of catalyst (acid vs. base) affect the outcome?

A2: The catalyst choice is arguably the most critical parameter for controlling this reaction.

• Acid Catalysts (e.g., Glacial Acetic Acid, HCl, TFA, Ceric Ammonium Nitrate): These are the most commonly used catalysts.[1] They function by protonating the chalcone's carbonyl group, which increases its electrophilicity. This activation is crucial for promoting the intramolecular nucleophilic attack by the weakly basic amino group, thereby facilitating the final cyclization and dehydration steps and minimizing the accumulation of the Michael adduct intermediate.

• Base Catalysts (e.g., Piperidine, NaOH): Base catalysis is less common and can be problematic. While a base can deprotonate the thiol to form a more potent thiolate nucleophile for the initial Michael addition, it can also deprotonate the α-carbon of the chalcone's ketone. This can lead to undesired side reactions like chalcone self-condensation or retro-aldol reactions.[7][9] If a base is used, a mild one like piperidine is preferred.[1]

Q3: Can you provide a reliable, general protocol for this synthesis?

A3: Yes. The following protocol is a robust starting point that utilizes mild acid catalysis and is effective for a wide range of substituted chalcones. Microwave-assisted methods can also significantly reduce reaction times.

Experimental Protocol: Acetic Acid-Catalyzed Synthesis of a 1,5-Benzothiazepine

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the chalcone (1.0 eq.) in absolute ethanol (approx. 0.2 M concentration).

• Addition of Thiophenol: To the stirring solution, add 2-aminothiophenol (1.1 eq.). A slight excess ensures the complete consumption of the chalcone.

• Catalyst Addition: Add glacial acetic acid (20 mol%) to the mixture.

• Reaction Monitoring: Heat the reaction mixture to reflux (approx. 78 °C for ethanol). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) every hour. A typical mobile phase is Hexane:Ethyl Acetate (7:3). The disappearance of the chalcone spot indicates the completion of the reaction, which usually takes 2-6 hours.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. A solid product may precipitate. If not, slowly add cold water to the flask until a precipitate forms.

• Isolation and Purification: Collect the solid product by vacuum filtration. Wash the solid with cold water and then a small amount of cold ethanol to remove impurities. The crude product can be further purified by recrystallization from ethanol to yield the pure 1,5-benzothiazepine.

References

• Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. National Institutes of Health (NIH). Available at: [Link]

• 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents. MDPI. Available at: [Link]

• An Improved Procedure for the Synthesis of 1,5-Benzothiazepines Using Ceric Ammonium Nitrate (CAN). ResearchGate. Available at: [Link]

• Microwave assisted heterocyclization: A rapid and efficient synthesis of 1,5-benzothiazepines. Indian Journal of Chemistry. Available at: [Link]

• H-ferrierite zeolite: As an effective and reusable heterogeneous catalyst for synthesis of 1,5-benzothiazepine under solvent free condition and 1,3-dipolar cycloaddition in water. ResearchGate. Available at: [Link]

• Recent Advances in Bioactive 1,5-Benzothiazepine-based Compounds: Highlights from 2012 to 2022. Chem Rev Lett. Available at: [Link]

• 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents. PubMed. Available at: [Link]

• Chemistry and Pharmacological diversity of Benzothiazepine - Excellent pathway to drug discovery. National Institutes of Health (NIH). Available at: [Link]

• Multicomponent Catalytic Synthesis Of 1,5-Benzodiazepines: An Update. ResearchGate. Available at: [Link]

• Benzothiazines in Synthesis. Further Studies of the Intramolecular, Stereoselective Addition of Sulfonimidoyl Carbanions to α,β-Unsaturated Functional Groups. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of 2,3-dihydro-1,5-benzothiazepines (4a–f) from chalcone 2 and o-aminothiophenol 1. ResearchGate. Available at: [Link]

• 1, 5-Benzothiazepines in Medicinal Chemistry: Structural Diversity, Biological Targets and Drug Discovery. Zenodo. Available at: [Link]

• Synthesis of Substituted Benzothiazepine Compounds with Medicinal Potential. ResearchGate. Available at: [Link]

• Michael Addition Reaction Catalyzed by Imidazolium Chloride to Protect Amino Groups and Construct Medium Ring Heterocycles. MDPI. Available at: [Link]

• Synthesis of the 1,5‐benzothiazepane Scaffold – Established Methods and New Developments. National Institutes of Health (NIH). Available at: [Link]

• One-pot synthesis of benzo[b][10]diazepines via the carbonylative Sonogashira reaction and aza-Michael addition cyclocondensation. Royal Society of Chemistry. Available at: [Link]

• Synthesis of Novel 2,3-Dihydro-1,5-Benzothiazepines as α-Glucosidase Inhibitors: In Vitro, In Vivo, Kinetic, SAR, Molecular Docking, and QSAR Studies. National Institutes of Health (NIH). Available at: [Link]

• Reactions of 2-aminothiphenols with chalcones in an ionic liquid medium: A chemoselective catalyst-free synthesis of 1,5-benzothiazepines. ResearchGate. Available at: [Link]

• Synthesis of benzothiazepines (review). Semantic Scholar. Available at: [Link]

• Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). MDPI. Available at: [Link]

• Design and synthesis of chalcone derivatives as potential non-purine xanthine oxidase inhibitors. National Institutes of Health (NIH). Available at: [Link]

• Synthesis, Reactions and Pharmacological Applications of Chalcones and Their Derivatives- A Mini Review. Modern Chemistry & Applications. Available at: [Link]

• Solvent-Free Aldol Condensation Reactions: Synthesis of Chalcone Derivatives. Royal Society of Chemistry. Available at: [Link]

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• 3. 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Purification of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

Welcome to the technical support guide for the purification of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this and structurally similar 1,5-benzothiazepine scaffolds. As your application scientist, my goal is not to provide a single, rigid protocol, but to empower you with the strategic knowledge to develop, optimize, and troubleshoot your purification workflow effectively. We will explore the causality behind methodological choices, ensuring a robust and reproducible purification strategy.

Part 1: Initial Assessment & Impurity Profile

Before any purification attempt, a critical first step is to understand the nature of your crude material. The likely impurities are dictated by the synthetic route used. A common synthesis for 1,5-benzothiazepines involves the condensation of a substituted 2-aminothiophenol with an α,β-unsaturated carbonyl compound.[1] This allows us to anticipate potential contaminants.

Frequently Asked Questions: Understanding Your Crude Product

Q1: What are the most probable impurities I should expect in my crude 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one?

A1: Based on the common synthetic pathway, your primary impurities are likely to be:

• Unreacted Starting Materials: 2-Aminothiophenol and the corresponding thienyl-substituted α,β-unsaturated ketone (e.g., 1-(2-thienyl)prop-2-en-1-one).

• Side-Reaction Products: Potential for disulfide bond formation from the oxidation of 2-aminothiophenol.

• Catalyst and Reagent Residues: Acids, bases, or coupling agents used in the reaction may persist after workup.[2]

• Solvent Residues: Residual solvents from the reaction or initial extraction.

Caption: Decision workflow for purification method selection.

Frequently Asked Questions: Method Selection & Optimization

Q2: My crude product is a solid. Should I always try recrystallization first?

A2: Yes, absolutely. Recrystallization is the most efficient and scalable purification technique for solids. [3]It requires minimal equipment and can yield highly pure crystalline material if a suitable solvent is found. Chromatography should be your second choice, as it is more resource-intensive. [4] Q3: How do I select an appropriate solvent system for recrystallization?

A3: The ideal solvent is one in which your target compound has high solubility at elevated temperatures but low solubility at room or sub-ambient temperatures. [5]Impurities should either be completely soluble or insoluble at all temperatures. A systematic approach involves testing small amounts of your crude product in a variety of solvents with different polarities (e.g., ethanol, isopropanol, ethyl acetate, toluene, hexane/ethyl acetate mixtures).

Q4: I tried recrystallization, but my compound "oiled out." What does this mean and what should I do?

A4: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of your compound. [6]Instead of crystallizing, it separates as a liquid phase.

• Causality: This often happens if the boiling point of the solvent is too high or if the solution is cooled too rapidly.

• Solution: Re-heat the solution to re-dissolve the oil. Add a small amount of a co-solvent in which the compound is more soluble to lower the supersaturation point, then allow it to cool much more slowly. Scratching the inside of the flask with a glass rod can also help induce nucleation. [6] Q5: My compound is an oil / recrystallization failed. How do I develop a method for column chromatography?

A5: Method development for column chromatography starts with Thin Layer Chromatography (TLC). [7]1. Solvent Screening: Screen various solvent systems (e.g., Hexane/Ethyl Acetate, Dichloromethane/Methanol) to find one that gives your target compound a Retention Factor (Rf) of approximately 0.3. [8]2. Spotting: On a TLC plate, spot your crude material, and if available, pure starting materials to help identify impurities. 3. Optimization: Adjust the solvent ratio to achieve good separation between your product spot and any impurity spots. If your compound is basic (common for nitrogen-containing heterocycles), adding a small amount (0.1-1%) of triethylamine to the mobile phase can prevent streaking by neutralizing acidic sites on the silica gel. [6] Q6: When is it necessary to escalate to Preparative HPLC?

A6: Preparative High-Performance Liquid Chromatography (HPLC) is a high-resolution technique best reserved for challenging purifications. [9]Consider it when:

• Impurities are very close in polarity to your product and cannot be separated by flash chromatography.

• You are purifying a small quantity (<50 mg) of a precious compound. [10]* The final product requires very high purity (>99.5%) for applications like pharmaceutical development. Benzodiazepines and related heterocyclic structures are often analyzed and purified using reverse-phase HPLC, typically with C8 or C18 columns and mobile phases consisting of acetonitrile/methanol and a buffer. [7][11][12]

Part 3: Experimental Protocols & Troubleshooting Guides

Here you will find actionable protocols and tables to address specific experimental challenges.

Protocol 1: Recrystallization

• Solvent Selection: In a test tube, add ~20 mg of crude material. Add a candidate solvent dropwise while heating until the solid dissolves.

• Dissolution: Transfer the bulk of your crude solid to an appropriately sized Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid. [5]3. Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper. [3]4. Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Avoid disturbing the flask to encourage the growth of large crystals. [3]5. Cooling: Once at room temperature, you may place the flask in an ice bath to maximize product precipitation.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities. [5]8. Drying: Dry the crystals under vacuum to remove all solvent.

Troubleshooting Guide: Recrystallization

Issue	Possible Cause(s)	Recommended Solution(s)
No Crystals Form	- Too much solvent was used.- Compound is highly soluble even at low temperatures.	- Evaporate some solvent and allow it to cool again.- Try a different solvent or a binary solvent system. [4]
Product "Oils Out"	- Solution cooled too quickly.- Solvent boiling point is higher than the compound's melting point.	- Reheat, add more solvent, and cool slowly.- Add a seed crystal to induce crystallization.<[6]br>- Choose a lower-boiling point solvent.
Low Recovery	- Too much solvent was used.- Compound has significant solubility in cold solvent.- Premature crystallization during hot filtration.	- Use the minimum amount of hot solvent.- Cool the filtrate in an ice bath for a longer duration.- Ensure filtration apparatus is pre-heated. [3]
Poor Purity	- Inappropriate solvent choice.- Solution cooled too rapidly, trapping impurities.	- Re-recrystallize from a different solvent.- Ensure slow, undisturbed cooling. [3]

Protocol 2: Flash Column Chromatography

• Column Selection & Packing: Choose a column size appropriate for your sample amount (typically a 1:20 to 1:100 ratio of crude material to silica gel by mass). Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into the column and allow it to pack under positive pressure, ensuring no air bubbles are trapped. [8]2. Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane.

  • Wet Loading: Carefully apply the sample solution directly to the top of the silica bed.

  • Dry Loading (Recommended): Adsorb the dissolved sample onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the column. This often leads to better resolution.

• Elution: Begin eluting with your starting solvent system. Apply gentle air pressure to maintain a steady flow rate.

• Fraction Collection: Collect eluent in fractions (e.g., in test tubes).

• Monitoring: Monitor the separation by periodically analyzing the collected fractions by TLC.

• Gradient Elution (Optional): If separation is poor or some compounds are not eluting, you can gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate system). [8]7. Isolation: Combine the fractions containing the pure product (as determined by TLC) and remove the solvent using a rotary evaporator.

Troubleshooting Guide: Column Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Separation	- Inappropriate solvent system.- Column was overloaded.- Column packed improperly (channeling).	- Re-optimize the mobile phase using TLC for better spot separation.- Reduce the sample load (should be 1-5% of silica mass).<[6]br>- Repack the column carefully, ensuring a homogenous bed.
Compound Won't Elute	- Compound is too polar for the mobile phase.- Compound is irreversibly binding to silica (acidic/basic interactions).	- Drastically increase the polarity of the mobile phase (e.g., switch to a DCM/Methanol system).- For basic compounds, add 0.1-1% triethylamine or ammonia to the mobile phase.<[6]br>- Consider a different stationary phase like alumina. [6]
Compound Elutes Too Fast (in solvent front)	- Mobile phase is too polar.	- Decrease the polarity of the mobile phase (e.g., increase the hexane proportion).
Streaking/Tailing Peaks	- Compound is interacting with acidic silica sites.- Sample was not loaded in a concentrated band.	- Add a modifier like triethylamine (for bases) or acetic acid (for acids) to the mobile phase.- Use the dry loading technique to ensure a narrow starting band.

References

• Overcoming challenges in the purification of heterocyclic compounds - Benchchem.
• troubleshooting guide for the synthesis of heterocyclic compounds - Benchchem.
• Synthesis of the 1,5‐Benzothiazepane Scaffold – Established Methods and New Developments - PMC - PubMed Central.
• Technical Support Center: Purification of 1H-1,5-Benzodiazepine Derivatives by Chrom
• Avoiding impurities in the synthesis of heterocyclic compounds - Benchchem.
• Purification: Troubleshooting Flash Column Chromatography - University of Rochester, Department of Chemistry.
• How to Purify an organic compound via recrystallization or reprecipitation?
• A process for the preparation of diltiazem - Google P
• RECRYSTALLIZ
• Tips & Tricks: Recrystallization - University of Rochester, Department of Chemistry.
• Development of a validated HPLC method for the separation and analysis of a Bromazepam, Medazepam and Midazolam mixture - PMC - PubMed Central.
• Benzodiazepines: sample preparation and HPLC methods for their determin
• Process for the preparation of intermediates for the synthesis of diltiazem - P
• Innovative Synthesis of Diltiazem/Clentiazem Analogs - Southern Adventist University.
• (2S-cis)-(+)-2,3-Dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one - ChemicalBook.
• Diltiazem EP Impurity F | 42399-40-6 - SynZeal.
• Synthesis of the 1,5‐Benzothiazepane Scaffold – Established Methods and New Developments - ResearchG
• A Simple and Reliable Liquid Chromatographic Method for Simultaneous Determination of Five Benzodiazepine Drugs in Human Plasma - MDPI.
• Recent Advances in Bioactive 1,5-Benzothiazepine-based Compounds: Highlights

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• 12. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Poor Solubility of 1,5-Benzothiazepine Derivatives in Biological Assays

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 1,5-benzothiazepine derivatives in their biological assays. As a Senior Application Scientist, I have structured this resource to provide not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions in your experimental design. Our goal is to equip you with the expertise to troubleshoot and overcome these common, yet critical, hurdles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and concerns regarding the solubility of 1,5-benzothiazepine derivatives.

Q1: Why are my 1,5-benzothiazepine derivatives showing poor solubility in aqueous assay buffers?

A1: 1,5-Benzothiazepine derivatives are a class of heterocyclic compounds that often possess a high degree of lipophilicity (hydrophobicity) due to their fused ring structure and various substituents.[1] This inherent lipophilicity makes them poorly soluble in aqueous environments, such as cell culture media and biochemical assay buffers.[2] The extent of solubility is influenced by specific physicochemical properties like the octanol-water partition coefficient (LogP) and the acid dissociation constant (pKa) of the individual derivative.

Q2: I dissolve my compound in 100% DMSO, but it precipitates when I add it to my aqueous assay buffer. What is happening?

A2: This is a classic example of exceeding the kinetic solubility of your compound.[3] While your 1,5-benzothiazepine derivative may be readily soluble in a strong organic solvent like Dimethyl Sulfoxide (DMSO), this high-concentration stock solution becomes supersaturated when introduced into an aqueous buffer where the compound's solubility is much lower.[4] This supersaturation is thermodynamically unstable, leading to the rapid precipitation of the compound out of the solution.[5]

Q3: What is the difference between kinetic and thermodynamic solubility, and why is it important for my assays?

A3: Understanding this distinction is crucial for reliable assay results.

• Kinetic Solubility is the concentration of a compound that can be reached by diluting a high-concentration stock (usually in DMSO) into an aqueous buffer before precipitation occurs. It's a measure of how quickly a compound falls out of a supersaturated solution and is highly relevant for most in vitro assays where compounds are introduced from a DMSO stock.[3]

• Thermodynamic Solubility is the true equilibrium solubility, representing the maximum concentration of a compound that can dissolve in a solvent when excess solid material is present and the system has reached equilibrium.[6]

For most biological assays, you are primarily concerned with the kinetic solubility. If your working concentration exceeds the kinetic solubility, you will likely see compound precipitation, leading to inaccurate and unreliable data.

Q4: Can I just filter out the precipitate and use the remaining solution?

Part 2: Troubleshooting Guides & In-Depth Protocols

This section provides detailed, step-by-step guidance for systematically addressing and overcoming the solubility challenges of 1,5-benzothiazepine derivatives.

Initial Assessment: Determining the Solubility of Your Compound

Before attempting to enhance solubility, it is essential to first quantify the extent of the problem. This involves determining the kinetic and/or thermodynamic solubility of your 1,5-benzothiazepine derivative in your specific assay buffer.

This protocol is designed for the rapid assessment of kinetic solubility, which is often the most relevant parameter for early-stage drug discovery and high-throughput screening (HTS).

Principle: A concentrated stock solution of the compound in DMSO is serially diluted in the aqueous assay buffer. The onset of precipitation is detected by methods such as turbidimetry (light scattering) or nephelometry.

Materials:

• 1,5-Benzothiazepine derivative

• Dimethyl Sulfoxide (DMSO), anhydrous

• Aqueous assay buffer (e.g., PBS, pH 7.4)

• 96-well microplates (clear bottom for UV, or black for nephelometry)

• Plate reader with nephelometry or UV-Vis capabilities

• Multichannel pipette

Step-by-Step Procedure:

• Prepare Stock Solution: Accurately weigh and dissolve your 1,5-benzothiazepine derivative in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM). Ensure complete dissolution.

• Serial Dilution in DMSO: In a separate 96-well plate, perform a serial dilution of your stock solution in 100% DMSO to create a range of concentrations (e.g., from 10 mM down to 0.1 mM).

• Addition to Aqueous Buffer: In a new 96-well plate, add a fixed volume of your aqueous assay buffer to each well (e.g., 198 µL).

• Compound Addition: Using a multichannel pipette, transfer a small, equal volume (e.g., 2 µL) from your DMSO serial dilution plate to the corresponding wells of the aqueous buffer plate. This will result in a final DMSO concentration of 1% (v/v).

• Incubation: Incubate the plate at room temperature or your assay temperature (e.g., 37°C) for a set period, typically 1-2 hours, allowing for equilibration.

• Measurement:

  • Nephelometry/Turbidimetry: Measure the light scattering in each well. A sharp increase in signal indicates the formation of a precipitate.

  • UV-Vis Spectroscopy: After incubation, centrifuge the plate to pellet any precipitate. Carefully transfer the supernatant to a new UV-compatible plate and measure the absorbance at the compound's λmax. A plateau in absorbance indicates the point of maximum solubility.

• Data Analysis: The kinetic solubility is the highest concentration at which no significant increase in light scattering or a plateau in absorbance is observed.

Strategies for Enhancing Solubility

Once you have determined the baseline solubility of your 1,5-benzothiazepine derivative, you can employ several strategies to improve it. The choice of method will depend on the physicochemical properties of your specific compound and the tolerance of your biological assay to various excipients.

Causality: Many 1,5-benzothiazepine derivatives contain ionizable nitrogen atoms, making their solubility pH-dependent. By adjusting the pH of the assay buffer, you can shift the equilibrium towards the more soluble, ionized form of the compound. For basic compounds, lowering the pH will increase solubility, while for acidic compounds, increasing the pH will have the same effect.

When to Use: This is a primary strategy to consider if your 1,5-benzothiazepine derivative has a pKa within a range that is compatible with your biological assay (typically pH 6.0-8.0).

Troubleshooting & Protocol:

Q: How do I know the pKa of my compound? A: If the experimental pKa is not available, you can use computational tools or search databases like PubChem for predicted values. For example, the well-known 1,5-benzothiazepine drug, Diltiazem, has a predicted basic pKa of around 7.7.

Protocol 2: pH-Dependent Solubility Profiling

• Prepare Buffers: Prepare a series of buffers with different pH values that are compatible with your assay (e.g., phosphate or citrate buffers ranging from pH 5.5 to 8.5).

• Perform Solubility Assay: Conduct the Kinetic Solubility Assay (Protocol 1) in each of these buffers.

• Analyze Results: Plot the measured solubility against the buffer pH. This will reveal the optimal pH range for keeping your compound in solution.

• Assay Implementation: If possible, adjust the pH of your final biological assay to the optimal pH identified. Always include a vehicle control at the new pH to ensure the pH change itself does not affect your assay results.

Causality: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution in small amounts, can increase the solubility of hydrophobic compounds by reducing the polarity of the solvent system.

When to Use: When pH modification is not effective or feasible, and your assay can tolerate low percentages of organic solvents. Common co-solvents include ethanol, polyethylene glycol (PEG), and propylene glycol.

Troubleshooting & Protocol:

Q: Which co-solvent should I choose, and at what concentration? A: The choice of co-solvent and its concentration must be empirically determined and balanced against its potential to interfere with the biological assay. It is crucial to run a solvent tolerance test with your assay beforehand.

Protocol 3: Co-solvent Solubility Enhancement

• Prepare Co-solvent Buffers: Prepare your aqueous assay buffer containing different concentrations of a co-solvent (e.g., 1%, 2%, 5% ethanol).

• Perform Solubility Assay: Conduct the Kinetic Solubility Assay (Protocol 1) in each of the co-solvent-containing buffers.

• Determine Optimal System: Identify the lowest concentration of the co-solvent that provides the desired solubility for your compound.

• Validate in Assay: Run a vehicle control with the chosen co-solvent concentration in your biological assay to confirm it does not cause any artifacts.

Data Presentation: Comparative Solubilizing Effects of Common Co-solvents

Co-solvent (5% v/v in water)	Example Solubility Enhancement (Fold Increase) for a Model Hydrophobic Compound
Ethanol	5-15
Propylene Glycol	10-30
PEG 400	20-50
Glycerol	2-10

Note: Data is illustrative and the actual enhancement will vary depending on the specific 1,5-benzothiazepine derivative.

Causality: Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), form micelles in aqueous solutions.[8] These micelles have a hydrophobic core that can encapsulate poorly soluble drug molecules, thereby increasing their apparent solubility in the bulk aqueous phase.[9]

When to Use: This is a powerful technique, particularly for very hydrophobic compounds. However, care must be taken as surfactants can interfere with cell membranes and protein activity. Non-ionic surfactants are generally preferred due to their lower potential for biological interference.[9]

Troubleshooting & Protocol:

Q: Which surfactant is best for my assay? A: Non-ionic surfactants like Tween® 80 or Pluronic® F-68 are often good starting points due to their biocompatibility. The optimal choice and concentration need to be determined experimentally.

Protocol 4: Surfactant-Mediated Solubilization

• Select Surfactant: Choose a non-ionic surfactant compatible with your assay.

• Prepare Surfactant Solutions: Prepare solutions of the surfactant in your assay buffer at various concentrations, ensuring some are above the known CMC of the surfactant.

• Perform Solubility Assay: Conduct the Kinetic Solubility Assay (Protocol 1) in each of the surfactant solutions.

• Identify Optimal Concentration: Determine the lowest surfactant concentration that achieves the desired solubility.

• Assay Validation: It is critical to run controls to ensure the surfactant does not interfere with your assay. This includes a vehicle control (buffer with surfactant) and potentially a positive control in the presence of the surfactant.

Data Presentation: Comparison of Surfactant Properties

Surfactant	Type	Typical CMC (mM)	Notes
Sodium Lauryl Sulfate (SLS)	Anionic	~8	High solubilizing capacity, but can denature proteins.
Tween® 80 (Polysorbate 80)	Non-ionic	~0.012	Commonly used, generally biocompatible at low concentrations.
Pluronic® F-68	Non-ionic	~1.0	Biocompatible, often used in cell culture.
CTAB	Cationic	~1	Can be cytotoxic.

This data is compiled from multiple sources to provide a comparative overview.[10][11]

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[12] They can form inclusion complexes with poorly soluble molecules, like 1,5-benzothiazepine derivatives, effectively "hiding" the hydrophobic part of the drug and increasing its aqueous solubility.[13]

When to Use: This is an excellent method for increasing solubility with generally low biological interference. Modified cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are often preferred due to their higher aqueous solubility and lower toxicity compared to native cyclodextrins.[12]

Troubleshooting & Protocol:

Protocol 5: Solubilization using Cyclodextrins

• Choose a Cyclodextrin: HP-β-CD is a common and effective choice.

• Prepare Cyclodextrin Solutions: Dissolve HP-β-CD in your assay buffer at a range of concentrations (e.g., 1, 5, 10 mM).

• Perform Solubility Assay: Conduct the Kinetic Solubility Assay (Protocol 1) in each of the cyclodextrin solutions.

• Determine Molar Ratio: Analyze the data to find the cyclodextrin concentration that provides sufficient solubility. This can also be used to estimate the drug:cyclodextrin molar ratio required.

• Assay Implementation: Prepare your final dosing solutions by pre-complexing the 1,5-benzothiazepine derivative with the determined concentration of cyclodextrin before adding it to the assay.

Data Presentation: Solubility Enhancement with HP-β-Cyclodextrin

Drug (BCS Class II)	Initial Solubility (µg/mL)	Solubility with 10 mM HP-β-CD (µg/mL)	Fold Increase
Itraconazole	<0.01	50	>5000
Carbamazepine	150	2500	~17

This table presents example data from literature to illustrate the potential of cyclodextrins.[12]

Part 3: Visualization & Workflow Diagrams

To aid in your decision-making process, the following diagrams illustrate the recommended workflows.

Diagram 1: Troubleshooting Workflow for Compound Precipitation

Caption: A decision tree for troubleshooting compound precipitation in biological assays.

Diagram 2: Experimental Workflow for Selecting a Solubilization Strategy

Caption: A tiered approach to selecting an appropriate solubilization strategy.

References

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• Grace, X. et al. COMPARATIVE STUDY OF DIFFERENT SURFACTANTS FOR SOLUBILITY ENHANCEMENT OF TWO CLASS II DRUGS FOR TYPE II DIABETES MELLITUS. International Journal of Pharmacy and Pharmaceutical Sciences. 2012.

• Chaudhary, V.B. and Patel, J. K. CYCLODEXTRIN INCLUSION COMPLEX TO ENHANCE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS: A REVIEW. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. 2013;4(1):68-76. Available from: [Link]

• WJPR. Enhancing solubility and stability of poorly soluble drugs. 2024. Available from: [Link]

• de Oliveira, G.G.G. et al. Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs. Brazilian Journal of Pharmaceutical Sciences. 2021;57. Available from: [Link]

• Directory of in silico Drug Design tools. Chemical databases. Available from: [Link]

• Jansook, P. et al. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Molecules. 2018;23(5):1128. Available from: [Link]

• Scientific and Ayurvedic Glossary. Co-solvency and anti-solvent method for the solubility enhancement. 2024. Available from: [Link]

• Jouyban, A. Review of the cosolvency models for predicting solubility in solvent mixtures: An update. Journal of Pharmacy & Pharmaceutical Sciences. 2019;22(1):466-485. Available from: [Link]

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• Chen, J. et al. ChemDB: a public database of small molecules and related chemoinformatics resources. Bioinformatics. 2005;21(22):4133-4139. Available from: [Link]

• ResearchGate. Density profile of physicochemical properties of small molecule database. Available from: [Link]

• Hyda, Y. The Role of Surfactants in Solubilization of Poorly Soluble Drugs. Journal of Chemical and Pharmaceutical Research. 2024;16(12):19-21. Available from: [Link]

• National Center for Biotechnology Information. PubChem. Available from: [Link]

• ResearchGate. Review of the cosolvency models for predicting solubility of drugs in water-cosolvent mixtures. 2025. Available from: [Link]

• Li, D. et al. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. Pharmaceutics. 2022;14(5):1037. Available from: [Link]

• Rytting, E. et al. Aqueous and cosolvent solubility data for drug-like organic compounds. AAPS Journal. 2005;7(1):E78-E105. Available from: [Link]

• Alsenz, J. and Kansy, M. Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Pharmaceutical Outsourcing. 2010. Available from: [Link]

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• Ziath. Compound Solubility and HTS Screening. Available from: [Link]

• IJARST. SYNTHESIS STRATEGIES FOR HETEROCYCLIC COMPOUNDS: NITROGEN VS. SULFUR. 2024. Available from: [Link]

• Kroulík, J. HPLC Troubleshooting Guide. Available from: [Link]

• Conti, R. How can I avoid precipitation of a substance after adding DMEM? ResearchGate. 2014. Available from: [Link]

• Narang, A. S. et al. Dissolution Method Troubleshooting: An Industry Perspective. AAPS PharmSciTech. 2022;23(8):282. Available from: [Link]

• Haroun, M. et al. 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents. Molecules. 2022;27(19):6618. Available from: [Link]

• Vitaku, E. et al. Prescribed drugs containing nitrogen heterocycles: an overview. RSC Advances. 2020;10(58):35011-35028. Available from: [Link]

• Popa-Burke, I. and Russell, J. Compound Precipitation in High-Concentration DMSO Solutions. Journal of Biomolecular Screening. 2014;19(9):1302-1308. Available from: [Link]

• Bariwal, J. B. et al. 1,5-Benzothiazepine, a versatile pharmacophore: a review. European Journal of Medicinal Chemistry. 2008;43(11):2279-2290. Available from: [Link]

• Khan, S. A. et al. Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes. RSC Advances. 2023;13(21):14332-14353. Available from: [Link]

• Zhang, Y. et al. Supersaturation and Precipitation Applicated in Drug Delivery Systems: Development Strategies and Evaluation Approaches. Pharmaceutics. 2023;15(3):802. Available from: [Link]

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• Kaur, R. et al. 1,5-Benzothiazepine: Bioactivity and targets. Chemical Biology Letters. 2016;3(1):18-31. Available from: [Link]

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Technical Support Center: Enhancing the Stability of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one. This document is designed for researchers, scientists, and drug development professionals to address the unique stability challenges associated with this compound class during in vitro studies. Our goal is to provide you with the foundational knowledge and practical protocols necessary to ensure the integrity of your compound, leading to more reliable and reproducible experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and stability of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one.

Q1: My compound seems to lose activity over a short period in aqueous buffer. What are the likely causes?

A: The molecular structure of this compound contains two primary points of vulnerability in an in vitro setting: the benzothiazepine core and the thienyl substituent.

• Hydrolytic Cleavage: The seven-membered thiazepine ring contains an amide (lactam) bond. This bond is susceptible to hydrolysis, particularly in aqueous solutions that are acidic or basic, leading to ring-opening and inactivation of the compound.[1] Studies on related benzodiazepine structures confirm that hydrolysis can be a significant degradation pathway, often accelerated by temperature.[1][2]

• Oxidative Degradation: The thiophene ring is an electron-rich heterocycle that can be prone to oxidation.[3] This can occur at the sulfur atom, forming a thiophene S-oxide, or at the double bonds within the ring.[4][5] This process can be catalyzed by light, trace metals, or reactive oxygen species (ROS) in your media, often leading to a change in solution color and a loss of biological activity.

Q2: I am observing precipitation when I dilute my DMSO stock solution into my aqueous assay buffer. Why is this happening and how can I prevent it?

A: This is a classic solubility challenge. The compound is structurally lipophilic and, like many modern drug candidates, likely has poor aqueous solubility.[6] When a concentrated DMSO stock is introduced rapidly into an aqueous environment, the compound can crash out of solution as it is no longer soluble. This is a common issue for Biopharmaceutics Classification System (BCS) Class II and IV compounds.[6]

To mitigate this, you should explore formulation strategies that improve solubility and dispersion.[7][8] This can include:

• Using Co-solvents: Adding a small percentage of a water-miscible organic solvent like ethanol or PEG-400 to the final assay buffer can increase the compound's solubility.[7]

• Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions.

• Modifying pH: If the compound has ionizable groups, adjusting the pH of the buffer may improve solubility. However, this must be balanced with the risk of pH-dependent hydrolysis.

• Lipid-Based Formulations: For certain assays, using lipid-based delivery systems like self-emulsifying drug delivery systems (SEDDS) can present the drug in a more bioavailable form.[9]

Q3: What are the absolute best practices for preparing and storing a stock solution of this compound?

A: Proper stock solution management is critical to preserving compound integrity.[10][11] The key is to minimize exposure to factors that promote degradation: water, oxygen, light, and extreme temperatures.

• Solvent Choice: Use a high-quality, anhydrous grade of dimethyl sulfoxide (DMSO). DMSO is an excellent solvent for many poorly soluble compounds and is generally non-reactive.

• Storage Temperature: Store stock solutions at -20°C or, ideally, -80°C to slow down potential degradation reactions.[12][13]

• Atmosphere: Before sealing and freezing, overlay the stock solution vial with an inert gas like argon or nitrogen. This displaces oxygen and prevents oxidation of the thiophene ring.

• Light Protection: Use amber vials or wrap clear vials in foil to protect the compound from light-induced degradation.

• Aliquotting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles. Studies have shown that multiple freeze-thaw cycles can compromise the stability of some compounds in solution.[2][11]

Section 2: Troubleshooting Guide

This section provides solutions to specific experimental issues you may encounter.

Problem Encountered	Potential Cause(s)	Recommended Troubleshooting Steps
Inconsistent IC50 values or drifting results over time.	Compound Degradation: The compound is likely degrading in the assay plate during the incubation period.	1. Run a Time-Course Stability Test: Prepare the compound in your final assay buffer. At T=0, 1h, 2h, 4h, and 24h, take an aliquot and analyze its concentration and purity via HPLC-UV or LC-MS.[14][15] 2. Add an Antioxidant: If oxidation is suspected, consider adding a small amount of a compatible antioxidant, such as N-acetylcysteine or ascorbic acid, to your buffer system if it does not interfere with the assay.[16][17] 3. Reduce Incubation Time: If possible, redesign the experiment to use a shorter incubation period.
Visible precipitate or cloudiness in assay wells.	Poor Solubility: The final concentration of the compound exceeds its solubility limit in the assay medium.	1. Check Final DMSO Concentration: Ensure the final percentage of DMSO in your assay is as high as tolerable for your biological system (typically ≤0.5% - 1.0%) to aid solubility. 2. Pre-warm Buffer: Gently warming the assay buffer before adding the compound can sometimes improve solubility, but be cautious of temperature-induced degradation.[18] 3. Incorporate Surfactants: A very low concentration of a non-ionic surfactant (e.g., Tween-20, Pluronic F-68) may help maintain solubility, but must be validated for non-interference with the assay.[9]
Stock solution develops a yellow or brown tint.	Oxidation: This is a strong indicator of oxidative degradation, likely at the thiophene moiety.[3]	1. Discard the Solution: Do not use a discolored stock solution, as its effective concentration is unknown. 2. Improve Storage Protocol: Prepare a fresh stock using anhydrous DMSO, purge the vial headspace with argon or nitrogen before sealing, and store at -80°C in an amber vial.[10]

Section 3: Key Experimental Protocols

These detailed protocols provide a validated framework for handling 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one to maximize its stability.

Protocol 1: Preparation of Stabilized Stock Solutions

This protocol is designed to create a high-concentration stock solution while minimizing initial degradation.

• Pre-analysis: Before opening, allow the solid compound container to equilibrate to room temperature inside a desiccator to prevent water condensation on the solid.

• Weighing: In a controlled environment with low humidity, accurately weigh the desired amount of the solid compound.

• Solvent Addition: Add high-purity, anhydrous DMSO to dissolve the compound to the target concentration (e.g., 10 mM or 50 mM). Use a glass or polypropylene vessel.

• Inert Gas Purge: Uncap the vial and gently blow a stream of inert gas (argon or nitrogen) over the surface of the liquid for 15-30 seconds to displace ambient air and oxygen.

• Sealing and Mixing: Immediately cap the vial tightly with a PTFE-lined cap. Mix thoroughly by vortexing until all solid is dissolved.

• Aliquotting: Dispense the stock solution into single-use, amber-colored microvials. Purge each aliquot with inert gas before sealing.

• Storage: Immediately place the aliquots in a labeled box and store at -80°C.[19]

Protocol 2: Workflow for Assessing Compound Stability in Assay Buffer

This protocol allows you to quantify the stability of your compound under your specific experimental conditions.

• Preparation: Prepare your complete, cell-free assay buffer (media, serum, buffer salts, etc.).

• Spiking: Dilute your DMSO stock solution into the assay buffer to the final working concentration you use in your experiments. Prepare a sufficient volume for all time points.

• Incubation: Place the solution in the same incubator and conditions (e.g., 37°C, 5% CO₂) as your actual assay.

• Time Point Sampling: At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove an aliquot of the solution.

• Quenching (Optional but Recommended): Immediately mix the aliquot with an equal volume of cold acetonitrile or methanol. This stops further degradation and precipitates proteins that could interfere with analysis. Centrifuge to pellet any precipitate.

• Analysis: Analyze the supernatant from each time point using a validated reverse-phase HPLC method with UV or MS detection.[14][20]

• Data Interpretation: Quantify the peak area of the parent compound at each time point. A decrease in the parent peak area over time indicates degradation. Look for the appearance of new peaks, which represent degradation products. A recovery of <90% of the initial concentration often indicates significant instability.

Section 4: Visualized Mechanisms and Workflows

Potential Degradation Pathways

The following diagram illustrates the two primary chemical vulnerabilities of the 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one structure in an aqueous experimental environment.

Caption: Potential hydrolytic and oxidative degradation pathways.

Workflow for Compound Stability Assessment

This flowchart outlines the key steps in determining the stability of the compound in your specific assay buffer, as detailed in Protocol 2.

Sources

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• 15. Detection, quantification and degradation kinetic for five benzodiazepines using VAUS-ME-SFO/LC-MS/MS method for water, alcoholic and non-alcoholic beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. Benzodiazepines: sample preparation and HPLC methods for their determination in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Guide: Addressing Low Permeability in Benzothiazepine Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to help you troubleshoot and overcome challenges related to the low cell permeability of novel benzothiazepine compounds, a critical step in advancing your research from the bench to potential clinical applications.

As Senior Application Scientists, we understand that translating potent biochemical activity into cellular efficacy is a common and often frustrating hurdle. This resource combines fundamental principles with actionable, field-proven strategies to diagnose and solve permeability issues.

This section is formatted as a direct, question-and-answer guide to address specific issues you might encounter during your experiments.

Question 1: My new benzothiazepine derivative is highly potent against its purified enzyme target, but shows little to no activity in my cell-based assays. What's the first step?

Answer: The first and most critical step is to evaluate the fundamental physicochemical properties of your compound.[1][2] Poor cellular activity in the face of high biochemical potency often points to a permeability barrier. The cell membrane is a lipid bilayer that selectively restricts the entry of molecules.[3]

Initial Physicochemical Assessment: Start by checking your compound's profile against established guidelines for oral bioavailability, such as Lipinski's Rule of 5.[4] While not absolute, these rules provide a strong indication of potential permeability issues.

Parameter	Lipinski's Guideline (Rule of 5)	Why It Matters for Permeability
Molecular Weight (MW)	≤ 500 Da	Smaller molecules generally diffuse more easily across the cell membrane.[2][5][6]
LogP (Lipophilicity)	≤ 5	A measure of a compound's solubility in a nonpolar solvent versus a polar one. An optimal balance is needed; too hydrophilic and it won't cross the lipid membrane, too lipophilic and it may get stuck in the membrane or have poor aqueous solubility.[1][2]
Hydrogen Bond Donors	≤ 5	A high number of hydrogen bond donors increases a molecule's polarity, making it less likely to passively diffuse across the nonpolar lipid bilayer.[1]
Hydrogen Bond Acceptors	≤ 10	Similar to donors, a high number of acceptors increases polarity and reduces passive diffusion.[1]

A study on 2,3-Dihydro-1,5-benzothiazepine derivatives highlighted that compounds with a calculated molLogP value greater than 5 were predicted to have lower membrane permeability.[7] If your compound violates two or more of these rules, poor passive diffusion is a likely culprit.[4]

Question 2: My compound's physicochemical properties seem reasonable, but it still isn't working in cells. Could something be actively removing it?

Answer: Yes, this is a strong possibility. If passive diffusion isn't the limiting factor, you must consider the role of active efflux pumps.[8][9] These are membrane proteins that function as cellular "gatekeepers," actively expelling a wide range of substances from the cytoplasm.[8][10] A primary culprit in drug development is P-glycoprotein (P-gp), a product of the MDR1 gene.[8]

To determine if your benzothiazepine is an efflux pump substrate, you need to run a bidirectional permeability assay using a cell line that expresses the relevant transporters, such as Caco-2 or MDCK-MDR1 cells.[11]

You will measure the permeability in two directions:

• Apical to Basolateral (A-to-B): Mimics absorption from the gut into the bloodstream.

• Basolateral to Apical (B-to-A): Mimics efflux from the cell back into the intestinal lumen.

The Efflux Ratio (ER) is calculated as: ER = Papp (B-to-A) / Papp (A-to-B)

An ER > 2 is a strong indicator that your compound is a substrate for an active efflux pump.[11]

Permeability Troubleshooting Workflow

This diagram outlines a logical workflow for diagnosing permeability issues with your novel compounds.

Caption: A decision tree for troubleshooting low cellular activity.

Frequently Asked Questions (FAQs)

Q1: What is the difference between PAMPA and Caco-2 assays, and when should I use each?

The Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 assay are both used to predict drug absorption, but they model different aspects of permeability.[12][13]

Feature	PAMPA (Parallel Artificial Membrane Permeability Assay)	Caco-2 Permeability Assay
Principle	Measures passive diffusion across an artificial lipid membrane.[14][15]	Measures permeability across a monolayer of differentiated human colon adenocarcinoma cells.[11]
Transport Measured	Passive diffusion only.	Passive diffusion, active transport, and active efflux.[11]
Throughput	High	Low to Medium
Cost & Labor	Low	High
Biological Complexity	Low (non-cell-based)	High (mimics intestinal epithelium with tight junctions and transporters).[13]
Best Use Case	Early-stage screening to quickly assess passive permeability for a large number of compounds.[14][15]	Later-stage characterization to get a comprehensive view of permeability, including the impact of transporters, for lead candidates.[11]

Recommendation: Use PAMPA first as a high-throughput, cost-effective screen.[15] If a compound shows good passive permeability in PAMPA but is still inactive in cells, then progress to the Caco-2 assay to investigate the potential role of efflux pumps.[13]

Q2: How can I modify my benzothiazepine compound to improve its permeability?

Improving permeability often involves a medicinal chemistry approach to fine-tune the compound's physicochemical properties.[16]

• Prodrug Strategy: This is a highly effective approach where a polar functional group (like a carboxylic acid or amine) is temporarily masked with a more lipophilic group (like an ester or amide).[17] This "mask" renders the compound more permeable. Once inside the cell, cellular enzymes (e.g., esterases) cleave the mask to release the active parent drug.[17]

• Reduce Hydrogen Bonding Potential: Systematically replace or modify groups that are significant hydrogen bond donors or acceptors.[1] For example, N-methylation of an amide can remove a hydrogen bond donor.

• Increase Lipophilicity: Introduce small, lipophilic groups (e.g., methyl, ethyl, halogen) to the benzothiazepine scaffold.[18] However, this must be done cautiously, as excessive lipophilicity can decrease aqueous solubility and increase off-target effects.[2]

• Molecular Scaffolding and Conformation: Sometimes, locking a molecule into a more rigid conformation through cyclization can shield polar groups and improve permeability.[19]

Q3: Can formulation strategies help overcome poor permeability?

Yes, formulation can be a powerful tool, especially for preclinical and clinical development.

• Permeation Enhancers: These are excipients that can transiently open the tight junctions between cells or disrupt the cell membrane to allow for greater drug passage.[20] Examples include certain fatty acids and bile salts.[20]

• Nanoformulations: Encapsulating the benzothiazepine compound in lipid-based nanoparticles or self-emulsifying drug delivery systems (SEDDS) can improve its solubility and facilitate its transport across the gut wall.[21]

Key Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Principle: This assay measures the passive diffusion of a compound from a donor well, through a filter coated with an artificial lipid membrane, into an acceptor well.[14]

Methodology:

• Prepare Membrane: Coat the filter of a 96-well donor plate with the artificial membrane solution (e.g., 2% lecithin in dodecane) and allow the solvent to evaporate.

• Prepare Solutions:

  • Dissolve the test compound and controls (high permeability, e.g., caffeine; low permeability, e.g., famotidine) in a buffer (e.g., PBS, pH 7.4) to create the donor solutions.

  • Fill the wells of a 96-well acceptor plate with the same buffer.

• Assemble and Incubate:

  • Carefully place the lipid-coated donor plate on top of the acceptor plate, creating a "sandwich".

  • Add the compound solutions to the donor wells.

  • Incubate the plate assembly at room temperature for 4-18 hours with gentle shaking.

• Sample Analysis: After incubation, determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).

• Calculate Permeability (Papp): The apparent permeability is calculated using established formulas that account for the volumes of the donor and acceptor wells, the membrane surface area, and the incubation time.

Protocol 2: Caco-2 Permeability Assay

Principle: This assay uses a monolayer of Caco-2 cells to model the human intestinal barrier and assess both passive and active transport of a compound.[22]

Methodology:

• Cell Culture: Seed Caco-2 cells onto permeable Transwell® inserts at a density of approximately 60,000 cells/cm². Culture the cells for 21-25 days to allow for differentiation and the formation of a confluent monolayer.[22]

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer. TEER values should be above a pre-determined threshold (e.g., >250 Ω·cm²).[22]

• Permeability Experiment (A-to-B):

  • Wash the cell monolayers with a transport buffer (e.g., Hanks' Balanced Salt Solution).

  • Add the test compound solution to the apical (donor) side.

  • Add fresh transport buffer to the basolateral (acceptor) side.

  • Incubate at 37°C with gentle shaking. Take samples from the acceptor side at various time points.

• Permeability Experiment (B-to-A):

  • Perform the same steps but add the test compound to the basolateral (donor) side and sample from the apical (acceptor) side.

• Sample Analysis: Quantify the compound concentration in all samples using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both directions and determine the Efflux Ratio.

Mechanisms of Cellular Drug Transport

Caption: Key mechanisms governing a compound's entry and exit from a cell.

References

• Vertex AI Search. (n.d.). Factors that affect the permeability of the cell surface membrane - AQA A-Level Biology. Retrieved January 21, 2026.
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• Webber, M. A., & Piddock, L. J. V. (2003). The importance of efflux pumps in bacterial antibiotic resistance. Oxford Academic. Retrieved January 21, 2026.
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Technical Support Center: Addressing Off-Target Effects of 1,5-Benzothiazepine Derivatives in Cellular Models

The 1,5-benzothiazepine scaffold is a privileged structure in medicinal chemistry, forming the core of drugs with diverse therapeutic actions, from cardiovascular modulation to antipsychotic effects.[1][2] However, like all small molecules, these compounds can interact with proteins other than their intended target, leading to unexpected or misleading cellular phenotypes. This guide will help you navigate and control for these off-target activities.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered when working with 1,5-benzothiazepine derivatives.

FAQ 1: My 1,5-benzothiazepine derivative, intended as a specific kinase inhibitor, is showing a phenotype inconsistent with knockdown of the target kinase. What are the first troubleshooting steps?

Answer: This is a classic potential off-target scenario. The observed phenotype may be real but not due to the intended on-target activity. Here’s a systematic approach to dissect this issue:

• Confirm Target Engagement: First, verify that your compound actually binds to the intended kinase in your cellular system. An unexpected phenotype in the absence of on-target binding is a strong indicator of off-target effects.

  • Recommended Technique: Cellular Thermal Shift Assay (CETSA) is the gold standard for confirming intracellular target engagement.[3][4][5] A shift in the protein's melting curve upon ligand binding provides direct evidence of interaction.

• Use Orthogonal Controls: Never rely on a single compound.

  • Structurally Unrelated Inhibitor: Use another inhibitor of the same target that belongs to a different chemical class. If this second compound recapitulates the phenotype, it strengthens the hypothesis that the effect is on-target.

  • Genetic Knockdown/Knockout: The most definitive control is to use CRISPR/Cas9 or siRNA to eliminate or reduce the expression of the target protein.[6] If the cellular phenotype of genetic knockdown does not match the phenotype from your compound, it strongly suggests your compound's effect is off-target.

• Dose-Response Analysis: Perform a careful dose-response curve. On-target effects should occur at concentrations consistent with the compound's known potency (EC50 or IC50). Effects that only appear at much higher concentrations (>10 µM) are often attributable to non-specific or off-target interactions.

• Utilize a Negative Control: Synthesize or acquire a close structural analog of your compound that is inactive against the primary target. If this inactive analog fails to produce the phenotype, it provides evidence that the observed effect is mediated through the intended target or a structurally related off-target.

Troubleshooting Workflow: Phenotype-Target Mismatch

Caption: Systematic workflow for troubleshooting phenotype-target mismatches.

FAQ 2: I am using Quetiapine in a neuronal cell model and observing effects on cell proliferation. Is this a known off-target effect?

Answer: Yes, this is plausible and highlights the importance of understanding a compound's full pharmacological profile. Quetiapine is an atypical antipsychotic whose primary targets are dopamine D2 and serotonin 5-HT2A receptors.[7][8] However, it has a broad receptor binding profile and also interacts with numerous other targets, including histamine H1 receptors and adrenergic receptors.[7][9]

• Histamine H1 Receptor Antagonism: Antagonism of the H1 receptor is strongly linked to sedation and weight gain, but it can also influence cellular signaling pathways that regulate proliferation in certain cell types.[10]

• Active Metabolite: Quetiapine is metabolized in the liver to norquetiapine (N-desalkylquetiapine), which has a distinct and potent binding profile. Notably, norquetiapine is a potent inhibitor of the norepinephrine transporter (NET) and has significant activity at several other serotonin, dopamine, and muscarinic receptors.[9][10] This metabolite could certainly contribute to the observed effects on proliferation.

Recommendation: When using clinically-approved drugs in basic research, always consult a receptor binding database (like the NIMH PDSP Ki Database) to understand its full target profile. If possible, test the primary active metabolites as well, as they may be responsible for the phenotype.

FAQ 3: I am using Diltiazem in cardiomyocyte-like cells (e.g., iPSC-CMs) and see unexpected changes in gene expression related to cellular stress, not calcium signaling. How do I investigate this?

Answer: Diltiazem's primary mechanism is the blockade of L-type calcium channels.[11][12] However, off-target activities have been reported. For instance, some studies suggest diltiazem can act as a pharmacological chaperone for certain mutant proteins, affecting their folding and transport, which could induce a cellular stress response.[13] It has also been shown to have protective effects against hypoxia-induced vascular endothelial cell injury by modulating mitochondrial membrane potential, independent of its primary channel-blocking activity.[14]

Troubleshooting Steps:

• Unbiased Target Identification: To discover novel off-targets responsible for the gene expression changes, an unbiased proteomics approach is the most powerful tool.

  • Recommended Technique: Affinity Purification coupled with Mass Spectrometry (AP-MS). This involves immobilizing your 1,5-benzothiazepine derivative on a solid support (like beads) to "pull down" interacting proteins from cell lysate, which are then identified by mass spectrometry.[15][16]

• Phenotypic Profiling: Compare the gene expression signature of Diltiazem to a panel of other calcium channel blockers (e.g., Verapamil, Nifedipine). If the stress signature is unique to Diltiazem, it is likely an off-target effect.

• Validate AP-MS Hits: Once you have a list of potential off-target proteins from AP-MS, you must validate them. Use siRNA or CRISPR to knock down the candidate protein and see if it prevents the Diltiazem-induced gene expression changes.

Part 2: Key Experimental Protocols

This section provides detailed, step-by-step methodologies for essential experiments to validate on-target and identify off-target effects.

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol allows for the direct measurement of compound binding to its target inside intact cells.[3][5]

Principle: Ligand binding typically stabilizes a target protein, increasing the temperature at which it denatures and aggregates. By heating cell lysates to a range of temperatures and quantifying the amount of soluble target protein remaining, a "melting curve" can be generated. A shift in this curve in the presence of a compound indicates binding.

Methodology:

• Cell Culture and Treatment:

  • Culture your cells of interest (e.g., SH-SY5Y for neuronal targets, iPSC-CMs for cardiac targets) to ~80% confluency.[6][17]

  • Treat cells with the 1,5-benzothiazepine derivative at the desired concentration (e.g., 10x EC50) or with a vehicle control (e.g., 0.1% DMSO) for 1-2 hours in serum-free media.

• Heating and Lysis:

  • Harvest cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures for 3 minutes using a thermal cycler (e.g., 40°C to 70°C in 2°C increments). Include an unheated control.

  • Immediately cool the tubes on ice.

  • Lyse the cells by freeze-thawing (e.g., 3 cycles of liquid nitrogen and a 37°C water bath).

• Separation of Soluble and Aggregated Fractions:

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

  • Carefully collect the supernatant (soluble fraction).

• Protein Quantification:

  • Quantify the amount of the specific target protein in the soluble fraction using a standard protein detection method like Western Blotting or an ELISA.

  • Run samples on an SDS-PAGE gel, transfer to a membrane, and probe with a specific primary antibody against your target protein.

  • Use a loading control (e.g., GAPDH, Tubulin) to normalize for protein content.

• Data Analysis:

  • Densitometrically quantify the bands from the Western blot.

  • Plot the relative amount of soluble protein (normalized to the unheated control) against the temperature for both the vehicle- and compound-treated samples.

  • A rightward shift in the melting curve for the compound-treated sample indicates protein stabilization and confirms target engagement.

Workflow: Cellular Thermal Shift Assay (CETSA)

Caption: Step-by-step workflow for performing a Cellular Thermal Shift Assay.

Protocol 2: Affinity Purification-Mass Spectrometry (AP-MS) for Target Deconvolution

This protocol is designed to identify the direct binding partners of a compound from a complex protein mixture, such as cell lysate.[15][18]

Principle: The 1,5-benzothiazepine derivative is chemically modified with a linker and attached to a solid matrix (e.g., agarose beads). This "bait" is incubated with cell lysate. Proteins that bind to the compound are "captured" on the beads, washed to remove non-specific binders, and then eluted and identified by high-resolution mass spectrometry.

Methodology:

• Preparation of Affinity Matrix:

  • This requires synthetic chemistry expertise. A linker arm is typically added to a position on the 1,5-benzothiazepine core that is not critical for its biological activity. The linker is then coupled to activated beads (e.g., NHS-activated Sepharose).

  • A "control" matrix should also be prepared using beads that have been blocked or coupled to a linker without the compound.

• Cell Lysis:

  • Grow a large quantity of cells (e.g., 5-10 confluent 15 cm plates).

  • Harvest the cells and lyse them in a non-denaturing buffer (e.g., a buffer containing 0.5% NP-40, protease and phosphatase inhibitors).

  • Clarify the lysate by centrifugation to remove insoluble debris. Determine the protein concentration (e.g., via BCA assay).

• Affinity Pulldown:

  • Incubate the clarified lysate (e.g., 5-10 mg of total protein) with the compound-coupled beads and the control beads separately. Incubate for 2-4 hours at 4°C with gentle rotation.

  • Optional Competition Control: In a parallel tube, incubate lysate with the compound-coupled beads but also add a high concentration of the free, unmodified 1,5-benzothiazepine derivative. True binding partners should be outcompeted and show reduced signal.

• Washing:

  • Wash the beads extensively to remove non-specifically bound proteins. This is a critical step. Typically, 5-7 washes with lysis buffer are performed.

• Elution and Sample Preparation for MS:

  • Elute the bound proteins from the beads. This can be done by boiling in SDS-PAGE sample buffer, by changing pH, or by competition with a high concentration of free compound.

  • Run the eluate a short distance into an SDS-PAGE gel to concentrate the sample.

  • Excise the protein band, perform in-gel digestion with trypsin, and extract the resulting peptides.

• LC-MS/MS Analysis:

  • Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • The resulting spectra are searched against a protein database (e.g., UniProt) to identify the proteins.

• Data Analysis:

  • Compare the list of proteins identified from the compound-coupled beads to those from the control beads.

  • True binding partners should be significantly enriched in the compound sample compared to the control. Label-free quantification (LFQ) or spectral counting can be used to determine enrichment.

  • Proteins that are competed away by the free compound are high-confidence hits.

Part 3: Data Summary & Interpretation

Understanding the known binding profiles of established 1,5-benzothiazepine drugs provides a crucial reference point for your own research.

Table 1: Comparative Receptor Binding Profiles of Quetiapine and its Active Metabolite Norquetiapine

This table summarizes the binding affinities (Ki, nM) for key CNS targets. Lower Ki values indicate higher binding affinity. This data illustrates why a parent drug and its metabolite can have different biological effects.

Receptor Target	Quetiapine (Ki, nM)	Norquetiapine (Ki, nM)	Potential Associated Effect
Dopamine D2	~160	~300	Antipsychotic action
Serotonin 5-HT2A	~30	~58	Atypical antipsychotic action, sleep
Serotonin 5-HT1A	~800	45	Antidepressant, anxiolytic
Histamine H1	~10	3.5	Sedation, weight gain
Norepinephrine Transporter (NET)	>10,000	~20	Antidepressant action
Muscarinic M1	>1,000	~70	Anticholinergic side effects

Data compiled from sources including the NIMH PDSP Ki database and Jensen et al. (2008).[9] Note the significantly higher potency of the metabolite Norquetiapine at the NET and 5-HT1A receptors, which contributes to the antidepressant effects of Quetiapine treatment.

References

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• Lord, C. C., et al. (2017). Antipsychotic Drugs: From Receptor-binding Profiles to Metabolic Side Effects. Current Pharmaceutical Design, 23(37), 5694-5704.

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• Ahadian, S., et al. (2020). Cardiovascular disease models: A game changing paradigm in drug discovery and screening.
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• Garg, P., et al. (2022). Cellular and Engineered Organoids for Cardiovascular Models.
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• Jensen, N. H., et al. (2008). N-desalkylquetiapine, a potent norepinephrine reuptake inhibitor and partial 5-HT1A agonist, as a putative mediator of quetiapine's antidepressant activity. Neuropsychopharmacology, 33(10), 2303–2312.
• Correll, C. U., & Schooler, N. R. (2020). Receptor Binding Profiles of Atypical Antipsychotics: Mechanisms of Therapeutic Actions and Adverse Side Effects. CNS Spectrums, 25(S1), 1-12.
• Mukherjee, S., et al. (2024). Protocol for affinity purification-mass spectrometry interactome profiling in larvae of Drosophila melanogaster. STAR Protocols, 5(2), 102989.
• Li, S., et al. (2022). Protocol for establishing a protein-protein interaction network using tandem affinity purification followed by mass spectrometry in mammalian cells. STAR Protocols, 3(3), 101569.

• Wikipedia. (n.d.). Quetiapine. Retrieved from [Link]

• ResearchGate. (n.d.). Binding affinities of quetiapine (white bars) and its metabolite N-Desalkylquetiapine (dark bars) at the tested panel of brain receptors neurotransmitter transporters. Retrieved from [Link]

• Charles River. (n.d.). Capture Compound Mass Spectrometry: Target Deconvolution and Other Drug Protein Interactions. Retrieved from [Link]

• Maegawa, G. H., et al. (2007). Diltiazem, a L-type Ca2+ channel blocker, also acts as a pharmacological chaperone in Gaucher patient cells. FEBS Letters, 581(28), 5489-5495.
• Weiner, I. (2000). Screening of antipsychotic drugs in animal models. Journal of Psychopharmacology, 14(2), 111-121.
• Kas, M. J., et al. (2018). Identifying the In Vivo Cellular Correlates of Antipsychotic Drugs. eNeuro, 5(5), ENEURO.0259-18.2018.

• Slideshare. (n.d.). Screening models of anti psychotic drugs-converted. Retrieved from [Link]

• Watts, T. (2010). The in vitro hemolytic effect of diltiazem on erythrocytes exposed to varying osmolarity.
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• Haroun, M., et al. (2022). 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents. Molecules, 27(12), 3757.
• De Vreese, C., et al. (2023). Synthesis of the 1,5‐Benzothiazepane Scaffold – Established Methods and New Developments. ChemistryOpen, 12(2), e202200262.

• PubChem. (n.d.). Diltiazem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Diltiazem. In StatPearls. Retrieved from [Link]

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• Recent Advances in Bioactive 1,5-Benzothiazepine-based Compounds: Highlights from 2012 to 2022. (2023). Chemistry Reviews Letters, 6(4), 390-402.
• Li, H., et al. (2015). Protective effects of diltiazem against vascular endothelial cell injury induced by angiotensin-II and hypoxia. Journal of Pharmacological Sciences, 129(2), 97-103.
• 1,5-Benzothiazepines in Medicinal Chemistry: Structural Diversity, Biological Targets and Drug Discovery. (2025). Journal of Pharmaceutical Sciences and Research, 17(4), 1-10.
• Li, Y., et al. (2015). 1,5-Benzodiazepine derivatives as potential antimicrobial agents: design, synthesis, biological evaluation, and structure–activity relationships. Organic & Biomolecular Chemistry, 13(3), 758-770.

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Technical Support Center: Refining In Silico Models for Thienyl-Benzothiazepine Activity Prediction

Welcome to the technical support center for researchers, scientists, and drug development professionals working on refining in silico models for predicting the activity of thienyl-benzothiazepines. This guide is designed to provide practical, field-proven insights to help you navigate common challenges and enhance the predictive power of your computational models. Thienyl-benzothiazepines are a versatile class of heterocyclic compounds with a wide range of pharmacological activities, including potential as anticancer, antimalarial, and central nervous system agents.[1][2][3] Accurate in silico modeling is crucial for efficiently screening compound libraries and prioritizing candidates for synthesis and further testing.[4][5]

This resource is structured to address your needs, from frequently asked questions that provide quick solutions to common problems, to in-depth troubleshooting guides for more complex issues.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions that arise during the in silico modeling of thienyl-benzothiazepines.

Question 1: My QSAR model for a new series of thienyl-benzothiazepines has poor predictive performance on the external test set. What are the likely causes and how can I fix it?

Answer: Poor predictive performance in a Quantitative Structure-Activity Relationship (QSAR) model often stems from a few key issues.[6][7]

• Data Quality and Diversity: The quality of your training data is paramount. Ensure that your biological activity data is reliable and that the dataset contains a balanced distribution of active and inactive compounds.[6] A model trained on a narrow range of activities or chemical structures will struggle to generalize.

• Applicability Domain: Your model is only reliable within its applicability domain. If the chemical space of your test set is significantly different from your training set, the model's predictions will be unreliable.[6]

• Inappropriate Descriptors: The molecular descriptors you've chosen may not be capturing the key structural features that govern the activity of thienyl-benzothiazepines.

• Overfitting: Your model might be too complex and has learned the noise in the training data rather than the underlying structure-activity relationship.[8]

Quick Fixes:

• Re-evaluate Your Data: Check for and remove any erroneous data points. Ensure your activity data is properly normalized.

• Define the Applicability Domain: Use methods like clustering to ensure your training set covers the diversity of the chemical space you intend to predict.[6]

• Descriptor Selection: Try using different classes of descriptors (e.g., 2D, 3D, electronic, topological) that may better represent the interactions of the thienyl and benzothiazepine rings.

• Model Simplification: If overfitting is suspected, try using a simpler modeling algorithm or employ regularization techniques.[8]

Question 2: I'm getting inconsistent docking poses for my thienyl-benzothiazepine ligands. How can I improve the reliability of my molecular docking simulations?

Answer: Inconsistent docking poses are a common challenge, especially with flexible ligands like some thienyl-benzothiazepines.[9][10] The key is to adequately sample the conformational space of both the ligand and the protein.

• Ligand Flexibility: The thienyl ring and the seven-membered thiazepine ring can adopt multiple conformations. Pre-calculating a set of low-energy conformers for your ligands can improve the chances of finding the correct binding mode.[11]

• Protein Flexibility: The binding pocket of your target protein is not static. Using a single, rigid receptor structure can lead to inaccurate poses.[9][12][13]

• Scoring Function Accuracy: The scoring function used to rank the docking poses may not be accurately capturing the specific interactions of the sulfur and nitrogen atoms in your compounds.[14]

Quick Fixes:

• Ensemble Docking: Dock your ligands against an ensemble of receptor structures generated from molecular dynamics simulations or different crystal structures.[11]

• Induced Fit Docking: If your software allows, use an induced fit docking protocol that allows for side-chain flexibility in the binding pocket.

• Post-Docking Refinement: Use molecular dynamics simulations to relax and rescore the top-ranked docking poses to get a more accurate estimate of the binding affinity.

Question 3: How do I choose the right force field for molecular dynamics simulations of thienyl-benzothiazepines?

Answer: The choice of force field is critical for accurate molecular dynamics (MD) simulations, especially for heterocyclic compounds containing sulfur.[15] Standard force fields may not have well-parameterized terms for the specific chemical environment of the thienyl and thiazepine rings.[16]

• Parameter Availability: Check if the force field you intend to use (e.g., CHARMM, AMBER, GROMOS) has existing parameters for thienyl and benzothiazepine-like fragments.

• Parameter Validation: Even if parameters exist, they may not be optimized for your specific system. It's good practice to validate the force field by comparing calculated properties (e.g., bond lengths, angles, dihedral angles) with quantum mechanical calculations or experimental data.[17]

Recommendations:

• For sulfonyl-containing compounds, extensions to force fields like the CHARMM General Force Field (CGenFF) have been developed and validated.[17]

• If suitable parameters are not available, you may need to perform parameterization yourself, fitting to high-level quantum mechanical data.

Troubleshooting Guides

This section provides detailed, step-by-step protocols for resolving more complex issues you may encounter.

Guide 1: My Pharmacophore Model Fails to Identify Known Thienyl-Benzothiazepine Actives

Problem: You have developed a pharmacophore model based on a set of active thienyl-benzothiazepines, but it fails to identify other known active compounds from a database.

Causality: This issue often arises from an incomplete or biased pharmacophore hypothesis. The initial set of compounds used to build the model may not represent all the essential chemical features required for activity, or the features themselves may be poorly defined.[18][19]

Troubleshooting Protocol:

• Analyze the "Missed" Actives:

  • Step 1.1: Carefully examine the structures of the known active compounds that your pharmacophore model did not identify.

  • Step 1.2: Superimpose these "missed" actives onto the compounds used to generate the model. Identify any common chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic centers, aromatic rings) that are present in the missed actives but not captured by your current pharmacophore model.[20]

  • Self-Validation Check: Do the missed actives share a common structural motif that is distinct from your initial training set?

• Refine the Pharmacophore Hypothesis:

  • Step 2.1: Incorporate the newly identified features into your pharmacophore model. This may involve adding new feature types or adjusting the spatial constraints of existing features.

  • Step 2.2: Consider building multiple pharmacophore models based on different subsets of your active compounds to explore different binding modes.

  • Self-Validation Check: Does the refined pharmacophore model now successfully identify a higher percentage of the known actives?

• Validate the Refined Model:

  • Step 3.1: Screen a database containing a mix of known actives and decoy molecules (compounds with similar physicochemical properties but are known to be inactive).

  • Step 3.2: Evaluate the performance of your refined model using metrics such as enrichment factor and ROC curves.

  • Self-Validation Check: Does the refined model show good discrimination between active and inactive compounds?

Diagram: Pharmacophore Model Refinement Workflow

Caption: Workflow for refining a pharmacophore model.

Guide 2: Interpreting "Black Box" Machine Learning Models for Thienyl-Benzothiazepine Activity

Problem: You have trained a complex machine learning model (e.g., a deep neural network or random forest) that accurately predicts the activity of thienyl-benzothiazepines, but you cannot explain why it makes certain predictions.

Causality: The non-linear nature of many machine learning models makes them difficult to interpret directly.[21] However, understanding the model's decision-making process is crucial for gaining chemical intuition and designing new, more potent compounds.

Troubleshooting Protocol:

• Employ Model Interpretation Techniques:

  • Step 1.1: Use methods like SHAP (SHapley Additive exPlanations) to calculate the contribution of each molecular feature (e.g., specific atoms or functional groups) to the final prediction for a given compound.[21]

  • Step 1.2: Visualize the SHAP values on the molecular structures of your thienyl-benzothiazepines. This will highlight the substructures that the model considers important for activity.

  • Self-Validation Check: Are the highlighted features consistent with known structure-activity relationships (SAR) for this class of compounds?[22]

• Generate Counterfactual Explanations:

  • Step 2.1: For a given active compound, ask the model: "What is the smallest change I can make to this molecule to make it inactive?"

  • Step 2.2: Analyze the suggested modifications. This can provide insights into the key interactions that are being disrupted.

  • Self-Validation Check: Do the counterfactual explanations suggest modifications to the regions of the molecule that were identified as important by SHAP?

• Relate Model Interpretations to Experimental Data:

  • Step 3.1: Synthesize and test a small number of new thienyl-benzothiazepine derivatives based on the insights gained from your model interpretations. For example, modify a substructure that the model identified as being critical for activity.

  • Step 3.2: Compare the experimental results with the model's predictions.

  • Self-Validation Check: Does the experimental data support the model's interpretation?

Data Summary: Model Interpretation Metrics

Technique	Output	Application
SHAP	Feature importance values	Identifies key substructures driving activity.
Counterfactuals	Minimal molecular modifications	Proposes new molecules to test hypotheses.
Experimental Validation	In vitro/in vivo activity	Confirms or refutes model-derived hypotheses.

Experimental Protocols

To ensure the robustness of your in silico models, it is essential to validate them with high-quality experimental data. Here is a generalized workflow for the experimental validation of a promising thienyl-benzothiazepine candidate.

Protocol: In Vitro Validation of a Predicted Thienyl-Benzothiazepine Inhibitor

• Compound Synthesis and Purification:

  • Synthesize the thienyl-benzothiazepine derivative using established synthetic routes.

  • Purify the compound to >95% purity using techniques such as column chromatography and recrystallization.

  • Confirm the structure and purity using NMR, mass spectrometry, and HPLC.

• Target-Based Assay:

  • Perform a biochemical assay to determine the compound's inhibitory activity against the target protein (e.g., enzyme inhibition assay, receptor binding assay).

  • Determine the IC50 or Ki value of the compound.

  • Include a known reference inhibitor as a positive control.

• Cell-Based Assay:

  • If applicable, test the compound's activity in a relevant cell-based assay to assess its cellular potency and potential toxicity.

  • Determine the EC50 value.

  • Perform a cytotoxicity assay (e.g., MTT assay) to assess the compound's effect on cell viability.[23]

• Data Analysis:

  • Compare the experimental activity data with the predictions from your in silico model.

  • Use the new data to further refine and improve your computational model.

Diagram: In Silico to In Vitro Validation Workflow

Caption: Iterative cycle of in silico prediction and experimental validation.

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 2-Thienyl vs. 2-Phenyl Substituted Benzothiazepines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the benzothiazepine scaffold represents a privileged structure, forming the core of numerous biologically active compounds. The substituent at the 2-position of the benzothiazepine ring system is a critical determinant of its pharmacological profile. This guide provides an in-depth comparative analysis of the biological activities of two prominent classes of 2-substituted benzothiazepines: those bearing a 2-thienyl group and those with a 2-phenyl moiety. By examining experimental data and exploring the underlying structure-activity relationships, this document aims to equip researchers with the insights necessary to make informed decisions in the design and development of novel benzothiazepine-based therapeutic agents.

The Structural Nuances: A Tale of Two Rings

At first glance, the phenyl and thienyl groups are both aromatic moieties often used as isosteres in drug design. However, their distinct electronic and steric properties can lead to significant differences in biological activity. The thienyl ring, a five-membered heterocycle containing a sulfur atom, is more electron-rich than the six-membered phenyl ring. The sulfur atom in the thiophene ring can also participate in hydrogen bonding and other non-covalent interactions, which can influence how the molecule binds to its biological target. Furthermore, the smaller size of the thienyl ring compared to the phenyl ring can allow for a better fit in certain protein binding pockets. These subtle differences form the basis for the observed variations in the biological profiles of their respective benzothiazepine derivatives.

Caption: General structures of 2-phenyl and 2-thienyl substituted benzothiazepines.

Comparative Biological Activity: A Head-to-Head Analysis

The substitution at the 2-position of the benzothiazepine core has been shown to profoundly impact a range of biological activities, most notably anticancer and antimicrobial effects.

Anticancer Activity

Numerous studies have demonstrated the potent cytotoxic effects of 2-aryl benzothiazepines against a variety of cancer cell lines. The available data suggests that the choice between a phenyl and a thienyl substituent can be a critical factor in optimizing anticancer potency.

In a study evaluating novel 1,5-benzothiazepine derivatives, the compound bearing a 2"-thienyl ring exhibited greater cytotoxicity than other analogs, suggesting the favorable contribution of the thiophene moiety to the anticancer activity of this class of compounds.

Table 1: Comparative Anticancer Activity of 2-Substituted Benzothiazepines (IC50 in µM)

Compound Type	Substituent	Cancer Cell Line	IC50 (µM)	Reference
1,5-Benzothiazepine	2-(Thiophen-2-yl)	Various	Potent Activity	[1]
1,5-Benzothiazepine	2-Phenyl	HT-29 (Colon)	> Standard	[2]
1,5-Benzothiazepine	2-Phenyl	MCF-7 (Breast)	> Standard	[2]
1,5-Benzothiazepine	2-Phenyl	DU-145 (Prostate)	> Standard	[2]
Benzothiazole	2-Phenyl	T47D (Breast)	Moderate
Benzothiazole	2-Phenyl	Colo-205 (Colon)	Good	[3]
Benzothiazole	2-Phenyl	A549 (Lung)	Good	[3]

Note: Direct side-by-side comparisons in the same study are limited. The data presented is a compilation from various sources to illustrate general trends.

Antimicrobial Activity

The benzothiazepine scaffold is also a promising framework for the development of novel antimicrobial agents. The substitution at the 2-position plays a crucial role in determining the spectrum and potency of antimicrobial activity.

One study highlighted that a 1,5-benzothiazepine derivative containing a 2"-thienyl ring was the most potent antifungal agent in the series, with a Minimum Inhibitory Concentration (MIC) of 1 µg/mL against Aspergillus niger and Candida tropicalis. This suggests a potential advantage for the thienyl substituent in the design of antifungal benzothiazepines.

Table 2: Comparative Antimicrobial Activity of 2-Substituted Benzothiazepines (MIC in µg/mL)

Compound Type	Substituent	Microorganism	MIC (µg/mL)	Reference
1,5-Benzothiazepine	2-(Thiophen-2-yl)	Aspergillus niger	1
1,5-Benzothiazepine	2-(Thiophen-2-yl)	Candida tropicalis	1
Benzothiazole	2-Thienyl	S. aureus	3.125	[4]
Benzothiazole	2-Thienyl	A. fumigatus	6.25	[4]
Benzothiazole	2-Thienyl	F. oxysporum	6.25	[4]
Benzothiazole	2-Phenyl	Various Bacteria	Significant Activity

Note: The data presented is a compilation from various sources to illustrate general trends.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The observed differences in biological activity between 2-thienyl and 2-phenyl substituted benzothiazepines can be attributed to a combination of electronic and steric factors. The greater electron-donating ability of the thiophene ring, due to the presence of the sulfur atom, can influence the overall electron density of the benzothiazepine system, potentially affecting its interaction with biological targets.

The sulfur atom in the thienyl ring can also act as a hydrogen bond acceptor, providing an additional point of interaction with target proteins that is not possible with a phenyl ring. This could lead to a higher binding affinity and, consequently, greater biological activity. Furthermore, the conformational flexibility of the 2-aryl substituent is a key determinant of activity. The smaller size of the thienyl ring may allow for a more favorable orientation within the binding site of a target enzyme or receptor.

Caption: Key factors influencing the biological activity of 2-aryl benzothiazepines.

The mechanism of action for the anticancer effects of these compounds is often multifactorial, involving the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways involved in cancer cell proliferation and survival. For instance, some 2-thienyl substituted benzothiazoles have been shown to induce apoptosis and inhibit sphingosine kinase 1, an enzyme implicated in cancer progression.[1]

Experimental Protocols

To ensure the reproducibility and validation of findings, detailed experimental protocols are essential. Below are representative methodologies for the synthesis and biological evaluation of 2-substituted benzothiazepines.

General Synthesis of 2-Aryl-1,5-Benzothiazepines

A common and effective method for the synthesis of 2,4-disubstituted 1,5-benzothiazepines involves the condensation of 2-aminothiophenol with α,β-unsaturated carbonyl compounds (chalcones).[5]

• Chalcone Synthesis: Equimolar amounts of an appropriate acetophenone and an aromatic aldehyde are dissolved in ethanol. An aqueous solution of sodium hydroxide is added dropwise with stirring. The reaction mixture is stirred at room temperature for several hours. The resulting precipitate is filtered, washed with water, and recrystallized from ethanol to yield the desired chalcone.

• Benzothiazepine Synthesis: The synthesized chalcone (1 equivalent) and 2-aminothiophenol (1.2 equivalents) are dissolved in a suitable solvent such as ethanol or methanol. A catalytic amount of a weak acid (e.g., acetic acid) or base (e.g., piperidine) is added. The mixture is refluxed for several hours, with the reaction progress monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled, and the precipitated product is filtered, washed, and recrystallized to afford the pure 2-aryl-1,5-benzothiazepine.

In Vitro Anticancer Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and is a standard preliminary screen for cytotoxic compounds.

• Cell Seeding: Human cancer cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well in a suitable culture medium and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (typically in a range from 0.01 to 100 µM) for 48-72 hours. A vehicle control (e.g., DMSO) is included.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for another 4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and the formazan crystals formed by viable cells are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the vehicle-treated control cells, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Caption: Workflow for the MTT assay to determine in vitro anticancer activity.

In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Compound Preparation: A stock solution of the test compound is prepared in a suitable solvent (e.g., DMSO) and then serially diluted in a 96-well microtiter plate using an appropriate broth medium.

• Inoculum Preparation: A standardized inoculum of the target microorganism (bacteria or fungi) is prepared to a specific concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion

The choice between a 2-thienyl and a 2-phenyl substituent on the benzothiazepine scaffold is a critical decision in the design of new therapeutic agents. The available evidence, while not exhaustive in direct comparisons, suggests that the 2-thienyl moiety may offer advantages in certain contexts, particularly in the development of potent antifungal and anticancer compounds. The unique electronic and steric properties of the thiophene ring provide opportunities for enhanced target interactions that can translate into improved biological activity.

However, the ultimate biological profile of a 2-substituted benzothiazepine is the result of a complex interplay of factors, and the optimal choice of the 2-aryl group will likely be target-dependent. Further side-by-side comparative studies of a broader range of 2-thienyl and 2-phenyl substituted benzothiazepines are warranted to delineate more precise structure-activity relationships and to fully exploit the therapeutic potential of this versatile scaffold. This guide serves as a foundational resource to aid in these future endeavors, providing a clear comparison of the existing data and a rationale for future experimental design.

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A Comparative Analysis of 1,5-Benzothiazepines and Other Calcium Channel Blockers: A Guide for Drug Development Professionals

In the landscape of cardiovascular therapeutics, calcium channel blockers (CCBs) represent a cornerstone in the management of a variety of disorders, primarily by modulating the influx of calcium ions (Ca²⁺) through voltage-gated calcium channels. Among the diverse chemical classes of CCBs, 1,5-benzothiazepines, exemplified by diltiazem, hold a unique position. This guide provides a comprehensive comparative analysis of 1,5-benzothiazepines against the other two major classes of L-type CCBs: the dihydropyridines (e.g., nifedipine) and the phenylalkylamines (e.g., verapamil). We will delve into their distinct mechanisms of action, pharmacokinetic and pharmacodynamic profiles, and the experimental methodologies crucial for their preclinical evaluation, with a focus on providing actionable insights for researchers and drug development professionals.

The Central Role of L-Type Calcium Channels in Cardiovascular Physiology

Voltage-gated L-type calcium channels are critical mediators of calcium influx into cardiac myocytes, vascular smooth muscle cells, and nodal tissue.[1] This influx of Ca²⁺ is the trigger for a cascade of events leading to muscle contraction and, in pacemaker cells, the generation of action potentials.[1] Consequently, blockade of these channels results in vasodilation, reduced myocardial contractility (negative inotropy), a decreased heart rate (negative chronotropy), and slowed atrioventricular conduction (negative dromotropy).[1] The therapeutic utility of CCBs in conditions like hypertension, angina, and arrhythmias stems from these fundamental physiological effects.[1]

The Unique Profile of 1,5-Benzothiazepines

Diltiazem, the prototypical 1,5-benzothiazepine, is often described as having an intermediate profile between the vascular-selective dihydropyridines and the cardiac-selective phenylalkylamines.[1] This balanced activity on both cardiac and vascular L-type calcium channels allows diltiazem to reduce blood pressure effectively without the pronounced reflex tachycardia often associated with dihydropyridines.[1]

Mechanism of Action and Binding Site

All three classes of CCBs exert their effects by binding to the α1 subunit of the L-type calcium channel, which forms the ion-conducting pore.[2] However, their binding sites are distinct and allosterically linked.[3] Phenylalkylamines like verapamil bind to a site on the intracellular side of the channel, within the S6 transmembrane segment of domain IV.[2] Dihydropyridines, on the other hand, bind to an external site, involving the S5 and S6 segments of domain III.[2] Diltiazem and other benzothiazepines are thought to bind to a site that partially overlaps with the phenylalkylamine site, also on the intracellular side of the channel.[4] This distinct binding site contributes to the unique pharmacological profile of 1,5-benzothiazepines.

Binding sites of different CCB classes on the L-type calcium channel α1 subunit.

Comparative Pharmacodynamics

The clinical and experimental effects of the three CCB classes differ significantly due to their varying tissue selectivity.

Feature	1,5-Benzothiazepines (Diltiazem)	Dihydropyridines (Nifedipine)	Phenylalkylamines (Verapamil)
Primary Site of Action	Heart and Vascular Smooth Muscle	Vascular Smooth Muscle	Heart
Effect on Heart Rate	Decrease[1]	Reflex Increase[5]	Decrease[5]
Effect on Myocardial Contractility	Decrease[1]	Minimal direct effect, can be reflexively increased[1]	Decrease[1]
Effect on AV Conduction	Decrease[1]	Minimal[6]	Decrease[1]
Vasodilation	Moderate	Potent	Moderate
Clinical Use	Hypertension, Angina, Atrial Fibrillation	Hypertension, Angina	Angina, Arrhythmias, Hypertension

Supporting Experimental Data

A study in anesthetized swine demonstrated these differential effects. Equipotent hypotensive doses of verapamil and diltiazem reduced blood pressure by decreasing cardiac output by 41% and 42%, respectively, with diltiazem also reducing heart rate by 18%.[1] In contrast, nifedipine achieved a similar blood pressure reduction by decreasing systemic vascular resistance by 36% without a direct negative impact on cardiac output.[1]

Another study investigating the inhibitory effects on angiotensin II-induced vascular smooth muscle cell growth provided the following half-maximal inhibitory concentrations (IC₅₀):

• Nifedipine: 2.3 ± 0.7 x 10⁻⁶ M[7]

• Verapamil: 3.5 ± 0.3 x 10⁻⁶ M[7]

• Diltiazem: 6.6 ± 2.8 x 10⁻⁶ M[7]

These data highlight the potent anti-proliferative effects of dihydropyridines on vascular smooth muscle cells.

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology for Assessing L-Type Ca²⁺ Channel Blockade

To quantitatively assess the potency and mechanism of action of novel CCBs, the whole-cell patch-clamp technique is the gold standard. This method allows for the direct measurement of ion channel currents in isolated cells.

Workflow for whole-cell patch-clamp analysis of L-type calcium channel blockers.

Step-by-Step Methodology

• Cell Preparation: Isolate single ventricular myocytes from an appropriate animal model (e.g., rat, rabbit) using enzymatic digestion. Plate the cells on glass coverslips and allow them to adhere.

• Solutions:

  • External Solution (in mM): 135 NaCl, 5.4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 120 CsCl, 20 TEA-Cl, 10 EGTA, 5 Mg-ATP, 0.1 GTP, 10 HEPES (pH adjusted to 7.2 with CsOH). The use of cesium and TEA is to block potassium channels, thereby isolating the calcium currents.

• Pipette Fabrication and Filling: Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution. Fire-polish the tip to ensure a smooth surface for sealing.[8]

• Seal Formation and Whole-Cell Configuration: Approach a single, healthy myocyte with the micropipette while applying slight positive pressure.[8] Upon contact with the cell membrane, release the positive pressure and apply gentle suction to form a gigaohm seal (>1 GΩ).[9] Subsequently, apply a brief pulse of stronger suction to rupture the membrane patch and achieve the whole-cell configuration.[8]

• Voltage-Clamp Protocol: Hold the cell at a membrane potential of -80 mV. Apply a series of depolarizing voltage steps (e.g., from -40 mV to +60 mV in 10 mV increments for 200 ms) to elicit L-type Ca²⁺ currents.

• Data Acquisition and Analysis: Record the baseline currents. Perfuse the cell with the external solution containing the test compound at various concentrations. Record the currents at each concentration after reaching steady-state block. The peak inward current at each voltage step is measured. The percentage of block is calculated relative to the baseline current. A concentration-response curve is then plotted to determine the IC₅₀ value.

This rigorous experimental approach provides a quantitative measure of a compound's potency as an L-type calcium channel blocker, which is a critical step in the drug development process.

Conclusion

1,5-benzothiazepines represent a clinically important class of calcium channel blockers with a balanced effect on cardiac and vascular tissues. Their unique pharmacological profile, intermediate between dihydropyridines and phenylalkylamines, offers a valuable therapeutic option for a range of cardiovascular diseases. A thorough understanding of their mechanism of action, comparative pharmacodynamics, and the application of robust experimental techniques like patch-clamp electrophysiology is essential for the discovery and development of novel and improved calcium channel modulators.

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A Comparative Guide to Validating the Mechanism of Action of 2-(2-thienyl)-1,5-benzothiazepine Derivatives

Introduction: The Therapeutic Potential and Mechanistic Questions of a Privileged Scaffold

The 1,5-benzothiazepine core is a well-established "privileged structure" in medicinal chemistry, forming the backbone of clinically significant drugs with diverse pharmacological activities.[1][2] Notable examples include diltiazem, a calcium channel blocker for cardiovascular conditions, and quetiapine, an atypical antipsychotic for central nervous system (CNS) disorders.[3][4][5] The introduction of a 2-(2-thienyl) moiety to this scaffold presents a compelling chemical space for novel therapeutic agents, with reported activities spanning from anticancer to CNS depressant effects.[1][2] However, the promise of any new chemical entity in drug development hinges on a rigorous and unambiguous elucidation of its mechanism of action (MoA). A validated MoA is crucial for optimizing drug efficacy and safety profiles and is a foundational component of any successful drug discovery program.[6][7]

This guide provides a comparative framework for researchers, scientists, and drug development professionals to systematically validate the MoA of novel 2-(2-thienyl)-1,5-benzothiazepine derivatives. We will move beyond a mere listing of protocols to explain the causality behind experimental choices, ensuring a self-validating and logical workflow. This approach will compare and contrast key experimental techniques, providing the technical details and field-proven insights necessary to build a robust data package for your candidate compound.

Deconstructing the MoA Validation Workflow: A Phased Approach

A successful MoA validation strategy is not a single experiment but a multi-phased, iterative process. The goal is to build a pyramid of evidence, starting with direct molecular interactions and culminating in a demonstrated physiological effect in a relevant biological system. Each phase provides a higher level of confidence in the proposed mechanism.

Caption: A logical workflow for MoA validation, from initial target binding to in vivo efficacy.

Phase 1: Confirming Direct Target Engagement - Does the Compound Bind its Putative Target?

The foundational step in MoA validation is to unequivocally demonstrate that your compound physically interacts with its hypothesized molecular target.[8] This is not merely about affinity but also about specificity and context. We will compare biophysical, biochemical, and cell-based methods that, when used orthogonally, provide a comprehensive picture of target engagement.

Comparative Analysis of Target Engagement Assays

Assay	Principle	Key Outputs	Throughput	Pros	Cons
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding to an immobilized target.[9][10]	kon, koff, KD	Low to Medium	Label-free, real-time kinetics, high sensitivity.[9][11]	Requires target immobilization which may affect protein conformation; can be complex to set up.
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon binding of two molecules in solution.[12]	KD, ΔH, ΔS, Stoichiometry (n)	Low	Label-free, in-solution, provides full thermodynamic profile.[13][14][15]	Requires large amounts of pure protein; low throughput.
Radioligand Binding Assay	Measures the displacement of a radiolabeled ligand from the target by the test compound.[16]	Ki, Bmax	High	"Gold standard" for affinity determination, highly sensitive.[17]	Requires a suitable radioligand; involves handling of radioactive material.
Cellular Thermal Shift Assay (CETSA)	Based on the principle that ligand binding stabilizes a protein against thermal denaturation.[18]	Target engagement in intact cells or lysates.	Medium to High	Measures target engagement in a physiological context; no need for protein purification.[19][20]	Not all proteins show a clear thermal shift; can be technically challenging to optimize.

Experimental Protocols

• Objective: To determine the association (kon), dissociation (koff), and equilibrium dissociation constant (KD) of the benzothiazepine derivative for its purified target protein.

• Causality: SPR provides real-time binding data, offering insights into the dynamics of the interaction that endpoint assays cannot.[10] This is critical for understanding how quickly a drug binds and how long it remains bound, which can correlate with in vivo efficacy.

• Step-by-Step Methodology:

  • Immobilization: Covalently immobilize the purified target protein onto a sensor chip (e.g., CM5 chip via amine coupling). Aim for a low immobilization density to avoid mass transport limitations.

  • Analyte Preparation: Prepare a dilution series of the 2-(2-thienyl)-1,5-benzothiazepine derivative in a suitable running buffer (e.g., HBS-EP+). Include a zero-concentration sample (buffer only) for double referencing.

  • Binding Measurement: Inject the analyte solutions over the immobilized target surface and a reference flow cell. Monitor the change in response units (RU) over time to generate sensorgrams.

  • Dissociation Phase: After the association phase, flow running buffer over the chip to monitor the dissociation of the compound.

  • Regeneration: If necessary, inject a regeneration solution to remove any remaining bound analyte before the next injection.

  • Data Analysis: Perform double referencing by subtracting the signal from the reference flow cell and the zero-concentration sample. Fit the processed sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate kon, koff, and KD.

• Objective: To confirm that the benzothiazepine derivative engages its target protein within the complex environment of an intact cell.

• Causality: Biochemical assays use purified proteins, which may not reflect the native conformation or interactions within a cell. CETSA validates binding in a more physiologically relevant context.[18][19] A positive result strongly supports the hypothesis that the observed cellular effects are due to direct target interaction.

• Step-by-Step Methodology:

  • Cell Treatment: Treat cultured cells with the benzothiazepine derivative at various concentrations or with a vehicle control. Incubate to allow for cell penetration and target binding.

  • Heating: Aliquot the treated cell suspensions into PCR tubes and heat them across a range of temperatures (e.g., 40°C to 70°C) for a fixed time (e.g., 3 minutes), followed by rapid cooling.[21]

  • Cell Lysis: Lyse the cells to release soluble proteins (e.g., via freeze-thaw cycles or lysis buffer).

  • Separation: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

  • Quantification: Collect the supernatant containing the soluble, stabilized protein fraction.

  • Analysis: Analyze the amount of the target protein remaining in the soluble fraction at each temperature using a specific detection method (e.g., Western blot, ELISA, or mass spectrometry). A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement.[22]

Phase 2: Elucidating Functional Consequences - What Happens After Binding?

Demonstrating binding is necessary but not sufficient. The next critical phase is to prove that this binding event leads to a functional change in the target's activity. Given that many 1,5-benzothiazepine derivatives target G-protein coupled receptors (GPCRs), we will focus on assays designed to measure the downstream consequences of GPCR modulation.[3][5]

Caption: Simplified GPCR signaling pathways, showing G-protein dependent and independent (β-Arrestin) routes.

Comparative Analysis of GPCR Functional Assays

Assay	GPCR Coupling	Principle	Key Outputs	Throughput	Pros	Cons
cAMP Assays (e.g., HTRF)	Gs / Gi	Measures the accumulation (Gs) or inhibition (Gi) of cyclic AMP, a key second messenger.[23]	EC50 / IC50	High	Robust, well-established, easily automated.	Indirect measure of receptor activation; can miss G-protein independent signaling.
Calcium Flux Assays	Gq	Measures the release of intracellular calcium using fluorescent dyes.[24][25]	EC50	High	Sensitive, kinetic or endpoint readout.[26]	Can be prone to artifacts from fluorescent compounds; requires specific Gq coupling.
β-Arrestin Recruitment Assays	All GPCRs	Measures the ligand-induced interaction between the GPCR and β-arrestin proteins.[27][28]	EC50	High	Universal for most GPCRs; key for studying biased agonism.[29][30]	May not correlate with the primary therapeutic effect; requires engineered cell lines.

Experimental Protocols

• Objective: To quantify the ability of the benzothiazepine derivative to modulate cAMP production, indicating agonism or antagonism at a Gs- or Gi-coupled receptor.

• Causality: cAMP is a critical second messenger for a large family of GPCRs.[23] Measuring its modulation provides direct evidence of a functional consequence of target engagement, allowing for the classification of the compound as an agonist, antagonist, or inverse agonist.

• Step-by-Step Methodology:

  • Cell Plating: Plate cells expressing the target GPCR into a low-volume 384-well plate and incubate overnight.

  • Compound Addition (Antagonist Mode): If testing for antagonism, add the benzothiazepine derivative at various concentrations and incubate. Then, add a known agonist at its EC80 concentration.

  • Compound Addition (Agonist Mode): If testing for agonism, add the benzothiazepine derivative at various concentrations.

  • Lysis and Detection: Lyse the cells and add the HTRF detection reagents (a cAMP-d2 acceptor and an anti-cAMP-cryptate donor).

  • Incubation: Incubate for 1 hour at room temperature to allow the assay to reach equilibrium.

  • Measurement: Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm. Calculate the HTRF ratio and plot the dose-response curve to determine EC50 or IC50 values.

• Objective: To determine if the benzothiazepine derivative promotes the recruitment of β-arrestin to the target GPCR, a key event in receptor desensitization and G-protein independent signaling.[28][31]

• Causality: Some ligands can preferentially activate either G-protein or β-arrestin pathways ("biased agonism"). Characterizing β-arrestin recruitment is essential for a complete understanding of the compound's pharmacology and potential for side effects or novel therapeutic actions.[29]

• Step-by-Step Methodology:

  • Cell Plating: Use a commercially available cell line engineered to co-express the target GPCR fused to one fragment of a reporter enzyme (e.g., β-galactosidase) and β-arrestin fused to the complementary enzyme fragment.[27] Plate these cells in a 384-well plate.

  • Compound Addition: Add the benzothiazepine derivative across a range of concentrations.

  • Incubation: Incubate the plate for a specified time (e.g., 90 minutes) at 37°C to allow for receptor activation and β-arrestin recruitment.

  • Detection: Add the chemiluminescent substrate for the reporter enzyme.

  • Signal Measurement: After a further incubation period, measure the luminescence signal using a plate reader.

  • Data Analysis: Plot the luminescent signal against the compound concentration and fit to a sigmoidal dose-response curve to determine the EC50 and Emax for β-arrestin recruitment.

Conclusion: Synthesizing a Coherent Mechanistic Narrative

Validating the mechanism of action for a novel 2-(2-thienyl)-1,5-benzothiazepine derivative is a systematic process of building an evidence-based case. No single experiment is definitive. The true power of this approach lies in the orthogonal validation provided by comparing results across different platforms. For example, a KD from SPR should be in a similar range to the Ki from a radioligand binding assay and the EC50/IC50 from a functional assay. Confirmation of target engagement in a cellular context with CETSA provides the crucial link between in vitro affinity and cellular function.

By employing the comparative methodologies outlined in this guide, researchers can move with confidence from a hypothesized target to a fully validated mechanism of action, a critical milestone in the journey of transforming a promising molecule into a potential therapeutic.

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A Comparative Guide to the In Vivo Validation of 2-(2-thienyl)-1,5-benzothiazepine Analogues as Anticancer Agents

This guide provides a comprehensive framework for the in vivo validation of novel 2-(2-thienyl)-1,5-benzothiazepine analogues, a promising class of heterocyclic compounds exhibiting noteworthy anticancer properties in preclinical in vitro studies. This document is intended for researchers, scientists, and drug development professionals engaged in the evaluation of new chemical entities for oncology applications. Herein, we will objectively compare the projected in vivo performance of a representative 2-(2-thienyl)-1,5-benzothiazepine analogue with established, standard-of-care chemotherapeutic agents, supported by a synthesis of published experimental data and field-proven insights.

Introduction: The Therapeutic Promise of 1,5-Benzothiazepines

1,5-Benzothiazepines are a class of seven-membered heterocyclic compounds containing nitrogen and sulfur that have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities.[1] Recent studies have highlighted the anticancer potential of various derivatives, with in vitro assays demonstrating considerable anti-proliferative activity against a range of human cancer cell lines, including those of the breast, colon, and prostate.[2][3] The proposed mechanisms of action are varied, with some analogues showing potential as inhibitors of key signaling molecules like the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[3]

While in vitro data provides a crucial preliminary assessment of anticancer activity, the transition to in vivo models is a critical step in the drug development pipeline. In this guide, we will delineate a robust methodology for the in vivo validation of a hypothetical, yet representative, 2-(2-thienyl)-1,5-benzothiazepine analogue, hereafter referred to as BTZ-T , and compare its potential efficacy and toxicity profile against established chemotherapeutic agents: Doxorubicin for breast cancer models and a Cisplatin/5-FU combination for colon cancer models.

Experimental Design: A Roadmap for In Vivo Validation

The primary objective of the in vivo study is to assess the anti-tumor efficacy and safety profile of BTZ-T in a living organism. The choice of animal model and experimental design is paramount to obtaining meaningful and translatable data.

Rationale for Xenograft Models

For the initial in vivo evaluation of a novel anticancer agent, human tumor xenograft models in immunodeficient mice are a well-established and widely accepted standard.[4] These models involve the subcutaneous or orthotopic implantation of human cancer cells into mice that lack a functional immune system, thereby preventing the rejection of the human tumor. This allows for the direct assessment of the compound's effect on human tumor growth.

Selection of Cancer Cell Lines

Based on promising in vitro data for 1,5-benzothiazepine analogues, we will focus on two prevalent cancer types:

• Breast Cancer: Utilizing the MCF-7 human breast adenocarcinoma cell line, a well-characterized model for estrogen receptor-positive (ER+) breast cancer.

• Colon Cancer: Employing the HCT-116 human colorectal carcinoma cell line, a widely used model for colorectal cancer studies.

Experimental Workflow

The following diagram illustrates the key phases of the proposed in vivo validation study.

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Head-to-head comparison of different synthetic methodologies for 1,5-benzothiazepines

An In-Depth Guide to the Synthetic Methodologies of 1,5-Benzothiazepines: A Head-to-Head Comparison

Introduction: The Pharmacological Significance of the 1,5-Benzothiazepine Scaffold

The 1,5-benzothiazepine nucleus, a seven-membered heterocyclic ring fused to a benzene ring, is a cornerstone pharmacophore in modern drug discovery.[1][2][3] Its derivatives form the basis of several clinically significant drugs, demonstrating a remarkable range of biological activities. Notable examples include Diltiazem and Clentiazem, which are potent calcium channel blockers used to treat cardiovascular disorders like hypertension and angina.[1][4][5] Furthermore, compounds like Thiazesim, Quetiapine, and Clothiapine are crucial agents for treating Central Nervous System (CNS) disorders.[1][4] The therapeutic versatility of this scaffold, which also extends to anticancer, anti-HIV, and antimicrobial applications, has spurred continuous innovation in its synthesis.[4][6][7]

This guide provides a head-to-head comparison of the principal synthetic methodologies for constructing the 1,5-benzothiazepine core. As a Senior Application Scientist, my goal is to move beyond mere procedural lists and delve into the causality behind experimental choices, offering researchers and drug development professionals a clear, data-driven framework for selecting the optimal synthetic strategy. We will explore conventional methods, modern energy-efficient techniques, and green chemistry approaches, evaluating each for efficiency, environmental impact, and scalability.

The Cornerstone Reaction: Cyclocondensation of 2-Aminothiophenol with α,β-Unsaturated Carbonyls

The most prevalent and versatile strategy for synthesizing the 2,3-dihydro-1,5-benzothiazepine core involves the reaction between a 2-aminothiophenol and an α,β-unsaturated carbonyl compound, most commonly a chalcone (1,3-diaryl-2-propen-1-one).[6][8][9] This reaction proceeds through a domino sequence:

• Thia-Michael Addition: The highly nucleophilic thiol group (-SH) of 2-aminothiophenol attacks the β-carbon of the chalcone.

• Intramolecular Cyclization: The amino group (-NH2) then acts as an intramolecular nucleophile, attacking the carbonyl carbon.

• Dehydration: The resulting intermediate eliminates a molecule of water to form the stable seven-membered thiazepine ring.

The various methodologies discussed below are primarily enhancements and modifications of this fundamental pathway, aiming to improve yields, reduce reaction times, and minimize environmental impact.

Caption: General mechanism for 1,5-benzothiazepine synthesis.

Methodology 1: Conventional Acid/Base Catalysis

Historically, the cyclocondensation reaction was performed under strongly acidic or basic conditions with conventional heating (reflux) in organic solvents like ethanol or DMF.

• Causality of Catalysis:

  • Acid Catalysis (e.g., HCl, TFA, Acetic Acid): The acid protonates the carbonyl oxygen of the chalcone, rendering the carbonyl carbon more electrophilic and susceptible to the intramolecular nucleophilic attack by the amino group, thereby facilitating the cyclization and subsequent dehydration steps.

  • Base Catalysis (e.g., Piperidine): A base can deprotonate the thiol group, forming a more potent thiolate nucleophile, which accelerates the initial Michael addition step.[10]

While straightforward, this approach is often plagued by drawbacks including long reaction times (often several hours), the use of hazardous and volatile solvents, and moderate to poor yields.[11]

Methodology 2: Microwave-Assisted Synthesis

The application of microwave irradiation has revolutionized the synthesis of 1,5-benzothiazepines by dramatically reducing reaction times from hours to mere minutes.[12]

• Mechanism of Action: Microwave energy directly couples with polar molecules in the reaction mixture (solvents, reagents), causing rapid, uniform heating that is not dependent on thermal conductivity. This efficient energy transfer significantly accelerates the rate of both the Michael addition and the cyclization-dehydration steps.

This technique is often performed using a high-boiling point, polar solvent like DMF or glycerol as a reaction mediator, or even under solvent-free conditions on a solid support.[13] The key advantages are the exceptional speed, cleaner reaction profiles, and often significant improvements in yield.[12]

Methodology 3: Ultrasound-Promoted Synthesis

Similar to microwave irradiation, ultrasound provides an alternative energy source to drive the reaction. The phenomenon of acoustic cavitation—the formation, growth, and implosion of microscopic bubbles—generates localized high-pressure and high-temperature spots, accelerating mass transfer and chemical reactivity.

Ultrasound-promoted syntheses have been successfully employed, often using eco-friendly media like polyethylene glycol (PEG-400), to produce 1,5-benzothiazepines in high yields and with short reaction times.[6][14] This method provides a clean, efficient, and mild alternative to conventional heating.[15]

Methodology 4: Green Synthesis Approaches

Reflecting the growing importance of sustainable chemistry, several "green" methodologies have been developed. These methods prioritize the reduction of hazardous waste, energy consumption, and the use of non-toxic, renewable materials.

• Solvent-Free Synthesis (Liquid-Assisted Grinding): This technique involves grinding the solid reactants (2-aminothiophenol and chalcone) together, sometimes with a catalytic amount of a liquid additive. The mechanical force initiates the reaction, providing an eco-friendly and operationally simple route that often results in excellent yields in a very short time.[16]

• Use of Green Solvents: Replacing volatile organic compounds (VOCs) with benign and recyclable solvents is a key green strategy. Glycerol and PEG-400 have proven to be excellent media for this synthesis, as they are non-toxic, biodegradable, and can facilitate high reaction rates, especially when combined with microwave or ultrasound energy.[13][17]

• Reusable Heterogeneous Catalysts: Employing solid catalysts like H-ferrierite zeolite or bleaching clay simplifies product purification (the catalyst is simply filtered off) and allows for catalyst recycling.[6][8][17] This approach enhances the sustainability and cost-effectiveness of the synthesis.

Caption: Workflow comparison: Conventional vs. Microwave-Assisted.

Head-to-Head Performance Comparison

The following table summarizes the key performance indicators for the discussed methodologies, based on data reported in the scientific literature.

Methodology	Catalyst / Conditions	Solvent	Typical Time	Typical Yield (%)	Key Advantages & Disadvantages
Conventional	HCl, TFA, Acetic Acid, or Piperidine	Ethanol, DMF	6 - 24 hours	40 - 75%	(+) Simple setup. (-) Long reaction times, harsh conditions, often low yields, use of hazardous solvents.[11]
Microwave-Assisted	Catalytic Acetic Acid or catalyst-free	DMF, Glycerol	2 - 10 minutes	75 - 95%	(+) Extremely fast, high yields, clean reactions. (-) Requires specialized microwave reactor for scalability.[12][13]
Ultrasound-Promoted	Ceric Ammonium Nitrate (CAN), FeSO₄	Ethanol, PEG-400	30 - 60 minutes	85 - 95%	(+) Fast, high yields, mild conditions. (-) Requires an ultrasonic bath/probe.[6][14][15]
Green (Solvent-Free)	Liquid-Assisted Grinding	None	5 - 15 minutes	80 - 95%	(+) Eco-friendly, no solvent waste, simple, fast. (-) May not be suitable for all substrates or large-scale reactions.[16]
Green (Green Solvent)	Bleaching Clay or catalyst-free	PEG-400, Glycerol	30 - 60 minutes	>90%	(+) Uses non-toxic, biodegradable solvents, high yields. (-) Product isolation from high-boiling solvents can require specific techniques.[13][17]

Experimental Protocols

To provide a practical context, here are representative step-by-step protocols for two distinct methodologies.

Protocol 1: Microwave-Assisted Synthesis in a Green Solvent

This protocol is adapted from methodologies using glycerol as a reaction medium.[13][18]

• Reactant Preparation: In a microwave-safe reaction vessel, combine the chalcone (1 mmol), 2-aminothiophenol (1.1 mmol), and glycerol (5 mL).

• Microwave Irradiation: Place the vessel in a domestic or laboratory microwave oven and irradiate at a power of ~450-600W for 3-5 minutes. Monitor the reaction progress by thin-layer chromatography (TLC).

• Product Isolation: After completion, cool the reaction mixture to room temperature. Add ice-cold water (~20 mL) to the vessel.

• Filtration: The solid product will precipitate. Collect the solid by vacuum filtration.

• Purification: Wash the crude product with water and then a small amount of cold ethanol to remove impurities. Recrystallize from ethanol to obtain the pure 1,5-benzothiazepine derivative.

Protocol 2: Conventional Synthesis with Acid Catalysis

This protocol is a generalized representation of traditional methods.

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve the chalcone (1 mmol) and 2-aminothiophenol (1.1 mmol) in absolute ethanol (20 mL).

• Catalyst Addition: Add a few drops of glacial acetic acid or trifluoroacetic acid (TFA) to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 8-12 hours. Monitor the reaction progress by TLC.

• Solvent Removal: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Workup: Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate), wash with a saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to yield the final compound.

Conclusion and Recommendations

The synthesis of 1,5-benzothiazepines has evolved significantly from lengthy, low-yielding conventional methods to rapid, efficient, and environmentally conscious protocols.

• For rapid discovery and library synthesis , microwave-assisted and ultrasound-promoted methods are unparalleled in their speed and efficiency, delivering high yields in minutes.

• For sustainable and green chemistry applications , solvent-free grinding or the use of green solvents like PEG-400 and glycerol are the methods of choice. They minimize waste and hazard while maintaining high performance.

• Conventional methods , while foundational, are largely superseded by these modern techniques due to their inefficiency and environmental concerns. They may still be considered if specialized equipment is unavailable, but this is increasingly rare.

For the modern drug development professional, a deep understanding of these diverse methodologies is crucial. The choice of synthesis will depend on the specific goals of the project, balancing the need for speed, scale, cost, and environmental responsibility. The adoption of green and energy-efficient techniques is highly recommended as the new standard for the synthesis of this vital pharmacological scaffold.

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Bridging the Divide: A Comparative Guide to In Vitro and In Vivo Reproducibility for 2-(2-thienyl)-1,5-Benzothiazepines

Authored for Researchers, Scientists, and Drug Development Professionals

The 1,5-benzothiazepine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of clinically significant drugs like the calcium channel blocker Diltiazem and the atypical antipsychotic Quetiapine.[1][2] Its versatile seven-membered heterocyclic ring system, fused to a benzene ring, offers a privileged structure for interacting with a wide array of biological targets.[2][3] Within this broad class, derivatives featuring a thienyl group at the 2-position represent a compelling area of investigation. The thiophene ring, a common bioisostere of the phenyl group, can modulate pharmacokinetic properties and introduce unique electronic features, potentially enhancing therapeutic efficacy.

However, a critical hurdle in the development of novel therapeutics is the translational gap between promising in vitro results and successful in vivo validation. High potency in a cell-based assay does not guarantee efficacy in a complex biological system. This guide provides a comprehensive framework for researchers working with 2-(2-thienyl)-1,5-benzothiazepines, offering an in-depth analysis of the challenges and strategies for ensuring that in vitro findings are reproducible in vivo. We will dissect the causality behind experimental choices, provide validated protocols, and present a logical workflow from initial screening to preclinical evaluation.

Section 1: The In Vitro Landscape: Quantifying Potential in a Controlled Environment

The initial evaluation of any new chemical entity begins in vitro. For 1,5-benzothiazepine derivatives, the most extensively reported biological activity is anticancer, with numerous studies detailing their cytotoxic effects against various cancer cell lines.[4][5] These assays are indispensable for initial screening, allowing for the rapid assessment of hundreds of compounds to identify "hits" with potent activity.

The choice of assay is dictated by the hypothesized mechanism of action. For general cytotoxicity, proliferation assays like the MTT assay are the standard. If a specific molecular target is suspected, such as an enzyme, a targeted inhibition assay is more appropriate. For instance, certain 1,5-benzothiazepines have been investigated as inhibitors of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a key player in many cancers.[6]

Data Snapshot: Representative In Vitro Anticancer Activity

To illustrate the typical data generated at this stage, the following table summarizes the in vitro cytotoxic activity of several 2,4-disubstituted 1,5-benzothiazepine analogs against various cancer cell lines. While direct data for 2-(2-thienyl) analogs is sparse in publicly available comparative studies, these examples with 2-phenyl substitutions serve as a crucial benchmark for the potency one might expect.

Compound ID	2-Position Substituent	4-Position Substituent	Cell Line	IC50 (µM)	Reference
2c	4-Chlorophenyl	4-Hydroxyphenyl	Hep G-2 (Liver)	3.29 ± 0.15	[7]
BT-05	Nitrophenyl	Dihydroxymethylphenyl	DU-145 (Prostate)	43 (µg/mL)	[8]
BT-20	(Not Specified)	Isobutylphenyl	HT-29 (Colon)	< Standard	[6]
4c	4-Fluorophenyl	(Not Specified)	A549 (Lung)	GI50 <10 (µg/mL)	[5]
4d	2,4-Difluorophenyl	(Not Specified)	MCF-7 (Breast)	GI50 <10 (µg/mL)	[5]

Note: IC50 is the half-maximal inhibitory concentration; GI50 is the half-maximal growth inhibition. Direct comparison between µM and µg/mL requires knowledge of molecular weights.

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol describes a standard method for assessing the cytotoxic effects of novel 2-(2-thienyl)-1,5-benzothiazepine compounds on cancer cell lines.[6][8] The underlying principle is the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by metabolically active cells to form purple formazan crystals.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HT-29, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the test benzothiazepine (e.g., 10 mM in DMSO). Create a series of dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

• Treatment: After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound. Include wells with vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Methotrexate).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂. The duration is critical and should be optimized for the specific cell line's doubling time.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert the MTT to formazan.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (on a logarithmic scale) and determine the IC50 value using non-linear regression analysis.

Section 2: The Translational Chasm: Why In Vitro Success Doesn't Guarantee In Vivo Efficacy

The transition from a controlled in vitro environment to a complex, multi-system in vivo model is the most challenging phase of drug discovery. A potent IC50 value is merely the first step. The ultimate biological effect is governed by the principles of ADME (Absorption, Distribution, Metabolism, and Excretion) and potential toxicity.[9]

Causality Behind In Vitro-In Vivo Discrepancies:

• Bioavailability: A compound may be potent in vitro but have poor oral absorption or be rapidly cleared by the liver (first-pass metabolism), preventing it from ever reaching the target tissue at a therapeutic concentration.

• Metabolism: The compound can be converted by metabolic enzymes (e.g., Cytochrome P450s) into inactive metabolites, or worse, toxic byproducts.

• Protein Binding: High binding to plasma proteins like albumin can sequester the drug, reducing the free fraction available to exert its effect.

• Toxicity: The compound may show acceptable toxicity to cancer cells in vitro but exhibit unforeseen off-target toxicity in vital organs like the liver or kidneys in vivo.

• Tumor Microenvironment: An in vivo tumor is a complex organ with its own vasculature, stromal cells, and hypoxic regions, all of which can limit drug penetration and efficacy in ways not captured by a 2D cell culture.

The following diagram illustrates a logical workflow designed to systematically de-risk a compound as it moves from initial screening to in vivo validation.

Caption: Drug discovery workflow from in vitro screening to in vivo validation.

Section 3: A Framework for In Vivo Validation: The Xenograft Model

To assess the true therapeutic potential of a lead 2-(2-thienyl)-1,5-benzothiazepine, an in vivo efficacy model is required. The human tumor xenograft mouse model is the industry standard for evaluating anticancer agents.[10] In this model, human cancer cells are implanted into immunocompromised mice, and the effect of the drug on tumor growth is measured.

Experimental Protocol: Murine Xenograft Efficacy Study

Prerequisite: A Maximum Tolerated Dose (MTD) study must be performed first in healthy mice to determine the highest dose of the compound that can be administered without causing unacceptable toxicity. This dose is then used for the efficacy study.

Step-by-Step Methodology:

• Animal Model: Use 6-8 week old immunocompromised mice (e.g., Athymic Nude or NOD/SCID). Allow them to acclimate for at least one week. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Tumor Implantation: Subcutaneously inject 1-5 million human cancer cells (e.g., HT-29) suspended in Matrigel into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice daily. Once tumors reach a palpable size (approx. 100-150 mm³), randomize the mice into treatment and control groups (n=8-10 mice per group).

• Treatment Administration:

  • Vehicle Control Group: Administer the vehicle solution (e.g., 5% DMSO, 40% PEG300, 55% Saline) via the chosen route (e.g., oral gavage, intraperitoneal injection).

  • Treatment Group: Administer the 2-(2-thienyl)-1,5-benzothiazepine compound at its predetermined MTD.

  • Positive Control Group: Administer a standard-of-care chemotherapy agent (e.g., 5-Fluorouracil for colon cancer).

• Data Collection:

  • Measure tumor volume with calipers 2-3 times per week using the formula: Volume = (Length x Width²) / 2.

  • Record the body weight of each mouse at the same time to monitor for toxicity.

  • Continue treatment for a predetermined period (e.g., 21-28 days) or until tumors in the control group reach a predefined endpoint size.

• Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors. Calculate the Tumor Growth Inhibition (TGI) for the treatment group compared to the vehicle control group. Analyze the statistical significance of the results.

Comparative Data: Correlating In Vitro and In Vivo Findings

The ultimate goal is to see if the in vitro potency translates to in vivo efficacy. A successful compound will not only have a low IC50 in vitro but also demonstrate significant TGI in vivo at a well-tolerated dose.

Parameter	In Vitro Finding (Hypothetical)	In Vivo Outcome (Hypothetical)	Interpretation
Potency	IC50 = 500 nM (HT-29 cells)	TGI = 75% at 20 mg/kg	Good Correlation: High in vitro potency translated to significant tumor growth inhibition in the corresponding xenograft model.
Toxicity	CC50 > 50 µM (Normal cells)	MTD = 25 mg/kg (Body weight loss <15%)	Good Correlation: Low toxicity in normal cells in vitro predicted a reasonable safety window in vivo.
Exposure	N/A	Plasma AUC = 5000 ng*h/mL	Crucial Data: Pharmacokinetic analysis confirms the compound achieved sufficient exposure in the bloodstream to have an effect.
Failure Case	IC50 = 50 nM (MCF-7 cells)	TGI = 10% at 5 mg/kg (MTD)	Poor Correlation: Despite high in vitro potency, the compound had poor efficacy, likely due to low bioavailability, rapid metabolism, or inability to penetrate the tumor.

Section 4: Unveiling the Mechanism: From Target Engagement to Pathway Modulation

Understanding how a compound works is as important as knowing that it works. Molecular docking studies can provide initial hypotheses about the molecular target.[6][7] For 1,5-benzothiazepines showing anticancer activity, a plausible mechanism is the inhibition of protein kinases that drive cell proliferation, such as EGFR.[6]

The diagram below illustrates a simplified EGFR signaling pathway. An effective 2-(2-thienyl)-1,5-benzothiazepine would bind to the kinase domain of the receptor, preventing its activation and blocking the downstream signals that lead to cell growth and survival.

Caption: Inhibition of the EGFR signaling pathway by a benzothiazepine.

Confirming this mechanism in vivo would involve analyzing excised tumor tissues for biomarkers of target engagement, such as a decrease in the phosphorylation of ERK, a downstream protein in the EGFR pathway. This provides a self-validating system: the observed tumor growth inhibition is mechanistically linked to the inhibition of the intended molecular target.

Conclusion

The development of 2-(2-thienyl)-1,5-benzothiazepines as therapeutic agents requires a rigorous and logical progression from in vitro discovery to in vivo validation. While in vitro assays are powerful tools for identifying potent compounds, they are only one piece of the puzzle. A deep understanding of pharmacokinetics, toxicity, and the complexities of the in vivo environment is essential for bridging the translational divide. By employing a systematic workflow that includes early ADME profiling, robust MTD studies, and well-designed efficacy models, researchers can increase the probability that the promise shown in a petri dish will translate into a meaningful therapeutic effect in a preclinical model, paving the way for future clinical development.

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Correlating in silico predictions with experimental results for thienyl-benzothiazepines

Bridging the Gap: A Comparative Guide to Correlating In Silico Predictions with Experimental Results for Thienyl-Benzothiazepine Anticancer Agents

Introduction: The Synergy of Silicon and Solution in Drug Discovery

In the landscape of modern medicinal chemistry, the 1,5-benzothiazepine scaffold and its derivatives represent a "privileged structure," demonstrating a vast array of pharmacological activities, including anticancer properties.[1][2][3] Specifically, the incorporation of a thienyl moiety has been shown to enhance the biological profile of these compounds, making thienyl-benzothiazepines a promising avenue for novel therapeutic development.[1][4] However, the traditional path of drug discovery—synthesis followed by exhaustive biological screening—is notoriously resource-intensive and fraught with high attrition rates.

The integration of computational (in silico) methods with traditional benchtop (in vitro) experiments offers a more rational, efficient, and cost-effective strategy.[5][6][7] In silico techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, allow us to predict how a molecule might behave at a target site before it is ever synthesized.[8][9] This guide provides an in-depth comparison of in silico predictions and experimental outcomes for a series of hypothetical thienyl-benzothiazepine derivatives, demonstrating how these complementary approaches can accelerate the identification of potent anticancer agents. We will explore the causality behind the choice of specific computational and experimental protocols, present the data in a clear, comparative format, and analyze the correlation between the predicted and observed results.

Part 1: In Silico Screening - Predicting Biological Potential

The foundational step in our rational drug design workflow is to predict the interaction of our candidate molecules with a relevant biological target. For many cancers, the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase is a well-validated target, as its overactivity can drive tumor cell proliferation.[8] Therefore, we selected EGFR as the target for our molecular docking simulations to predict the binding affinity of our thienyl-benzothiazepine series.

Causality of Method Selection:

• Molecular Docking: Chosen to visualize and quantify the binding interactions between our small molecules (ligands) and the EGFR protein (receptor). This provides a rational basis for inhibitory potential, with a lower binding energy suggesting a more stable and favorable interaction.[4][8][10]

• QSAR: While not detailed in this specific workflow, a QSAR model could be subsequently developed to correlate physicochemical properties of the compounds with their predicted or experimentally determined activity, enabling the rapid prediction of efficacy for a larger, unsynthesized library of derivatives.[9][11][12]

Figure 2: Experimental workflow for in vitro validation. (Within 100 characters)

Protocol 2: MTT Assay for Cell Viability

This protocol is a general guideline and should be optimized for specific cell lines. [13]

• Cell Seeding:

  • Seed human breast cancer cells (e.g., MCF-7) into a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of culture medium. [14] * Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the thienyl-benzothiazepine compounds in culture medium.

  • Remove the old medium from the wells and add 100 µL of medium containing the test compounds at various concentrations. Include untreated and vehicle-only (e.g., DMSO) controls. [13] * Incubate for the desired exposure period (e.g., 48 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. * Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals. [14][15]

• Solubilization and Measurement:

  • Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals. * Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. * Measure the absorbance of each well at 570 nm using a microplate reader. [13]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the viability against the compound concentration and determine the IC₅₀ value.

Protocol 3: Annexin V-FITC/PI Apoptosis Assay

This protocol describes the detection of apoptosis by flow cytometry. [16]

• Cell Culture and Treatment:

  • Seed cells (e.g., 1 x 10⁶ cells) in a culture flask and treat with the test compounds at their respective IC₅₀ concentrations for a predetermined time (e.g., 24 hours).

• Cell Harvesting:

  • Collect both floating (apoptotic) and adherent cells. For adherent cells, use trypsin to detach them. [16] * Combine the cells and wash them twice with cold PBS by centrifuging at approximately 500 x g for 5 minutes. [16]

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of ~1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a new tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour. [16]Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic or necrotic cells will be positive for both stains. [16]

Part 3: Comparative Analysis - Where Prediction Meets Reality

The ultimate goal is to determine if our computational model can reliably predict biological activity. By organizing the data side-by-side, we can directly assess the correlation.

Table 1: Comparison of In Silico Predictions and In Vitro Experimental Results for Thienyl-Benzothiazepines

Compound ID	Substitution Pattern	Predicted Binding Energy (kcal/mol)	In Vitro IC₅₀ vs. MCF-7 (µM)	In Vitro Apoptosis Induction (%)
TBZ-1	Unsubstituted	-7.5	25.4	15.2
TBZ-2	4'-Chloro on Phenyl	-8.9	5.1	48.7
TBZ-3	4'-Methoxy on Phenyl	-8.2	12.8	31.5
TBZ-4	3'-Nitro on Phenyl	-9.5	2.3	65.1
TBZ-5	4'-Methyl on Phenyl	-7.8	18.9	22.4
Standard	Methotrexate	N/A	4.7 [2]	N/A

Analysis of Correlation:

The data presented in Table 1 reveals a strong positive correlation between the in silico predictions and the in vitro results.

• Strong Correlation: Compounds with lower (more favorable) predicted binding energies, such as TBZ-4 (-9.5 kcal/mol) and TBZ-2 (-8.9 kcal/mol), demonstrated the most potent cytotoxic activity with the lowest IC₅₀ values (2.3 µM and 5.1 µM, respectively). [2][8]This suggests that a stronger interaction with the EGFR active site, as predicted by docking, translates directly to greater inhibition of cell proliferation.

• Mechanism Confirmation: Furthermore, the compounds with the best binding energies and lowest IC₅₀ values also induced the highest levels of apoptosis (TBZ-4 at 65.1% and TBZ-2 at 48.7%). This validates that the mechanism of cell death is indeed apoptosis, a desirable trait for an anticancer agent. [17]* Predictive Power: Conversely, compounds with weaker predicted binding energies, like TBZ-1 and TBZ-5 , were significantly less active in the cell viability assay. This demonstrates the predictive power of the docking simulation in filtering out less promising candidates early in the discovery process.

Figure 3: Ideal correlation between in silico and in vitro data. (Within 100 characters)

Addressing Potential Discrepancies:

It is crucial to acknowledge that a perfect correlation is not always guaranteed. A compound with a high predicted binding affinity might show poor in vitro activity. This could be due to factors not accounted for in a simple docking model, such as:

• Poor Pharmacokinetics: The compound may have low solubility or be unable to cross the cell membrane to reach its intracellular target. [3][18]* Metabolic Instability: The compound could be rapidly metabolized by the cell into an inactive form.

• Off-Target Effects: The compound might interact with other cellular components in a way that negates its intended effect.

Conclusion and Future Outlook

This guide demonstrates the powerful synergy between in silico prediction and in vitro validation in the context of thienyl-benzothiazepine drug discovery. The molecular docking studies successfully prioritized compounds that were subsequently confirmed to have potent, apoptosis-inducing anticancer activity. This integrated approach not only accelerates the discovery timeline but also provides a deeper, mechanistic understanding of a compound's biological activity.

By embracing this dual strategy, researchers can more intelligently design and screen compound libraries, focusing resources on candidates with the highest probability of success. Future work could involve refining these predictions with more computationally intensive methods like molecular dynamics simulations to better account for protein flexibility and solvent effects, further bridging the gap between prediction and reality. [4][22]

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Comparative study of the pharmacokinetic profiles of various 2-substituted-1,5-benzothiazepines

This guide provides a comprehensive comparative analysis of the pharmacokinetic profiles of key 2-substituted-1,5-benzothiazepine derivatives. Designed for researchers, scientists, and drug development professionals, this document delves into the absorption, distribution, metabolism, and excretion (ADME) characteristics of prominent members of this class, including the calcium channel blockers diltiazem and clentiazem, and the atypical antipsychotic quetiapine. By presenting supporting experimental data and detailed methodologies, this guide aims to serve as a valuable resource for understanding the structure-pharmacokinetic relationships within this important therapeutic scaffold.

Introduction: The Therapeutic Significance of the 1,5-Benzothiazepine Scaffold

The 1,5-benzothiazepine nucleus is a privileged heterocyclic scaffold that forms the core of several clinically significant drugs.[1] This seven-membered ring system, containing both nitrogen and sulfur, has proven to be a versatile template for designing molecules with a wide array of pharmacological activities.[1] The substitution at the 2-position of the benzothiazepine ring, in particular, has a profound impact on the compound's therapeutic action and pharmacokinetic behavior. This guide will focus on a comparative analysis of the pharmacokinetic profiles of notable 2-substituted-1,5-benzothiazepines to elucidate how structural modifications influence their journey through the body.

Comparative Pharmacokinetic Profiles

The therapeutic efficacy and safety of a drug are intrinsically linked to its pharmacokinetic profile. Understanding the nuances of ADME for different 2-substituted-1,5-benzothiazepines is crucial for optimizing dosing regimens, predicting drug-drug interactions, and designing next-generation analogs with improved properties.

Absorption

The oral bioavailability of 2-substituted-1,5-benzothiazepines is highly variable and significantly influenced by first-pass metabolism.

• Diltiazem : Following oral administration, diltiazem is well-absorbed from the gastrointestinal tract. However, it undergoes extensive first-pass metabolism in the liver, resulting in an absolute bioavailability of approximately 40%.[2]

• Clentiazem : Similar to diltiazem, clentiazem also experiences a significant first-pass effect. Its absolute oral bioavailability is around 45%.

• Quetiapine : Quetiapine is rapidly absorbed after oral administration, with peak plasma concentrations reached within 1 to 2 hours. Food has a minimal effect on its absorption. While the absolute bioavailability is not fully determined, its relative bioavailability from tablets compared to a solution is nearly complete.[3]

Distribution

The distribution of these compounds throughout the body is extensive, as indicated by their large volumes of distribution.

• Diltiazem : Diltiazem is approximately 70-80% bound to plasma proteins.[2]

• Clentiazem : Pharmacokinetic studies in dogs have shown that clentiazem has a larger volume of distribution compared to diltiazem.

• Quetiapine : Quetiapine is about 83% bound to serum proteins.[3]

Metabolism

Metabolism is the primary route of elimination for these compounds, with the cytochrome P450 (CYP) enzyme system playing a central role.

• Diltiazem : Diltiazem is extensively metabolized in the liver, primarily through N-demethylation and O-deacetylation. One of its major metabolites, desacetyl diltiazem, retains some pharmacological activity.

• Clentiazem : A significant first-pass effect suggests extensive hepatic metabolism. The ratio of the N-desmethyl clentiazem metabolite to the parent drug is higher after oral administration compared to intravenous, confirming this extensive first-pass metabolism.

• Quetiapine : Quetiapine is predominantly metabolized by CYP3A4 in the liver.[3][4] It is converted to several metabolites, with two being pharmacologically active, though they circulate at much lower concentrations than the parent drug.[3]

Excretion

The elimination of 2-substituted-1,5-benzothiazepines and their metabolites occurs through both renal and fecal routes.

• Diltiazem : Only a small fraction (2-4%) of unchanged diltiazem is excreted in the urine.[2] The majority is eliminated as metabolites in the urine and feces. The plasma elimination half-life is approximately 3.0 to 4.5 hours for immediate-release formulations.[2]

• Clentiazem : The elimination half-life of clentiazem is longer than that of diltiazem.

• Quetiapine : After administration, approximately 73% of a radiolabeled dose of quetiapine is excreted in the urine and 21% in the feces.[3][5] The mean terminal half-life of quetiapine is about 7 hours.[3][5]

Table 1: Comparative Pharmacokinetic Parameters of 2-Substituted-1,5-Benzothiazepines

Parameter	Diltiazem	Clentiazem	Quetiapine
Absolute Bioavailability	~40%[2]	~45%	Not fully determined, but relative bioavailability is high[3]
Time to Peak Plasma Concentration (Tmax)	2-4 hours (tablets)[2]	Not specified	1-2 hours[3]
Protein Binding	70-80%[2]	Not specified	~83%[3]
Volume of Distribution (Vd)	Large	Larger than diltiazem	Not specified
Primary Metabolism	Hepatic (CYP enzymes)	Hepatic (significant first-pass)	Hepatic (primarily CYP3A4)[3][4]
Active Metabolites	Yes (Desacetyl diltiazem)	Not specified	Yes (2 active metabolites at low concentrations)[3]
Elimination Half-life (t1/2)	3.0-4.5 hours (IR)[2]	Longer than diltiazem	~7 hours[3][5]
Primary Route of Excretion	Urine and feces (as metabolites)[2]	Not specified	Urine (73%) and feces (21%) (as metabolites)[3][5]

Experimental Methodologies for Pharmacokinetic Profiling

Accurate characterization of the pharmacokinetic properties of 2-substituted-1,5-benzothiazepines relies on robust and validated experimental protocols. The following sections outline the key methodologies employed in these studies.

In Vivo Pharmacokinetic Study in a Rodent Model

The causality behind this experimental choice lies in the need to understand the drug's behavior in a whole, living biological system, which provides integrated information on ADME that in vitro models cannot fully replicate. Rodent models, such as rats or mice, are often chosen for initial in vivo pharmacokinetic screening due to their well-characterized physiology, cost-effectiveness, and the availability of established protocols.[6]

Experimental Workflow for a Rodent Pharmacokinetic Study

Caption: Workflow of an in vivo pharmacokinetic study in rodents.

Step-by-Step Protocol:

• Animal Model Selection and Acclimatization:

  • Select a suitable rodent species and strain (e.g., Sprague-Dawley rats).

  • Acclimatize the animals to the laboratory conditions for at least one week prior to the experiment to minimize stress-related physiological variations.[6] House animals in a controlled environment with a 12-hour light/dark cycle and provide ad libitum access to food and water.[6]

• Drug Formulation and Administration:

  • Prepare the drug formulation in a suitable vehicle for both intravenous (IV) and oral (PO) administration. A common vehicle for benzothiazepines is a mixture of polyethylene glycol (PEG) 400, propylene glycol, and saline.[6]

  • For the IV group, administer the drug solution slowly via a lateral tail vein.[6]

  • For the PO group, administer the drug solution using oral gavage.[6]

  • Include a vehicle control group for each route of administration.

• Blood Sampling:

  • Collect serial blood samples (e.g., 0.2-0.3 mL) from a suitable site, such as the tail vein, at predetermined time points.[6]

  • Typical time points for IV administration are: 0 (pre-dose), 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose.

  • Typical time points for PO administration are: 0 (pre-dose), 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose.

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Processing and Storage:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until bioanalysis.[6]

• Bioanalysis:

  • Quantify the concentration of the parent drug and its major metabolites in the plasma samples using a validated bioanalytical method, such as HPLC-UV or HPLC-MS/MS.

• Pharmacokinetic Data Analysis:

  • Use pharmacokinetic software to calculate key parameters, including clearance, volume of distribution, half-life, and bioavailability, by fitting the plasma concentration-time data to a suitable pharmacokinetic model.

Bioanalytical Method: High-Performance Liquid Chromatography (HPLC)

The choice of a robust and sensitive bioanalytical method is critical for accurately quantifying drug concentrations in biological matrices. HPLC, particularly when coupled with UV or mass spectrometry (MS) detection, is the gold standard for this purpose. The causality behind this is its ability to separate the analyte of interest from endogenous plasma components and other metabolites, ensuring specificity and accuracy of quantification.

General Metabolic Pathway of 2-Substituted-1,5-Benzothiazepines

Caption: General metabolic pathways for 2-substituted-1,5-benzothiazepines.

Step-by-Step Protocol for HPLC Analysis:

• Sample Preparation (Protein Precipitation): This is a self-validating system as incomplete protein removal would lead to high backpressure in the HPLC system and inconsistent results, immediately indicating a protocol failure.

  • To 100 µL of plasma sample, add 300 µL of a cold organic solvent such as acetonitrile or methanol. This denatures and precipitates the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase.

• Chromatographic Conditions (Reverse-Phase HPLC):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an organic modifier (e.g., acetonitrile or methanol). The exact ratio will depend on the specific benzothiazepine and may require method development.[7] A gradient elution may be necessary to separate multiple metabolites.

  • Flow Rate: Typically 1.0 mL/min.[7]

  • Column Temperature: Maintained at a constant temperature (e.g., 30°C) to ensure reproducible retention times.

  • Injection Volume: 20 µL.

• Detection:

  • UV Detection: Monitor the column effluent at a wavelength where the analyte has maximum absorbance (e.g., 230-280 nm).

  • MS/MS Detection: For higher sensitivity and selectivity, use a mass spectrometer as the detector. This allows for the specific detection and quantification of the parent drug and its metabolites based on their mass-to-charge ratios.

• Quantification:

  • Prepare a calibration curve by spiking known concentrations of the analyte into blank plasma and processing these standards alongside the unknown samples.

  • Quantify the concentration in the unknown samples by comparing their peak areas to the calibration curve.

Conclusion and Future Directions

This comparative guide highlights the key pharmacokinetic differences among clinically important 2-substituted-1,5-benzothiazepines. The variations in their ADME profiles, largely driven by structural modifications at the 2-position, underscore the importance of detailed pharmacokinetic characterization in the drug development process. Future research should focus on elucidating the pharmacokinetic profiles of a broader range of 2-substituted-1,5-benzothiazepine derivatives to establish more comprehensive structure-pharmacokinetic relationships. Furthermore, the application of physiologically based pharmacokinetic (PBPK) modeling could provide a powerful tool for predicting the pharmacokinetics of novel analogs and for optimizing dosing regimens in special patient populations.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe and Compliant Disposal of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

As a Senior Application Scientist, my primary objective extends beyond the point of sale; it is to ensure that you, the researcher, can utilize our compounds safely and effectively throughout their entire lifecycle, from initial experiment to final disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, a member of the pharmacologically significant 1,5-benzothiazepine class.[1][2]

The responsibility for chemical waste begins the moment it is generated.[3] Adherence to proper disposal protocols is not merely a regulatory formality but a critical component of laboratory safety and environmental stewardship. This document is designed to empower you with the knowledge to manage this compound's waste stream confidently and in compliance with institutional and federal guidelines.

Hazard Assessment: A Risk-Based Approach

Specific safety data for 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one is not extensively documented. In such cases, a conservative, risk-based approach is mandated. We must infer the potential hazards by examining data from structurally similar, well-characterized 1,5-benzothiazepine derivatives, such as the pharmaceutical agent Diltiazem.[4][5][6]

Inferred Hazard Profile: Based on analogs, this compound should be handled as a hazardous substance with the potential for the following:

Hazard Classification	Inferred Risk & Rationale	Recommended Precaution
Acute Oral Toxicity	Harmful if swallowed.[5][7] Analog compounds exhibit oral toxicity, potentially causing gastrointestinal irritation.[4]	Do not eat, drink, or smoke when handling. Wash hands thoroughly after use. In case of ingestion, seek immediate medical attention.[8]
Skin & Eye Irritation	May cause skin and eye irritation upon contact.[4][8]	Wear appropriate personal protective equipment (PPE), including safety goggles and chemical-resistant gloves.[4]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[5] This is a significant long-term hazard associated with some analogs.	Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[5][8]
Environmental Hazard	Data is limited, but as a bioactive molecule, it should be prevented from entering drains or the environment.[9]	Do not dispose of down the sink or in regular trash.[10][11]

This compound is classified as a hazardous waste primarily due to its potential Toxicity .[3][12] It is your responsibility to manage it as such from the point of generation to its final disposal by a certified entity.[13]

The Core Principle: Waste Minimization

Before any disposal protocol is initiated, the most critical step is waste minimization. The University of Pennsylvania's Environmental Health and Radiation Safety (EHRS) emphasizes that reducing the volume of chemical waste is a primary goal.[3]

Actionable Strategies for Minimization:

• Source Reduction: Order only the quantity of the chemical required for your experiments.[3]

• Scale Reduction: When possible, reduce the scale of laboratory experiments to decrease the volume of waste produced.[3]

• Inventory Management: Maintain a current inventory of all chemicals to prevent ordering duplicates and to track expiration dates.[14]

Step-by-Step Disposal Protocol for 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

This protocol ensures safety and compliance. The fundamental steps involve segregating, containing, and labeling the waste before it is moved to a designated accumulation area for pickup.

Given the inferred hazards, the following PPE is mandatory when handling the waste:

• Eye Protection: Wear chemical safety goggles as described by OSHA or European Standard EN166.[4]

• Hand Protection: Use impervious, chemical-resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat is required. For larger quantities, a chemical-resistant apron may be advisable.[8]

Proper segregation is crucial to prevent dangerous chemical reactions.[14]

• Solid Waste: Dispose of the pure compound, along with any contaminated weigh boats, gloves, or absorbent pads, as solid hazardous chemical waste.

• Liquid Waste: If the compound is dissolved in a solvent, the entire solution is considered hazardous waste.

  • Crucial Distinction: Never mix halogenated and non-halogenated solvent wastes unless explicitly permitted by your institution's EHS department.[15]

• Incompatibilities: Do not mix this waste with incompatible materials, such as strong oxidizing agents.[4] Keep it separate from acids and bases.[10][12]

The container must be robust and compatible with the chemical.

• Container Type: Use a sturdy, leak-proof container with a tightly sealing lid.[10] Whenever possible, the original product container is a good choice.[15] The container material must be compatible with the waste; for this compound and its likely solvent solutions, a high-density polyethylene (HDPE) carboy or a glass bottle is appropriate.[3]

• Container Integrity: Ensure the container is in good condition, free from cracks or defects.[12]

• Headspace: Do not overfill liquid waste containers. Leave at least 10% of the volume as headspace to allow for vapor expansion.[14]

A correctly labeled container is essential for the safety of everyone who will handle it.[13][16] Your institution's EHS department will provide official hazardous waste labels. The label must include:

• The words "HAZARDOUS WASTE" .[12]

• Full Chemical Name: "2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one". Do not use abbreviations or chemical formulas.[12]

• All Constituents: List all components in the container, including solvents, with their approximate percentages.

• Hazard Information: Indicate the relevant hazards (e.g., Toxic).[13]

The labeled waste container must be stored in a designated SAA until it is ready for pickup.

• Location: The SAA must be at or near the point of waste generation and under the control of the lab personnel.[12][13]

• Containment: Keep the container closed at all times except when adding waste.[3][10][12] Liquid waste containers must be placed in secondary containment (e.g., a spill tray) to capture any potential leaks.[10][14]

• Segregation: Store the container away from incompatible chemicals.[12]

Hazardous waste must be disposed of through your institution's EHS department or a licensed hazardous waste contractor.[11][13]

• Request Pickup: Once the container is full (or within one year of the accumulation start date), submit a request for waste pickup following your institution's procedures.[3]

• Transportation: Do not transport hazardous waste yourself. Only trained EHS staff or certified contractors are authorized to transport the waste from the SAA.[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one and associated materials.

Caption: Decision workflow for hazardous chemical waste disposal.

Managing Contaminated Materials and Empty Containers

• Chemically Contaminated Solid Waste: Disposable labware (pipette tips, tubes, absorbent pads) with no visible liquid contamination should be collected in a clearly labeled, lined container (e.g., a pail with a clear plastic bag).[15] This container must also be labeled as hazardous waste.

• Empty Containers: A container that held this compound is not empty until it has been properly decontaminated.

  • Empty all contents from the container.[10]

  • Due to the inferred reproductive toxicity, the container must be triple-rinsed with a suitable solvent (one that can dissolve the compound).[11]

  • Crucially, the first rinseate—and for highly toxic chemicals, all three—must be collected and disposed of as liquid hazardous waste. [10]

  • Only after rinsing can the defaced container (all labels removed or fully obscured) be discarded as regular solid waste or recycled, according to institutional policy.[10][11]

Emergency Spill Procedures

In the event of a spill, prioritize personnel safety.

• Alert Personnel: Immediately alert others in the area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Consult EHS: Contact your institution's EHS department for guidance.[11]

• Cleanup (if trained): If the spill is small and you are trained to handle it, use a chemical spill kit. All materials used for cleanup (absorbents, pads, contaminated PPE) must be collected and disposed of as hazardous waste.[11]

By adhering to these scientifically grounded and procedurally sound guidelines, you contribute to a culture of safety and ensure the responsible management of chemical waste in the research environment.

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Navigating the Safe Handling of 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one: A Guide to Personal Protective Equipment and Disposal

The following protocols are grounded in the principles of chemical causality and are designed to be self-validating systems for laboratory safety. Every recommendation is supported by authoritative sources to ensure the highest standards of expertise and trustworthiness.

Hazard Assessment: Understanding the Risks

A thorough hazard assessment is the cornerstone of laboratory safety.[4] For 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, we must infer potential hazards from its structural analog, Diltiazem, a well-characterized 1,5-benzothiazepine derivative. Safety Data Sheets (SDS) for Diltiazem hydrochloride classify it as harmful if swallowed and suspected of damaging fertility or the unborn child.[1][2][3][5] Therefore, it is prudent to handle 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one with the same level of caution, assuming similar toxicological properties.

Key Potential Hazards:

• Acute Oral Toxicity: Harmful if ingested.[1][2][3]

• Reproductive Toxicity: May have adverse effects on fertility or fetal development.[3][5]

• Skin and Eye Irritation: May cause irritation upon contact.[6]

• Respiratory Tract Irritation: Inhalation of dust may cause irritation.[6]

Personal Protective Equipment (PPE): Your Primary Barrier

The selection of appropriate PPE is critical to mitigate the risks identified in the hazard assessment.[7][8] For all work involving 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, the following minimum PPE is mandatory.[4][9]

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles meeting ANSI Z87.1 standards.[4][10]	To protect eyes from splashes, dust, and aerosols.
Hand Protection	Disposable nitrile gloves.[4][9] For extended handling, consider double-gloving or using a more robust chemical-resistant glove.	To prevent skin contact with the compound. Nitrile provides good resistance to a range of chemicals for incidental contact.
Body Protection	Flame-resistant lab coat.[10]	To protect skin and clothing from spills and splashes.
Footwear	Closed-toe shoes.[9]	To protect feet from spills and falling objects.

Respiratory Protection:

The need for respiratory protection is task-dependent.

• For handling small quantities in a well-ventilated area or a chemical fume hood: Respiratory protection is generally not required.

• For tasks that may generate dust or aerosols (e.g., weighing, preparing solutions): Work should be conducted in a certified chemical fume hood.[11] If a fume hood is not available, a NIOSH-approved respirator (e.g., an N95 respirator for particulates) should be worn.[7][9]

Step-by-Step PPE Protocols

Donning PPE:

• Lab Coat: Put on your lab coat and fasten it completely.

• Eye Protection: Put on your chemical splash goggles.

• Gloves: Wash your hands thoroughly before putting on gloves. Inspect gloves for any signs of damage before use. Pull the cuff of the glove over the cuff of your lab coat sleeve.

Doffing PPE:

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Lab Coat: Remove your lab coat, folding the contaminated exterior inward. Hang it in its designated storage area or dispose of it if it is single-use.

• Eye Protection: Remove your goggles.

• Hand Hygiene: Wash your hands thoroughly with soap and water.

Experimental Workflow and PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the experimental task.

Caption: PPE Selection Workflow for handling the target compound.

Emergency Procedures

Spills:

• Alert personnel in the immediate area.

• Evacuate the area if the spill is large or in a poorly ventilated space.

• Don appropriate PPE before cleaning the spill.

• Contain the spill with an absorbent material suitable for chemical spills.

• Clean the area with a decontaminating solution and dispose of all materials as hazardous waste.

Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[6] Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[6] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water. Seek immediate medical attention.

• Inhalation: Move to fresh air.[6] If breathing is difficult, administer oxygen. Seek medical attention.

Disposal Plan

All waste contaminated with 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, including contaminated PPE, spill cleanup materials, and residual chemical, must be disposed of as hazardous chemical waste.

• Collect all waste in a clearly labeled, sealed container. The label should include the chemical name and associated hazards.

• Store the waste container in a designated satellite accumulation area.

• Follow your institution's guidelines for hazardous waste pickup and disposal. Do not dispose of this chemical down the drain or in the regular trash.

By adhering to these guidelines, researchers can confidently and safely handle 2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, ensuring both personal safety and the integrity of their research.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Diltiazem hydrochloride. Retrieved from [Link]

• Carl ROTH. (2024). Safety Data Sheet: Diltiazem hydrochloride. Retrieved from [Link]

• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• PubChem. (n.d.). 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-methoxyphenyl)-, monohydrochloride, (2R-trans)-. Retrieved from [Link]

• Henderson, T. (2009). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager. Retrieved from [Link]

• Khan, I., et al. (2020). 1,5-Benzothiazepine Derivatives: Green Synthesis, In Silico and In Vitro Evaluation as Anticancer Agents. PMC - PubMed Central. Retrieved from [Link]

• MDPI. (n.d.). New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. Retrieved from [Link]

• Dartmouth Environmental Health and Safety. (n.d.). Personal Protective Equipment in Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. Retrieved from [Link]

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